XJB-5-131

Core Science & Biosynthesis

XJB-5-131: A Deep Dive into its Neuroprotective Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

XJB-5-131 is a novel synthetic antioxidant engineered for targeted delivery to mitochondria, the primary cellular source and target of oxidative stress implicated in neurodegenerative diseases. This technical guide elucidates the core mechanisms through which XJB-5-131 exerts its neuroprotective effects. Its bifunctional structure, comprising a mitochondrial-targeting peptide mimetic and a potent nitroxide-based antioxidant, enables it to directly address mitochondrial dysfunction. Key mechanisms include the scavenging of reactive oxygen species (ROS), reduction of lipid peroxidation, and modulation of mitochondrial respiration. This document provides a comprehensive overview of the experimental evidence, quantitative data, and signaling pathways associated with the neuroprotective action of XJB-5-131, offering valuable insights for researchers and professionals in the field of neurotherapeutics and drug development.

Core Mechanism of Action: A Multi-pronged Approach to Neuroprotection

XJB-5-131's neuroprotective efficacy stems from its unique design that tackles mitochondrial oxidative stress at its source.[1] The molecule consists of two key functional domains:

• Mitochondrial Targeting Moiety: A peptide isostere derived from the antibiotic gramicidin S facilitates the molecule's accumulation within the inner mitochondrial membrane.[1][2][3][4] This targeting is crucial for concentrating the antioxidant where it is most needed, thereby increasing its therapeutic efficacy.[1]

• Antioxidant Moiety (TEMPO): The 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO) nitroxide acts as a potent scavenger of reactive oxygen species and an electron scavenger.[1][2]

The primary mechanisms of action are:

• Direct ROS Scavenging: The TEMPO moiety directly neutralizes harmful ROS, such as superoxide radicals, thus preventing damage to mitochondrial components like DNA, proteins, and lipids.[5][6]

• Electron Scavenging and Redox Cycling: XJB-5-131 can accept electrons from the electron transport chain (ETC), preventing their leakage and subsequent formation of superoxide.[1][5] This action is akin to a superoxide dismutase (SOD) mimetic.[5][6] The nitroxide can then donate these electrons back to the ETC, maintaining the efficiency of oxidative phosphorylation.[1]

• Mild Uncoupling of Oxidative Phosphorylation: A key finding is that XJB-5-131 acts as a mild uncoupler of oxidative phosphorylation.[5][6] This slight uncoupling of the proton gradient from ATP synthesis is a recognized mechanism for reducing mitochondrial ROS production without significantly compromising cellular energy levels.[5][6]

• Inhibition of Lipid Peroxidation: XJB-5-131 has been shown to be highly effective at preventing the peroxidation of cardiolipin, a phospholipid essential for the integrity and function of the inner mitochondrial membrane.[7][8]

• Inhibition of Ferroptosis: This iron-dependent, non-apoptotic form of cell death is characterized by lipid peroxidation and is increasingly implicated in neurodegenerative diseases. XJB-5-131 is a potent inhibitor of ferroptosis.[9][10]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies evaluating the efficacy of XJB-5-131.

Table 1: In Vitro Efficacy of XJB-5-131

Assay	Cell Type	Insult	XJB-5-131 Concentration	Effect	Reference
LDH Assay	Human Corneal Epithelial (HCE-T) cells	tert-butyl hydroperoxide (tBHP)	1 µM	Shifted EC50 from 193 µM to 302 µM	[11]
Mitochondrial Oxidative Stress	Human Corneal Epithelial (HCE-T) cells	tBHP	1 µM	Reduced tBHP-induced mitochondrial oxidative stress by ~40%	[11]
Mitochondrial Respiration (Seahorse Assay)	Isolated mouse brain mitochondria	-	0.2, 1, and 10 µM	Induced mild uncoupling of oxidative phosphorylation	[5]
Hydrogen Peroxide Levels	Isolated mouse brain mitochondria	DMNQ (ROS inducer)	Not specified	Significantly reduced H2O2 levels	[5]

Table 2: In Vivo Efficacy of XJB-5-131 in a Huntington's Disease Mouse Model (HdhQ150)

Parameter	Treatment Dose & Duration	Outcome	Reference
Motor Function	1 mg/kg; intraperitoneally; three times a week up to 57 weeks	Suppressed decline of motor function	[7]
Body Weight	1 mg/kg; intraperitoneally; three times a week up to 57 weeks	Suppressed decline of weight loss	[7]
Neuronal Survival	Not specified	Enhanced neuronal survival	[7][12]
Oxidative DNA Damage (mtDNA)	Not specified	Reduced oxidative damage to mitochondrial DNA	[7][12]
Mitochondrial DNA Copy Number	Not specified	Maintained mitochondrial DNA copy number	[7][12]

Signaling Pathways and Experimental Workflows

The neuroprotective effects of XJB-5-131 are centered on the mitigation of mitochondrial dysfunction and oxidative stress. The following diagrams illustrate the key signaling pathways and a typical experimental workflow for assessing its efficacy.

Caption: Signaling pathway of XJB-5-131 in neuroprotection.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. XJB-5-131 - Wikipedia [en.wikipedia.org]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

XJB-5-131: A Comprehensive Technical Guide to a Mitochondria-Targeted Antioxidant

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, mechanism of action, and therapeutic potential of XJB-5-131, a novel mitochondria-targeted antioxidant. The information presented herein is curated from peer-reviewed scientific literature to support researchers and professionals in the fields of pharmacology, neuroscience, and drug development.

Core Chemical Identity of XJB-5-131

XJB-5-131 is a synthetic molecule meticulously designed to deliver a potent antioxidant moiety directly to the mitochondria, the primary site of cellular oxidative stress. Its chemical architecture is a conjugate of a targeting peptide and a nitroxide radical scavenger.

The targeting component is a peptide isostere derived from the antibiotic gramicidin S, which facilitates the molecule's accumulation within the mitochondrial membranes. This delivery system is crucial for its enhanced efficacy compared to non-targeted antioxidants. The active antioxidant component is a derivative of 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), a well-characterized radical scavenger.

Identifier	Value
IUPAC Name	1-[(2S,3E,5S)-5-[[(1,1-Dimethylethoxy)carbonyl]amino]-7-methyl-1-oxo-2-(phenylmethyl)-3-octen-1-yl]-L-prolyl-L-valyl-N5-[(phenylmethoxy)carbonyl]-N-(2,2,6,6-tetramethyl-1-oxy-4-piperidinyl)-L-ornithinamide
SMILES String	CC(C)(C)OC(=O)N--INVALID-LINK--C(=O)N2CCC[C@H]2C(=O)N--INVALID-LINK--C)C(=O)N--INVALID-LINK--OCC3=CC=CC=C3)C(=O)NC4CC(C)(N([O])C(C)(C4)C)C">C@HCC(C)C
InChI Key	VDQKIDYOPUMJGQ-VQPCLXHQSA-N
Empirical Formula	C₅₃H₈₀N₇O₉
Molecular Weight	959.24 g/mol
CAS Number	866404-31-1

Mechanism of Action: A Dual Approach to Mitigating Oxidative Stress

XJB-5-131 employs a dual mechanism to combat oxidative stress at its source. Its primary functions are as a potent reactive oxygen species (ROS) scavenger and a mild uncoupler of oxidative phosphorylation.

2.1. Direct ROS Scavenging: The TEMPO moiety of XJB-5-131 is a stable nitroxide radical that can efficiently neutralize a wide range of ROS, including superoxide and hydroxyl radicals. By directly scavenging these damaging species within the mitochondria, XJB-5-131 prevents oxidative damage to mitochondrial DNA (mtDNA), proteins, and lipids.

2.2. Mild Uncoupling of Oxidative Phosphorylation: XJB-5-131 has been shown to induce a mild uncoupling of the electron transport chain. This process slightly increases oxygen consumption while reducing the mitochondrial membrane potential, which in turn decreases the production of ROS without significantly impairing ATP synthesis. This controlled uncoupling is a key aspect of its protective effects.

Signaling Pathways Modulated by XJB-5-131

XJB-5-131 has been demonstrated to influence key cellular signaling pathways involved in cell death and survival, particularly in the context of oxidative stress-related pathologies.

3.1. Inhibition of Ferroptosis: Ferroptosis is a form of iron-dependent regulated cell death characterized by the accumulation of lipid peroxides. XJB-5-131 is a potent inhibitor of ferroptosis. It is believed to exert this effect by preventing the mitochondrial lipid peroxidation that is a critical step in the ferroptotic cascade.

Caption: XJB-5-131 inhibits ferroptosis by scavenging mitochondrial ROS.

3.2. Modulation of TGF-β Signaling: The transforming growth factor-beta (TGF-β) signaling pathway is implicated in fibrosis and cellular stress responses. Studies have shown that mitochondrial ROS can amplify TGF-β signaling. By reducing mitochondrial ROS, XJB-5-131 can attenuate the downstream effects of TGF-β, such as the expression of pro-fibrotic genes.

Caption: XJB-5-131 attenuates TGF-β signaling by reducing mitochondrial ROS.

Quantitative Data Summary

The following tables summarize key quantitative data for XJB-5-131 from various studies.

Table 1: In Vitro Efficacy

Cell Line	Assay	Endpoint	Value	Reference
Human Corneal Epithelial (HCE-T)	LDH Assay	EC₅₀ (protection against tBHP)	302 ± 36.0 µM

Table 2: In Vivo Efficacy and Biodistribution

Animal Model	Disease/Condition	Dosing Regimen	Key Finding	Reference
HdhQ(150/150) Mouse	Huntington's Disease	1 mg/kg, i.p., 3x/week	Suppressed motor decline and weight loss
Rat	Brain Injury	10 mg/kg, i.v.	Brain accumulation of 16.5 ± 4.3 pmol/gram of tissue
Mouse	Osteoarthritis	2 µM, intra-articular, 3x/week	Inhibited expression of Cox2 and Mmp13
Porcine Anterior Segment	Perfusion	Not specified	47% reduction in total TGF-β2 protein

Experimental Protocols

This section provides an overview of common experimental methodologies used to evaluate the efficacy of XJB-5-131.

5.1. In Vitro Cell Viability Assay (LDH Assay)

This protocol is adapted from studies assessing the protective effects of XJB-5-131 against oxidative stress-induced cell death.

• Cell Culture: Human Corneal Epithelial (HCE-T) cells are cultured in appropriate media and conditions until they reach 80-90% confluency in 96-well plates.

• Pre-treatment: Cells are pre-incub

XJB-5-131: A Technical Guide to a Novel Mitochondria-Targeted ROS Scavenger

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitochondrial dysfunction and the resultant oxidative stress are central to the pathophysiology of a wide array of human diseases, including neurodegenerative disorders, ischemia-reperfusion injury, and age-related pathologies. The development of therapies that specifically target the primary source of cellular reactive oxygen species (ROS), the mitochondria, represents a significant therapeutic frontier. This technical guide provides an in-depth overview of XJB-5-131, a novel synthetic antioxidant designed for targeted delivery to mitochondria. We will explore its unique bifunctional structure, multifaceted mechanism of action as both a potent ROS scavenger and a mild uncoupler of oxidative phosphorylation, and its demonstrated efficacy in various preclinical models. This document consolidates key quantitative data, details essential experimental protocols, and visualizes complex pathways to serve as a comprehensive resource for researchers in the field.

Introduction to XJB-5-131

XJB-5-131 is a synthetic, bifunctional antioxidant conjugate engineered to specifically accumulate within mitochondria to combat oxidative stress at its source. Unlike many naturally occurring antioxidants that lack specificity and exhibit marginal efficacy in clinical trials, XJB-5-131 is designed for high potency and targeted action. Its unique design allows it to cross the blood-brain barrier and concentrate in mitochondria, making it a promising therapeutic candidate for a range of conditions linked to mitochondrial oxidative damage. The core of its efficacy lies in its ability to neutralize ROS, scavenge stray electrons from the electron transport chain (ETC), and modulate mitochondrial respiration to reduce further ROS production.

Molecular Structure and Targeting Mechanism

XJB-5-131's innovative design consists of two key components: a potent antioxidant moiety and a mitochondria-targeting vector.

• Antioxidant Moiety: The active component is a stable nitroxide radical, specifically 4-amino-2,2,6,6-tetramethyl piperidine-1-oxyl (4-Amino-TEMPO). This nitroxide is capable of redox cycling, allowing it to catalytically scavenge a variety of ROS.

• Targeting Moiety: To ensure delivery to the primary site of ROS production, the TEMPO unit is conjugated to a peptide mimetic derived from the antibiotic gramicidin S (specifically, an alkene peptide isostere of the Leu-d-Phe-Pro-Val-Orn segment). This lipophilic cation selectively targets and accumulates within the inner mitochondrial membrane, independent of the mitochondrial membrane potential. This property is particularly advantageous as it allows the compound to be effective even in damaged or depolarized mitochondria. The targeting moiety leads to an estimated 600-fold enrichment of the antioxidant in the mitochondrial membrane relative to the cytosol.

Caption: Bifunctional structure of XJB-5-131.

Mechanism of Action

XJB-5-131 employs a multi-pronged approach to mitigate mitochondrial ROS and protect against oxidative damage. Its mechanism is not limited to simple ROS quenching but also involves modulating the electron transport chain itself.

Direct ROS Scavenging and Redox Cycling

The core of XJB-5-131's antioxidant capability lies in its nitroxide moiety. This group acts as a superoxide dismutase (SOD) mimic. It can participate in single- and double-electron exchange equilibria, cycling between the stable nitroxide radical, an oxoammonium cation, and a hydroxylamine state. This redox cycling allows it to catalytically neutralize superoxide radicals (O₂•⁻) and prevent the formation of more damaging species like hydrogen peroxide (H₂O₂) and organic peroxides.

Electron Scavenging and Mild Uncoupling

A key discovery regarding XJB-5-131's mechanism is its function as a mild uncoupler of oxidative phosphorylation. Rather than directly inhibiting electron flow through the ETC, it captures electrons that leak from the chain, particularly during proton leak. By capturing these stray electrons, it prevents the initial formation of superoxide, the primary mitochondrial ROS. The redox properties of the nitroxide moiety then allow it to return these electrons to the electron transport chain, preserving the potential for ATP synthesis.

This mild uncoupling increases the oxygen consumption rate slightly without significantly impairing ATP production, a state which is known to be protective against oxidative stress. This dual function as both an electron scavenger and a mild uncoupler makes XJB-5-131 highly efficient at reducing net ROS production without compromising cellular energy levels.

XJB-5-131: A Technical Guide to a Mitochondria-Targeted Antioxidant

For Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidative stress, particularly within the mitochondria, is a key pathological driver in a host of debilitating conditions, including neurodegenerative diseases and ischemia-reperfusion injuries. The compound XJB-5-131 has emerged as a promising therapeutic candidate due to its unique ability to specifically target mitochondria and neutralize reactive oxygen species (ROS) at their primary source. This technical guide provides a comprehensive overview of the discovery, synthesis, and mechanism of action of XJB-5-131. It details the experimental protocols used to characterize its efficacy and presents key quantitative data in a structured format. Furthermore, this document includes visualizations of the compound's mechanism and relevant experimental workflows to facilitate a deeper understanding for researchers and drug development professionals.

Discovery and Rationale

The discovery of XJB-5-131 was driven by the need for antioxidants that can overcome the limitations of traditional, untargeted therapies. Many antioxidants fail in clinical trials due to poor bioavailability and inability to reach the subcellular compartments most affected by oxidative stress. Mitochondria, as the primary site of ROS production, are also particularly vulnerable to oxidative damage. This vicious cycle of ROS production and mitochondrial damage is a central element in the progression of numerous diseases.

XJB-5-131 was designed as a bifunctional molecule to address this challenge. It consists of two key components:

• A Mitochondrial Targeting Moiety: This is a peptide mimetic derived from the antibiotic gramicidin S.[1][2] Specifically, it is an alkene peptide isostere modification of the Leu-D-Phe-Pro-Val-Orn segment of gramicidin S.[2] This targeting component allows the molecule to selectively accumulate in the mitochondrial membrane, reaching concentrations approximately 600-fold higher than in the cytosol.[2]

• An Antioxidant Moiety: The active antioxidant is 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), a stable nitroxide radical.[2] TEMPO is a potent scavenger of free radicals and can neutralize reactive species, thereby preventing oxidative damage.[2]

By physically linking the TEMPO antioxidant to the mitochondrial targeting sequence, XJB-5-131 delivers the therapeutic payload directly to the site of highest oxidative stress, enhancing its efficacy and minimizing off-target effects.

Synthesis of XJB-5-131

The synthesis of XJB-5-131 is a multi-step process that involves the solid-phase synthesis of the gramicidin S analog followed by the coupling of the TEMPO moiety. The following is a general outline of the synthetic strategy based on the work of Wipf and colleagues. For complete and specific details, it is recommended to consult the original publication: Wipf, P.; Xiao, J.; Jiang, J.; Belikova, N. A.; Tyurin, V. A.; Fink, M. P.; Kagan, V. E. J. Am. Chem. Soc.2005 , 127 (36), 12460–12461.

General Synthetic Scheme

The synthesis can be broadly divided into two main stages:

• Solid-Phase Peptide Synthesis of the Hemigramicidin Analog: A modified pentapeptide sequence of gramicidin S is assembled on a solid support using standard Fmoc or Boc peptide synthesis protocols. This typically involves the sequential addition of protected amino acids to a growing peptide chain anchored to a resin.

• Coupling of 4-amino-TEMPO: Once the peptide is synthesized and cleaved from the resin, the 4-amino-TEMPO molecule is covalently attached to the peptide backbone. This is typically achieved through a standard amide bond formation reaction using a suitable coupling agent.

Detailed Experimental Protocol (Conceptual)

A detailed, step-by-step protocol is proprietary to the developing laboratories and should be referenced from the primary literature. The following is a conceptual representation.

Step 1: Synthesis of the Pentapeptide Fragment The peptide fragment, an analog of the Leu-D-Phe-Pro-Val-Orn sequence, is synthesized on a solid-phase resin (e.g., Wang or Rink amide resin). Protected amino acids are sequentially coupled using a carbodiimide-based coupling agent such as dicyclohexylcarbodiimide (DCC) or diisopropylcarbodiimide (DIC) in the presence of an activating agent like hydroxybenzotriazole (HOBt). The N-terminal protecting group (e.g., Fmoc) is removed after each coupling step to allow for the addition of the next amino acid.

Step 2: Cleavage from the Resin Once the desired peptide sequence is assembled, it is cleaved from the solid support using a strong acid, typically a mixture of trifluoroacetic acid (TFA) with scavengers to protect sensitive side chains.

Step 3: Purification of the Peptide The crude peptide is purified by reverse-phase high-performance liquid chromatography (RP-HPLC) to obtain the pure peptide fragment.

Step 4: Coupling of 4-amino-TEMPO The purified peptide is dissolved in a suitable organic solvent, and 4-amino-TEMPO is added along with a coupling agent (e.g., HATU, HBTU) and a non-nucleophilic base (e.g., diisopropylethylamine, DIEA). The reaction is stirred at room temperature until completion.

Step 5: Final Purification The final product, XJB-5-131, is purified by RP-HPLC to yield the desired compound. The identity and purity of the compound are confirmed by mass spectrometry and NMR spectroscopy.

Mechanism of Action

The primary mechanism of action of XJB-5-131 is the targeted scavenging of reactive oxygen species within the mitochondria. Once it accumulates in the mitochondrial membrane, the TEMPO moiety can neutralize a variety of free radicals, including superoxide and hydroxyl radicals.

Interestingly, recent studies have revealed a more nuanced mechanism. XJB-5-131 also acts as a mild uncoupler of oxidative phosphorylation. This mild uncoupling effect is thought to reduce the mitochondrial membrane potential slightly, which in turn decreases the production of superoxide radicals by the electron transport chain. The nitroxide moiety of XJB-5-131 can act as a superoxide dismutase (SOD) mimic, participating in redox reactions by both accepting and donating electrons. This electron scavenging activity prevents the leakage of electrons that leads to the formation of superoxide anions.

This dual action of direct ROS scavenging and prevention of ROS formation through mild uncoupling makes XJB-5-131 a highly effective antioxidant.

Figure 1: Mechanism of action of XJB-5-131 in the mitochondrion.

Quantitative Data

The efficacy of XJB-5-131 has been demonstrated in numerous preclinical studies. The following tables summarize key quantitative findings.

Parameter	Model System	Treatment	Result	Reference
Mitochondrial H₂O₂ Levels	Isolated mouse brain mitochondria	0.2 µM XJB-5-131	Significant reduction in basal H₂O₂
1 µM XJB-5-131	Significant reduction in basal H₂O₂
10 µM XJB-5-131	Significant reduction in basal H₂O₂
DMNQ-induced ROS	0.2 µM XJB-5-131	Significant reduction in H₂O₂
1 µM XJB-5-131	Significant reduction in H₂O₂
Cell Viability	Human Corneal Epithelial (HCE-T) cells	1 µM XJB-5-131	No cytotoxicity
tBHP-induced insult	1 µM XJB-5-131	EC₅₀ shifted from 193 µM to 302 µM
Motor Function	HdhQ(150/150) mouse model of Huntington's Disease	1 mg/kg XJB-5-131 (3x/week)	Attenuated decline in motor performance	[1]
Weight Loss	HdhQ(150/150) mouse model of Huntington's Disease	1 mg/kg XJB-5-131 (3x/week)	Prevented weight loss and promoted weight gain	[1]
Neuronal Survival	HdhQ(150/150) mouse model of Huntington's Disease	1 mg/kg XJB-5-131 (3x/week)	Attenuated neuronal loss	[1]

Experimental Protocols

The following are detailed protocols for key experiments used to characterize the effects of XJB-5-131.

Assessment of Mitochondrial Reactive Oxygen Species (ROS)

This protocol is adapted from studies measuring mitochondrial hydrogen peroxide production.

Materials:

• Isolated mitochondria

• Mitochondrial assay buffer (e.g., MAS buffer)

• Amplex® Red reagent

• Horseradish peroxidase (HRP)

• XJB-5-131

• ROS inducer (e.g., 2,3-dimethoxy-1,4-naphthoquinone - DMNQ) (optional)

• 96-well microplate reader with fluorescence capabilities

Procedure:

• Isolate mitochondria from the tissue or cells of interest using standard differential centrifugation methods.

• Prepare a reaction mixture containing mitochondrial assay buffer, Amplex® Red, and HRP.

• Add isolated mitochondria to the wells of a 96-well plate.

• Add XJB-5-131 at the desired concentrations to the appropriate wells. Include a vehicle control.

• If inducing ROS, add the ROS inducer to the designated wells.

• Incubate the plate at 37°C for a specified time (e.g., 10-30 minutes).

• Measure the fluorescence of resorufin, the product of the Amplex® Red reaction with H₂O₂, using a microplate reader (excitation ~530-560 nm, emission ~590 nm).

• Quantify the H₂O₂ production based on a standard curve.

Figure 2: Workflow for assessing mitochondrial ROS production.

Measurement of Mitochondrial Respiration using a Seahorse XF Analyzer

This protocol allows for the real-time measurement of mitochondrial oxygen consumption rate (OCR), providing insights into the effects of XJB-5-131 on mitochondrial function.

Materials:

• Isolated mitochondria

• Seahorse XF calibrant

• Seahorse XF assay medium (e.g., MAS)

• Substrates for the electron transport chain (e.g., pyruvate, malate, succinate)

• ADP

• Inhibitors of the electron transport chain (e.g., oligomycin, FCCP, rotenone, antimycin A)

• XJB-5-131

• Seahorse XFe96 or similar analyzer

Procedure:

• Hydrate the Seahorse XF sensor cartridge with calibrant overnight.

• Isolate mitochondria and determine the protein concentration.

• Adhere a specific amount of mitochondria to the bottom of the wells of a Seahorse XF microplate.

• Load the injector ports of the sensor cartridge with the desired compounds (e.g., ADP, oligomycin, FCCP, rotenone/antimycin A) to be added during the assay.

• Pre-incubate the mitochondria with XJB-5-131 or vehicle in the assay medium.

• Place the microplate in the Seahorse XF analyzer and initiate the assay protocol.

• The instrument will measure the basal OCR and then sequentially inject the compounds from the ports to measure different respiratory states (e.g., State 3, State 4o, maximal respiration).

• Analyze the data to determine the effects of XJB-5-131 on mitochondrial respiration.

Quantification of Mitochondrial DNA (mtDNA) Damage

This protocol utilizes quantitative polymerase chain reaction (qPCR) to assess the integrity of mtDNA.

Materials:

• Total DNA isolated from cells or tissues

• Primers for a long fragment of mtDNA (e.g., >10 kb)

• Primers for a short fragment of mtDNA (for normalization)

• qPCR master mix

• Real-time PCR instrument

Procedure:

• Isolate total DNA from control and XJB-5-131-treated samples.

• Perform qPCR using primers for the long mtDNA fragment. The principle is that DNA damage will impede the progression of the polymerase, leading to less amplification product.

• Perform qPCR using primers for a short mtDNA fragment to normalize for the amount of mtDNA in each sample.

• Calculate the relative amount of the long mtDNA fragment in treated samples compared to control samples. A decrease in the amplification of the long fragment indicates an increase in mtDNA damage.

• The level of damage can be quantified using the Poisson distribution to estimate the number of lesions per kb of mtDNA.

Conclusion

XJB-5-131 represents a significant advancement in the field of antioxidant therapeutics. Its novel design, which combines a potent antioxidant with a specific mitochondrial targeting moiety, allows for the effective neutralization of reactive oxygen species at their primary source. The preclinical data strongly support its potential as a therapeutic agent for a wide range of diseases associated with mitochondrial oxidative stress. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the properties of XJB-5-131 and similar mitochondria-targeted compounds. Continued research and development in this area hold great promise for the treatment of some of the most challenging and debilitating human diseases.

References

• 1. Mitochondrial targeting of selective electron scavengers: synthesis and biological analysis of hemigramicidin-TEMPO conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

XJB-5-131: A Mitochondria-Targeted Antioxidant for the Prevention of Oxidative DNA Damage

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Oxidative stress is a key pathological driver in a multitude of neurodegenerative diseases and age-related cellular decline. The mitochondrion, as the primary site of reactive oxygen species (ROS) production, is particularly vulnerable to oxidative damage, which can lead to a vicious cycle of further ROS generation and cellular dysfunction. A critical consequence of this is the oxidation of mitochondrial DNA (mtDNA), impairing mitochondrial function and contributing to disease progression. This whitepaper details the mechanism and therapeutic potential of XJB-5-131, a novel mitochondria-targeted antioxidant, in preventing oxidative DNA damage. We present a comprehensive overview of its mechanism of action, quantitative efficacy data from preclinical studies, detailed experimental protocols for its evaluation, and visual representations of its molecular pathways and experimental workflows.

Introduction: The Challenge of Mitochondrial Oxidative Stress

Mitochondria are the powerhouses of the cell, responsible for generating the majority of cellular ATP through oxidative phosphorylation. A byproduct of this process is the generation of ROS, which, under normal physiological conditions, are managed by endogenous antioxidant systems. However, in pathological states, an imbalance between ROS production and antioxidant defense leads to oxidative stress. This excess ROS can damage cellular components, including lipids, proteins, and nucleic acids. Due to its proximity to the electron transport chain and lack of protective histones, mtDNA is a primary target of oxidative damage. The accumulation of lesions in mtDNA, such as 8-hydroxy-2'-deoxyguanosine (8-oxo-dG), can lead to mutations, impaired replication and transcription, and ultimately, mitochondrial dysfunction. This mitochondrial decline is a hallmark of numerous neurodegenerative disorders, including Huntington's disease, Alzheimer's disease, and Parkinson's disease.

XJB-5-131: A Targeted Approach to Mitochondrial Protection

XJB-5-131 is a synthetic antioxidant specifically designed to accumulate within the inner mitochondrial membrane, placing it at the site of maximal ROS production.[1] Its unique structure consists of two key components:

• A Mitochondrial Targeting Moiety: Derived from the antibiotic gramicidin S, this lipophilic cation facilitates the uptake and accumulation of XJB-5-131 within the mitochondria, independent of the mitochondrial membrane potential.[2]

• A Potent Antioxidant Moiety: A stable nitroxide radical, 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), which acts as a potent scavenger of a wide range of ROS, including superoxide and hydroxyl radicals.[2]

This targeted delivery system ensures a high local concentration of the antioxidant where it is most needed, enhancing its efficacy and minimizing off-target effects.

Mechanism of Action: How XJB-5-131 Prevents Oxidative DNA Damage

The primary mechanism by which XJB-5-131 prevents oxidative DNA damage is through the direct scavenging of ROS within the mitochondria. By neutralizing these reactive species before they can interact with mtDNA, XJB-5-131 effectively breaks the cycle of oxidative damage and mitochondrial dysfunction.

Signaling Pathway of XJB-5-131 in Mitigating Oxidative Stress

The following diagram illustrates the proposed signaling pathway of XJB-5-131 in preventing oxidative DNA damage.

Caption: Signaling pathway of XJB-5-131 in preventing oxidative DNA damage.

Quantitative Efficacy of XJB-5-131

Preclinical studies in mouse models of Huntington's disease (HD) have demonstrated the significant efficacy of XJB-5-131 in mitigating oxidative stress and its downstream consequences. The following tables summarize the key quantitative findings.

Table 1: Reduction of Oxidative DNA Damage Marker (8-oxo-dG)

Model	Treatment Group	Analyte	Method	% Reduction vs. Untreated HD Model	Reference
HdhQ150/150 Mouse Model	XJB-5-131	8-oxo-dG in mtDNA	qPCR	Significant reduction	[3]
HdhQ150/150 Mouse Model	XJB-5-131	8-oxo-G Staining	Immunofluorescence	Dramatic reduction	[3]

Table 2: Improvement in Neuronal Survival

Model	Treatment Group	Measurement	Method	Outcome	Reference
HdhQ150/150 Mouse Model	XJB-5-131	Neuronal Number in Striatum	NeuN Staining	Prevents neuronal loss, similar to wild-type	[3]
Primary Striatal Neurons (HD150KI)	XJB-5-131 (1 µM)	Cell Survival	Cell Counting	Improved survival	[2]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to evaluate the efficacy of XJB-5-131.

Quantification of Mitochondrial DNA Damage using Quantitative PCR (qPCR)

This protocol is adapted from studies evaluating XJB-5-131 in mouse models of Huntington's disease.[3]

Objective: To quantify the level of oxidative lesions in mitochondrial DNA. The principle is that DNA lesions block the progression of DNA polymerase, leading to a decrease in the amplification of larger DNA fragments.

Experimental Workflow:

Caption: Experimental workflow for quantifying mtDNA damage using qPCR.

Materials:

• Total DNA extraction kit

• qPCR master mix

• Primers for a large mtDNA fragment (e.g., ~10 kb)

• Primers for a small mtDNA fragment (e.g., ~100-200 bp)

• qPCR instrument

Procedure:

• DNA Extraction: Isolate total DNA from brain tissue homogenates of control, untreated disease model, and XJB-5-131-treated animals according to the manufacturer's protocol of the DNA extraction kit.

• qPCR Reaction Setup:

  • For each DNA sample, set up two separate qPCR reactions: one to amplify a large mtDNA fragment and one to amplify a small mtDNA fragment.

  • The small fragment serves as an internal control for the amount of template DNA, as its amplification is less likely to be affected by DNA lesions.

  • Each reaction should contain the appropriate primers, qPCR master mix, and template DNA.

• qPCR Amplification: Perform the qPCR using a thermal cycler with the following general conditions (optimization may be required):

  • Initial denaturation: 95°C for 10 minutes.

  • 40 cycles of:

    • Denaturation: 95°C for 15 seconds.

    • Annealing/Extension: 60°C for 1 minute.

• Data Analysis:

  • Determine the threshold cycle (Ct) for both the large and small fragments for each sample.

  • Calculate the relative amplification of the large fragment compared to the small fragment. A lower relative amplification indicates a higher frequency of DNA lesions.

  • The lesion frequency can be calculated using the following formula: Lesion frequency = 1 - (2^-(ΔCt_large - ΔCt_small)).

Immunofluorescence Staining for 8-oxo-dG in Brain Tissue

This protocol provides a general framework for the immunohistochemical detection of 8-oxo-dG in brain sections.[3]

Objective: To visualize and quantify the presence of 8-oxo-dG, a marker of oxidative DNA damage, in brain tissue.

Materials:

• Microtome or cryostat

• Microscope slides

• Primary antibody: anti-8-oxo-dG

• Secondary antibody: fluorescently-labeled anti-mouse/rabbit IgG

• Nuclear counterstain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Tissue Preparation:

  • Perfuse animals and fix brain tissue in 4% paraformaldehyde.

  • Cryoprotect the tissue in a sucrose solution.

  • Section the brain into thin sections (e.g., 30 µm) using a microtome or cryostat and mount on microscope slides.

• Immunostaining:

  • Permeabilize the tissue sections with a detergent solution (e.g., Triton X-100).

  • Block non-specific antibody binding with a blocking solution (e.g., normal goat serum).

  • Incubate the sections with the primary anti-8-oxo-dG antibody overnight at 4°C.

  • Wash the sections to remove unbound primary antibody.

  • Incubate with the fluorescently-labeled secondary antibody for 1-2 hours at room temperature.

  • Wash the sections to remove unbound secondary antibody.

• Counterstaining and Mounting:

  • Incubate the sections with a nuclear counterstain like DAPI to visualize cell nuclei.

  • Mount the coverslips on the slides using an appropriate mounting medium.

• Imaging and Analysis:

  • Visualize the stained sections using a fluorescence microscope.

  • Capture images of the regions of interest.

  • Quantify the fluorescence intensity of the 8-oxo-dG signal within the cell nuclei to determine the extent of oxidative DNA damage.

Assessment of Mitochondrial Respiration using the Seahorse XF Analyzer

This protocol outlines the Seahorse XF Cell Mito Stress Test, a key assay to evaluate the impact of XJB-5-131 on mitochondrial function.

Objective: To measure key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Experimental Workflow:

Caption: Experimental workflow for the Seahorse XF Cell Mito Stress Test.

Materials:

• Seahorse XF Analyzer

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Base Medium

• Glucose, pyruvate, and glutamine supplements

• Oligomycin, FCCP, Rotenone, and Antimycin A (Mito Stress Test Kit)

Procedure:

• Cell Seeding: Seed cells (e.g., primary neurons or cell lines) in a Seahorse XF cell culture microplate and allow them to adhere.

• Treatment: Treat the cells with XJB-5-131 at the desired concentrations for the specified duration.

• Assay Preparation:

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • Replace the cell culture medium with pre-warmed Seahorse XF assay medium supplemented with glucose, pyruvate, and glutamine.

  • Incubate the cell plate in a non-CO2 incubator at 37°C for 1 hour prior to the assay.

• Seahorse XF Assay:

  • Load the hydrated sensor cartridge with oligomycin, FCCP, and a mixture of rotenone and antimycin A in the appropriate injection ports.

  • Calibrate the Seahorse XF Analyzer with the loaded cartridge.

  • Replace the calibrant plate with the cell plate and initiate the assay.

  • The instrument will measure the oxygen consumption rate (OCR) in real-time before and after the sequential injection of the mitochondrial inhibitors.

• Data Analysis:

  • The Seahorse software automatically calculates the key parameters of mitochondrial respiration:

    • Basal Respiration: The baseline OCR.

    • ATP-linked Respiration: The decrease in OCR after oligomycin injection.

    • Maximal Respiration: The maximum OCR achieved after FCCP injection.

    • Spare Respiratory Capacity: The difference between maximal and basal respiration.

    • Proton Leak: The OCR remaining after oligomycin injection that is not coupled to ATP synthesis.

    • Non-mitochondrial Respiration: The OCR remaining after the injection of rotenone and antimycin A.

Conclusion and Future Directions

XJB-5-131 represents a promising therapeutic strategy for diseases characterized by mitochondrial oxidative stress. Its ability to specifically target the mitochondria and effectively scavenge ROS at their source provides a significant advantage over non-targeted antioxidants. The preclinical data strongly support its role in preventing oxidative DNA damage, preserving mitochondrial function, and promoting neuronal survival.

Future research should focus on further elucidating the downstream effects of XJB-5-131 on cellular signaling pathways and its long-term efficacy and safety in a broader range of disease models. Clinical translation of this targeted antioxidant approach holds the potential to provide a novel and effective treatment for a variety of debilitating neurodegenerative and age-related diseases.

References

• 1. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Pharmacokinetics of XJB-5-131: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a novel synthetic antioxidant engineered for targeted delivery to mitochondria, the primary site of cellular reactive oxygen species (ROS) production. Its unique design, incorporating a gramicidin S-derived targeting moiety and a TEMPO-based antioxidant, allows it to concentrate within the mitochondrial matrix and inner membrane. This targeted approach enhances its efficacy in mitigating oxidative stress and cellular damage, making it a promising therapeutic candidate for a range of pathologies, including neurodegenerative diseases and ischemia-reperfusion injury. This technical guide provides a comprehensive overview of the current understanding of the pharmacokinetics of XJB-5-131, including its mechanism of action, distribution, and the analytical methods used for its quantification.

Mechanism of Action

XJB-5-131 exerts its therapeutic effects through a dual mechanism: direct ROS scavenging and mild uncoupling of oxidative phosphorylation. The nitroxide radical of the TEMPO moiety acts as a potent scavenger of superoxide and other reactive oxygen species. Additionally, XJB-5-131 has been shown to be a mild uncoupler of the mitochondrial electron transport chain, a process that can reduce the generation of ROS at its source.

Recent studies have also elucidated its role in modulating specific signaling pathways. Notably, XJB-5-131 has been found to inhibit the activation of pro-apoptotic enzymes caspase-3 and caspase-7, thereby preventing cell death.[1] Furthermore, it has been shown to reduce the levels of Transforming Growth Factor-beta 2 (TGF-β2), a key signaling molecule involved in fibrosis and inflammation.[2]

Pharmacokinetic Properties

To date, a complete pharmacokinetic profile of XJB-5-131, including comprehensive data on its absorption, metabolism, and excretion, has not been fully characterized in the public domain. However, key studies have provided valuable insights into its distribution, particularly its ability to penetrate the central nervous system.

Distribution

In vivo studies in rats have demonstrated that XJB-5-131 effectively crosses the blood-brain barrier. Following a single intravenous (IV) administration of a 10 mg/kg dose, the concentration of XJB-5-131 in brain tissue and cerebrospinal fluid (CSF) was quantified using liquid chromatography-mass spectrometry (LC-MS).[3]

Table 1: Distribution of XJB-5-131 in Rat Brain

Tissue	Time Post-Administration	Concentration
Brain Tissue	3 hours	16.5 ± 4.3 pmol/g
Cerebrospinal Fluid (CSF)	30 minutes	1.4 ± 0.1 nM

These findings are significant as they indicate that XJB-5-131 can reach therapeutic concentrations in the brain, a critical factor for its development as a treatment for neurodegenerative disorders.

Experimental Protocols

Detailed, replicable experimental protocols for the pharmacokinetic analysis of XJB-5-131 are not extensively published. However, based on the available literature, the following methodologies are central to its study.

Quantification of XJB-5-131 in Biological Samples by LC-MS

Liquid chromatography-mass spectrometry is the primary analytical technique for the sensitive and specific quantification of XJB-5-131 in biological matrices such as plasma, brain tissue, and CSF.

Principle: This method involves the separation of the analyte (XJB-5-131) from other components of the biological matrix using high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC). The separated analyte is then ionized and detected by a mass spectrometer, which provides quantitative data based on the mass-to-charge ratio of the molecule.

General Procedure:

• Sample Preparation: Biological samples (e.g., brain tissue homogenate, CSF) are first treated to precipitate proteins and remove interfering substances. This may involve protein precipitation with organic solvents (e.g., acetonitrile, methanol) followed by centrifugation.

• Chromatographic Separation: The prepared sample is injected into an HPLC or UHPLC system equipped with a suitable analytical column (e.g., C18). A specific mobile phase gradient is used to achieve optimal separation of XJB-5-131 from endogenous matrix components.

• Mass Spectrometric Detection: The eluent from the chromatography column is introduced into the mass spectrometer. The instrument is typically operated in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity. This involves selecting a specific precursor ion for XJB-5-131 and one or more of its characteristic product ions.

• Quantification: The concentration of XJB-5-131 in the sample is determined by comparing the peak area of the analyte to that of a known concentration of an internal standard, which is added to the sample at the beginning of the sample preparation process.

In Vivo Electron Paramagnetic Resonance (EPR) Imaging

In vivo EPR imaging is a non-invasive technique used to visualize the distribution and redox status of paramagnetic species, such as the nitroxide radical of XJB-5-131, in living animals.

Principle: EPR spectroscopy detects the absorption of microwave radiation by unpaired electrons in a magnetic field. By applying magnetic field gradients, the spatial distribution of the paramagnetic species can be reconstructed to generate an image. The signal intensity and spectral lineshape can provide information about the concentration and local environment of the spin probe.

General Procedure:

• Animal Preparation: The animal model (e.g., rat, mouse) is anesthetized and positioned within the EPR spectrometer.

• Probe Administration: XJB-5-131 is administered to the animal, typically via intravenous injection.

• Data Acquisition: EPR spectra are acquired over time from the region of interest (e.g., the brain). The application of magnetic field gradients allows for the spatial encoding of the EPR signal.

• Image Reconstruction: The acquired data is processed using image reconstruction algorithms to generate a 2D or 3D map of the distribution of XJB-5-131 within the animal.

Visualizations

The following diagrams illustrate key aspects of XJB-5-131's mechanism of action and the experimental workflow for its analysis.

Caption: Workflow for LC-MS quantification of XJB-5-131.

Caption: XJB-5-131 inhibits apoptosis via ROS scavenging.

Conclusion

XJB-5-131 represents a significant advancement in the development of mitochondria-targeted antioxidants. Its ability to cross the blood-brain barrier and accumulate in neural tissues underscores its potential for treating a variety of central nervous system disorders. While the currently available pharmacokinetic data is promising, further in-depth studies are required to fully characterize its absorption, metabolism, and excretion profiles. The development of standardized and detailed analytical protocols will be crucial for advancing this compound through preclinical and clinical development. The continued investigation into its mechanisms of action, particularly its influence on key signaling pathways, will further illuminate its therapeutic potential and guide its future applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

XJB-5-131: A Mitochondria-Targeted Antioxidant for Huntington's Disease

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Huntington's disease (HD) is a devastating neurodegenerative disorder characterized by progressive motor dysfunction, cognitive decline, and psychiatric disturbances. At the core of its complex pathophysiology lies mitochondrial dysfunction and oxidative stress. This technical guide provides an in-depth overview of XJB-5-131, a novel synthetic antioxidant specifically engineered to target mitochondria, and its potential as a therapeutic agent for HD. Preclinical studies in various mouse models of HD have demonstrated the significant efficacy of XJB-5-131 in mitigating key disease phenotypes. This document consolidates the current understanding of XJB-5-131's mechanism of action, presents quantitative data from pivotal preclinical studies in a structured format, details key experimental protocols for its evaluation, and visualizes the intricate signaling pathways and experimental workflows.

Introduction to XJB-5-131

XJB-5-131 is a bi-functional molecule composed of a potent nitroxide antioxidant, 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO), conjugated to a peptide targeting moiety derived from gramicidin S.[1] This unique design facilitates its accumulation within the inner mitochondrial membrane, the primary site of reactive oxygen species (ROS) production and oxidative damage in neurodegenerative diseases like HD.[2] By concentrating the antioxidant where it is most needed, XJB-5-131 offers a significant advantage over non-targeted antioxidants, which have shown limited efficacy in clinical trials.[3]

Mechanism of Action

The therapeutic effects of XJB-5-131 in the context of Huntington's disease are attributed to a multi-pronged mechanism of action centered on mitigating mitochondrial dysfunction and oxidative stress.

• Mitochondrial Targeting: The gramicidin S-derived peptide portion of XJB-5-131 facilitates its transport across cellular and mitochondrial membranes, leading to its accumulation within the mitochondria.[4]

• Potent Antioxidant and Electron Scavenger: The TEMPO moiety of XJB-5-131 is a stable free radical that can effectively scavenge a variety of ROS, including superoxide and hydroxyl radicals.[4] It acts as a superoxide dismutase (SOD) mimic, detoxifying superoxide anions and reducing the overall oxidative burden within the mitochondria.[4][5]

• Mild Uncoupling of Oxidative Phosphorylation: XJB-5-131 has been shown to induce mild uncoupling of oxidative phosphorylation.[4][6] This process, by slightly increasing oxygen consumption, can reduce the mitochondrial membrane potential and thereby decrease the generation of ROS without significantly impairing ATP production.[6]

The following diagram illustrates the proposed mechanism of action of XJB-5-131 at the mitochondrial level.

Caption: Mechanism of action of XJB-5-131 in Huntington's disease mitochondria.

Preclinical Efficacy of XJB-5-131 in Huntington's Disease Models

The therapeutic potential of XJB-5-131 has been extensively evaluated in preclinical mouse models of Huntington's disease, primarily the HdhQ(150/150) knock-in and the R6/2 transgenic models. These studies have consistently demonstrated the ability of XJB-5-131 to ameliorate key pathological features of the disease.

Quantitative Data Summary

The following tables summarize the quantitative data from key preclinical studies, highlighting the effects of XJB-5-131 on motor function, body weight, neuronal survival, and markers of oxidative stress.

Table 1: Effect of XJB-5-131 on Motor Function and Body Weight in HD Mouse Models

Parameter	Mouse Model	Treatment Group	Age (weeks)	Outcome	Reference
Rotarod Performance	HdhQ(150/150)	Untreated	57	~70% decrease in performance	[7]
HdhQ(150/150)	XJB-5-131 treated	57	No significant decline in performance	[3][7]
R6/2 (male)	XJB-5-131 treated	Not specified	Improved motor deficits	[8]
Grip Strength	HdhQ(150/150)	Untreated	57	~95% of mice failed the test	[3]
HdhQ(150/150)	XJB-5-131 treated	57	85% of mice passed the test	[3]
Body Weight	HdhQ(150/150)	Untreated vs. WT	52	HD mice (32±3 g) smaller than WT (44±5 g)	[5]
HdhQ(150/150)	XJB-5-131 treated	52	18% increase in average body mass vs. untreated	[5]
R6/2 (male)	XJB-5-131 treated	Not specified	Reduced weight loss	[8]

Table 2: Effect of XJB-5-131 on Neuronal Survival and Oxidative Stress in HD Mouse Models

Parameter	Mouse Model	Treatment Group	Outcome	Reference
Neuronal Survival	HdhQ(150/150)	XJB-5-131 treated	Attenuated neuronal loss in the striatum	[2]
Cultured striatal neurons (HD150KI)	XJB-5-131 treated	Significantly improved survival	[9]
Oxidative DNA Damage (mtDNA)	HdhQ(150/150)	Untreated	Elevated levels of oxidative damage	[2]
HdhQ(150/150)	XJB-5-131 treated	Reduced levels of oxidative damage in mtDNA	[2]
HdhQ(150/150)	XJB-5-131 treated	Dramatically lowered the number of DNA lesions	[9]
mtDNA Copy Number	HdhQ(150/150)	Untreated	Diminished mtDNA copy number	[5]
HdhQ(150/150)	XJB-5-131 treated	Restored mtDNA copy number to normal levels	[5][9]
Inclusion Bodies	R6/2	XJB-5-131 treated	Reduced density of inclusions	[8]

Experimental Protocols

This section provides an overview of the key experimental protocols used to assess the efficacy of XJB-5-131 in preclinical models of Huntington's disease.

Animal Models

• Hdh(CAG)150 Knock-in (HD150KI) Mice: These mice carry a chimeric human/mouse exon 1 with approximately 150 CAG repeats knocked into the endogenous mouse huntingtin gene. They exhibit a slowly progressing HD-like phenotype, including motor deficits and striatal neurodegeneration.[10]

• R6/2 Mice: This transgenic model expresses exon 1 of the human huntingtin gene with an expanded CAG repeat. R6/2 mice have a more severe and rapidly progressing phenotype, making them suitable for rapid screening of potential therapeutics.[11]

Motor Function Assessment

The rotarod test is a widely used method to assess motor coordination and balance in rodents.[12][13]

• Apparatus: A rotating rod, typically with adjustable speed.

• Procedure:

  • Acclimation: Mice are acclimated to the testing room for at least 30 minutes prior to testing.

  • Training (Optional): Some protocols include a training phase where mice are placed on the rod at a low, constant speed to familiarize them with the apparatus.[14]

  • Testing: Mice are placed on the rod, which then accelerates from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).[15]

  • Data Collection: The latency to fall from the rod is recorded. The trial ends if the mouse falls off or clings to the rod and rotates with it for a set number of consecutive revolutions.

  • Trials: Typically, multiple trials are conducted with an inter-trial interval.

This test measures forelimb muscle strength.

• Apparatus: A grip strength meter with a horizontal bar.

• Procedure:

  • The mouse is held by the tail and lowered towards the bar.

  • The mouse is allowed to grasp the bar with its forepaws.

  • The experimenter gently pulls the mouse away from the bar until it releases its grip.

  • The peak force exerted by the mouse is recorded.

  • Multiple trials are performed and the results are averaged.

Assessment of Oxidative DNA Damage

8-hydroxy-2'-deoxyguanosine (8-oxo-dG) is a common biomarker of oxidative DNA damage.[16]

• DNA Isolation: Mitochondrial DNA (mtDNA) is isolated from tissues of interest (e.g., brain).

• Methods:

  • Quantitative PCR (qPCR): This method is used to quantify the number of oxidative lesions in mtDNA.[3]

  • High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED): This is a highly sensitive method for the direct measurement of 8-oxo-dG levels in DNA samples.[17]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is another highly sensitive and specific method for quantifying 8-oxo-dG.[18]

Analysis of Mitochondrial Respiration

The Seahorse XF Analyzer is a key instrument for measuring mitochondrial function by assessing the oxygen consumption rate (OCR).[6]

• Procedure (Seahorse XF Cell Mito Stress Test): [19][20]

  • Cell/Mitochondria Plating: Isolated mitochondria or cells are plated in a Seahorse XF microplate.

  • Assay Medium: Cells are incubated in a specialized assay medium.

  • Sequential Injections: A series of compounds are sequentially injected to assess different parameters of mitochondrial respiration:

    • Oligomycin: An ATP synthase inhibitor, used to determine ATP-linked respiration.

    • FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone): An uncoupling agent that collapses the proton gradient and disrupts the mitochondrial membrane potential, inducing maximal respiration.

    • Rotenone/Antimycin A: Complex I and III inhibitors, respectively, which shut down mitochondrial respiration and allow for the calculation of non-mitochondrial respiration.

  • Data Analysis: The OCR is measured in real-time, and key parameters such as basal respiration, ATP production, maximal respiration, and spare respiratory capacity are calculated.

Quantification of Neuronal Loss

Stereological methods are employed to obtain unbiased estimates of the total number of neurons in specific brain regions.[21]

• Tissue Preparation: Brain tissue is fixed, sectioned, and stained with neuronal markers (e.g., NeuN).

• Stereological Counting:

  • Optical Fractionator: A design-based stereology method used to estimate the total number of cells in a defined region of interest.

  • Image Analysis Software: Specialized software is used to perform the stereological analysis.

Signaling Pathways in Huntington's Disease and a Preclinical Experimental Workflow

Mitochondrial dysfunction in Huntington's disease is a complex process involving the dysregulation of several key signaling pathways. The following diagram illustrates some of the critical pathways implicated in HD pathogenesis.

Caption: Key signaling pathways in Huntington's disease mitochondrial dysfunction.

The preclinical evaluation of a potential therapeutic like XJB-5-131 follows a structured workflow, as depicted in the diagram below.

Caption: General experimental workflow for preclinical testing of XJB-5-131 in HD models.

Conclusion and Future Directions

XJB-5-131 represents a promising therapeutic candidate for Huntington's disease. Its targeted delivery to mitochondria and its potent antioxidant and mild uncoupling activities directly address the critical role of mitochondrial dysfunction and oxidative stress in the pathogenesis of HD. The robust preclinical data demonstrating its ability to improve motor function, reduce weight loss, enhance neuronal survival, and mitigate oxidative damage in HD mouse models provide a strong rationale for its further development.

Future research should focus on long-term efficacy and safety studies in larger animal models, as well as the identification of translatable biomarkers to monitor its therapeutic effects in a clinical setting. The development of XJB-5-131 and similar mitochondria-targeted antioxidants holds significant promise for not only Huntington's disease but also for a broader range of neurodegenerative disorders where mitochondrial dysfunction is a key pathological feature.

References

• 1. agilent.com [agilent.com]
• 2. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. XJB-5-131-mediated improvement in physiology and behaviour of the R6/2 mouse model of Huntington's disease is age- and sex- dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scitechdaily.com [scitechdaily.com]
• 10. Mouse Models of Huntington's Disease and Methodological Considerations for Therapeutic Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Quantification of Huntington’s Disease Related Markers in the R6/2 Mouse Model [frontiersin.org]
• 12. Motor Assessment in Huntington's Disease Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. m.youtube.com [m.youtube.com]
• 14. Behavioural testing [bio-protocol.org]
• 15. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 16. Oxidative Stress and Huntington’s Disease: The Good, The Bad, and The Ugly - PMC [pmc.ncbi.nlm.nih.gov]
• 17. HPLC Measurement of the DNA Oxidation Biomarker, 8-oxo-7,8-dihydro-2’-deoxyguanosine, in Cultured Cells and Animal Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Agilent Seahorse XF Cell Mito Stress test and oxygen consumption rate [bio-protocol.org]
• 20. content.protocols.io [content.protocols.io]
• 21. Stereological Methods to Quantify Cell Loss in the Huntington's Disease Human Brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies with XJB-5-131

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a novel, synthetic antioxidant specifically engineered to target mitochondria, the primary cellular sites of reactive oxygen species (ROS) production and oxidative damage.[1][2] Its unique bifunctional structure consists of a mitochondrial-targeting moiety, a peptide mimetic of gramicidin S, conjugated to the potent antioxidant nitroxide, TEMPO (2,2,6,6-tetramethyl piperidine-1-oxyl).[1][3][4] This design allows for the direct delivery and accumulation of the antioxidant payload to the inner mitochondrial membrane, where it can effectively neutralize ROS at their source.[1][4] XJB-5-131 has demonstrated significant therapeutic potential in various preclinical models of diseases associated with oxidative stress, including neurodegenerative disorders like Huntington's disease, traumatic brain injury, and ischemia-reperfusion injury.[1][5] These application notes provide detailed protocols for in vivo studies to evaluate the efficacy of XJB-5-131.

Mechanism of Action

XJB-5-131 exerts its protective effects primarily through the reduction of mitochondrial ROS. The TEMPO moiety is a stable radical that can act as a superoxide dismutase (SOD) mimic, participating in redox cycling to neutralize superoxide radicals.[1][2][5] By scavenging electrons that leak from the electron transport chain, XJB-5-131 prevents the formation of superoxide and subsequent downstream reactive species.[1][5] This targeted antioxidant activity helps to mitigate oxidative damage to mitochondrial DNA (mtDNA), proteins, and lipids, thereby preserving mitochondrial function and cellular integrity.[3][6] Furthermore, studies have suggested that XJB-5-131 can act as a mild uncoupler of oxidative phosphorylation, a process that can also reduce ROS production without significantly impairing ATP synthesis.[2][5]

Signaling Pathway of XJB-5-131

Caption: Mechanism of XJB-5-131 in mitigating mitochondrial oxidative stress.

Quantitative Data Summary

The following tables summarize quantitative data from in vivo studies with XJB-5-131.

Table 1: In Vivo Efficacy of XJB-5-131 in a Huntington's Disease Mouse Model (HD150KI)

Parameter	Animal Model	Treatment Group	Dosage & Administration	Duration	Outcome	Reference
Weight Loss	HD150KI mice	XJB-5-131	1 mg/kg; intraperitoneally	3 times a week for up to 57 weeks	Suppressed decline in weight	[7]
Motor Function	HD150KI mice	XJB-5-131	1 mg/kg; intraperitoneally	3 times a week for up to 57 weeks	Suppressed decline in motor function	[7]
Neuronal Survival	HdhQ(150/150) mice	XJB-5-131	Not specified	60 weeks	Attenuated neuronal loss	[1]
Oxidative Damage (8-oxo-G staining)	HdhQ(150/150) mice	XJB-5-131	Not specified	60 weeks	Dramatically reduced in the brain	[1]
Inclusion Formation	HdhQ(150/150) mice	XJB-5-131	Not specified	60 weeks	Suppressed the rise in inclusions	[1]

Table 2: Survival Study in a Rat Model of Hemorrhagic Shock

Parameter	Animal Model	Treatment Group	Dosage & Administration	Outcome	Reference
Survival	Rats	XJB-5-131	2 µmol/kg; intravenously	Significantly prolonged survival (P < 0.01)	[7]

Experimental Protocols

General Experimental Workflow

Caption: General workflow for in vivo studies with XJB-5-131.

Protocol 1: Evaluation of XJB-5-131 in a Huntington's Disease Mouse Model

Objective: To assess the efficacy of XJB-5-131 in ameliorating disease phenotypes in a Huntington's disease (HD) mouse model.

Animal Model: HdhQ(150/150) or HD150KI mice are commonly used models that exhibit a progressive HD-like phenotype.[1][7]

Materials:

• XJB-5-131

• Vehicle control (e.g., sterile saline or as recommended by the supplier)

• Syringes and needles for intraperitoneal injection

• Animal scale

• Rota-Rod apparatus

• Equipment for tissue collection and processing (histology, DNA/protein extraction)

Procedure:

• Animal Acclimation and Baseline Assessment:

  • Acclimate animals to the housing facility for at least one week before the start of the experiment.

  • Record baseline body weight and perform baseline motor function tests (e.g., Rota-Rod).

• Group Assignment:

  • Randomly assign animals to two groups: Vehicle control and XJB-5-131 treatment.

• Drug Administration:

  • Prepare XJB-5-131 solution at the desired concentration (e.g., 1 mg/kg).[7]

  • Administer XJB-5-131 or vehicle via intraperitoneal injection three times a week.[7]

  • Continue treatment for the specified duration (e.g., up to 57-60 weeks).[1][7]

• Monitoring and Behavioral Testing:

  • Monitor and record body weight weekly.

  • Perform motor function tests, such as the Rota-Rod test, at regular intervals (e.g., every 4-8 weeks) to assess motor coordination and balance.

• Endpoint Analysis:

  • At the end of the study, euthanize the animals according to approved protocols.

  • Collect brain tissue for subsequent analyses.

  • Histological Analysis: Perfuse a subset of animals and prepare brain sections for immunohistochemical staining to assess neuronal loss (e.g., NeuN staining) and the presence of huntingtin aggregates (inclusions).[1]

  • Oxidative Damage Assessment: Use brain tissue to measure markers of oxidative damage, such as 8-oxo-2'-deoxyguanosine (8-oxo-dG) levels in mitochondrial DNA, through techniques like ELISA or immunohistochemistry.[1]

Protocol 2: Evaluation of XJB-5-131 in a Rat Model of Hemorrhagic Shock

Objective: To determine the effect of XJB-5-131 on survival in a rat model of lethal hemorrhagic shock.

Animal Model: Male Sprague-Dawley or similar rat strain.

Materials:

• XJB-5-131

• Vehicle control

• Anesthetic agent

• Catheters for arterial and venous access

• Syringe pump for controlled hemorrhage and drug administration

• Physiological monitoring equipment (e.g., blood pressure, heart rate)

Procedure:

• Animal Preparation:

  • Anesthetize the rat and maintain a stable level of anesthesia throughout the procedure.

  • Surgically place catheters in a major artery (e.g., femoral artery) for blood pressure monitoring and blood withdrawal, and a major vein (e.g., femoral vein) for drug infusion.

• Hemorrhagic Shock Induction:

  • After a stabilization period, induce hemorrhagic shock by withdrawing a specific volume of blood over a set period to achieve a target mean arterial pressure (e.g., 30-40 mmHg).

• Treatment Administration:

  • Following the induction of shock, administer a single intravenous bolus of XJB-5-131 (e.g., 2 µmol/kg) or vehicle.[7]

• Monitoring:

  • Continuously monitor physiological parameters, including mean arterial pressure, heart rate, and survival time.

• Data Analysis:

  • Compare the survival times between the XJB-5-131 and vehicle-treated groups using appropriate statistical methods (e.g., Kaplan-Meier survival analysis).

Disclaimer: These protocols are intended as a general guide. Researchers should adapt them to their specific experimental needs and ensure all procedures are approved by their Institutional Animal Care and Use Committee (IACUC).

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

XJB-5-131 Application Notes and Protocols for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a synthetic antioxidant specifically designed to target mitochondria, the primary site of reactive oxygen species (ROS) production and oxidative damage within the cell.[1] Its unique bifunctional structure comprises a Gramicidin S-derived targeting moiety and a potent nitroxide-based antioxidant (TEMPO).[1][2][3] This design facilitates its accumulation within the inner mitochondrial membrane, where it effectively scavenges ROS, inhibits lipid peroxidation, and acts as a mild uncoupler of oxidative phosphorylation to mitigate oxidative stress.[4][5] These properties make XJB-5-131 a valuable tool for investigating the role of mitochondrial oxidative stress in various cellular processes and a potential therapeutic agent for a range of pathologies.[1][4]

Data Presentation: Recommended Dosage of XJB-5-131

The optimal concentration of XJB-5-131 is cell-type and experiment-dependent. The following table summarizes effective concentrations from various published studies. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Cell Type	Application	Effective Concentration Range	Notes
Isolated mouse brain mitochondria	Reduction of H₂O₂	0.2 - 10 µM	Significantly lowered hydrogen peroxide levels.[4]
Human Corneal Epithelial (HCE-T) cells	Cytotoxicity assessment	Up to 1 µM	No significant cytotoxicity observed at 1 µM after 24 hours. Higher concentrations (5-10 µM) showed a slight increase in LDH release.[6]
Human Corneal Epithelial (HCE-T) cells	Protection against oxidative stress (tBHP-induced)	1 µM	Provided significant protection against tert-butyl hydroperoxide induced injury.[6]
HT-1080, BJeLR, and Panc-1 cells	Inhibition of ferroptosis	Low nanomolar range	Potent suppression of erastin- and RSL3-induced ferroptosis.
Mouse primary chondrocytes	Inhibition of ferroptosis (TBHP-induced)	Not specified	Significantly suppressed ferroptotic hallmarks.
Cord Blood Mononuclear Cells (CB MNCs)	Protection against ionizing radiation	10 µM	Acted as a protector when given before irradiation.[7]
Primary cortical neurons	Mitochondrial partitioning	10 µM	Demonstrated significant accumulation in mitochondria.

Experimental Protocols

Preparation of XJB-5-131 Stock Solution

• XJB-5-131 is typically supplied as a lyophilized powder.

• To prepare a stock solution, reconstitute the powder in dimethyl sulfoxide (DMSO). For example, to make a 10 mM stock solution, dissolve 9.59 mg of XJB-5-131 (molar mass: 959.26 g/mol ) in 1 mL of DMSO.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C, protected from light.[7]

Protocol for Assessing Cytotoxicity of XJB-5-131

This protocol utilizes the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to measure cell viability.

Materials:

• Cells of interest

• Complete cell culture medium

• XJB-5-131 stock solution

• MTT solution (5 mg/mL in PBS, filter-sterilized)

• DMSO

• 96-well plates

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow cells to attach.

• Prepare serial dilutions of XJB-5-131 in complete culture medium from the stock solution. It is recommended to test a range of concentrations (e.g., 0.1, 0.5, 1, 5, 10, 25 µM). Include a vehicle control (medium with the same concentration of DMSO used for the highest XJB-5-131 concentration).

• Remove the medium from the wells and replace it with 100 µL of the prepared XJB-5-131 dilutions or vehicle control.

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the MTT to be metabolized to formazan crystals by viable cells.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol for Measuring Mitochondrial Reactive Oxygen Species (ROS)

This protocol uses a fluorescent probe, such as MitoSOX™ Red, to specifically detect mitochondrial superoxide.

Materials:

• Cells of interest

• Complete cell culture medium

• XJB-5-131 stock solution

• Oxidative stress inducer (e.g., Antimycin A, Rotenone, or H₂O₂)

• MitoSOX™ Red reagent

• HBSS (Hank's Balanced Salt Solution) or other suitable buffer

• Fluorescence microscope or plate reader

Procedure:

• Seed cells in a suitable format for fluorescence detection (e.g., glass-bottom dishes, black-walled 96-well plates).

• Allow cells to attach and grow overnight.

• Pre-treat the cells with the desired concentration of XJB-5-131 (e.g., 1 µM) for a specified time (e.g., 1-24 hours). Include a vehicle control.

• During the last 15-30 minutes of the XJB-5-131 pre-treatment, induce oxidative stress by adding an appropriate inducer. A positive control (inducer alone) and a negative control (no treatment) should be included.

• Prepare a 5 µM working solution of MitoSOX™ Red in warm HBSS.

• Remove the medium from the cells and wash once with warm HBSS.

• Add the MitoSOX™ Red working solution to the cells and incubate for 10-30 minutes at 37°C, protected from light.

• Wash the cells three times with warm HBSS.

• Add fresh warm HBSS or culture medium to the cells.

• Immediately analyze the fluorescence using a fluorescence microscope or a microplate reader (excitation/emission ~510/580 nm).

• Quantify the fluorescence intensity to determine the relative levels of mitochondrial superoxide.

Mandatory Visualizations

Caption: Mechanism of XJB-5-131 in mitigating mitochondrial oxidative stress.

Caption: Workflow for evaluating the protective effects of XJB-5-131.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. iovs.arvojournals.org [iovs.arvojournals.org]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Preparation of XJB-5-131 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a synthetic, mitochondria-targeted antioxidant that has demonstrated significant potential in mitigating oxidative stress and cellular damage in various disease models.[1][2][3] It functions as a potent inhibitor of ferroptosis, an iron-dependent form of regulated cell death.[2] The molecule is a bi-functional antioxidant composed of a gramicidin S-derived peptide that targets it to the mitochondrial membrane, and a nitroxide moiety (TEMPO) that scavenges reactive oxygen species (ROS).[4][5][6] Accurate and consistent preparation of stock solutions is critical for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for the preparation, storage, and handling of XJB-5-131 stock solutions in dimethyl sulfoxide (DMSO).

Physicochemical Properties

A summary of the key physicochemical properties of XJB-5-131 is presented in the table below. This information is essential for accurate calculations and preparation of stock solutions.

Property	Value	Source(s)
CAS Number	866404-31-1	[7][8]
Molecular Formula	C₅₃H₈₀N₇O₉	[2][7][8]
Molecular Weight	959.26 g/mol	[2][7]
Appearance	Off-white to pink solid	[1]
Solubility in DMSO	125 mg/mL (130.17 mM)	[1]

Experimental Protocol: Preparation of a 10 mM XJB-5-131 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of XJB-5-131 in DMSO. Adjust the quantities as needed for your specific experimental requirements.

Materials:

• XJB-5-131 powder

• Anhydrous/molecular sieve-dried, sterile dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

• Sonicator (optional, but recommended)

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparations: Before handling the compound, ensure you are wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Work in a chemical fume hood.

• Weighing XJB-5-131:

  • Tare a sterile microcentrifuge tube on a calibrated analytical balance.

  • Carefully weigh out the desired amount of XJB-5-131 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would weigh out 0.959 mg of XJB-5-131.

  • Calculation:

    • Volume (L) x Concentration (mol/L) = Moles

    • 0.001 L x 0.010 mol/L = 0.00001 moles

    • Moles x Molecular Weight ( g/mol ) = Mass (g)

    • 0.00001 moles x 959.26 g/mol = 0.00959 g = 9.59 mg

    • For ease of weighing, it is often more practical to weigh a larger amount, such as 9.59 mg, and dissolve it in 1 mL of DMSO.

• Dissolving in DMSO:

  • Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the weighed XJB-5-131. It is recommended to use newly opened DMSO as it is hygroscopic, and water absorption can affect solubility.[1]

  • For 9.59 mg of XJB-5-131, add 1 mL of DMSO.

• Ensuring Complete Dissolution:

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.[1] Visually inspect the solution to ensure there are no visible particles. The solution should be clear.

• Aliquoting and Storage:

  • Once the XJB-5-131 is completely dissolved, it is recommended to aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade the compound.

  • Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1] Ensure the tubes are tightly sealed to prevent moisture from entering.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of the XJB-5-131 stock solution.

Caption: Workflow for XJB-5-131 Stock Solution Preparation.

Signaling Pathway and Mechanism of Action

XJB-5-131 is designed to directly target and accumulate within the mitochondria, the primary site of cellular ROS production. Its mechanism of action involves the nitroxide radical scavenging moiety, which can neutralize harmful reactive oxygen species, thereby protecting mitochondrial components, including DNA and the inner membrane, from oxidative damage. This action is particularly effective in inhibiting ferroptosis, a form of cell death driven by iron-dependent lipid peroxidation.

Caption: Simplified Mechanism of XJB-5-131 in Inhibiting Ferroptosis.

Safety Precautions

• XJB-5-131 is for research use only and is not intended for human or veterinary use.

• Handle the compound in a well-ventilated area, preferably a chemical fume hood.

• Avoid inhalation of the powder and contact with skin and eyes.

• Dispose of the compound and any contaminated materials in accordance with institutional and local regulations.

By following this detailed protocol, researchers can ensure the accurate and consistent preparation of XJB-5-131 stock solutions for their experimental needs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. XJB-5-131 - Wikipedia [en.wikipedia.org]
• 3. cenmed.com [cenmed.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medkoo.com [medkoo.com]
• 8. XJB-5-131 ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for Utilizing XJB-5-131 in Seahorse XF Analyzer Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a novel synthetic antioxidant specifically engineered to target mitochondria, the primary site of cellular respiration and a major source of reactive oxygen species (ROS).[1][2] This bifunctional molecule consists of a gramicidin S-derived targeting moiety linked to the potent nitroxide antioxidant, TEMPO.[1][2] Its unique mechanism of action involves not only scavenging ROS but also acting as a mild uncoupler of oxidative phosphorylation, which can modulate mitochondrial function.[3][4] The Agilent Seahorse XF Analyzer is a powerful tool for assessing cellular metabolism in real-time by measuring the oxygen consumption rate (OCR) and the extracellular acidification rate (ECAR), indicative of mitochondrial respiration and glycolysis, respectively.[5] These application notes provide a comprehensive guide for the utilization of XJB-5-131 in Seahorse XF assays to investigate its effects on cellular bioenergetics.

Mechanism of Action of XJB-5-131

XJB-5-131 accumulates in the inner mitochondrial membrane due to its peptide-based targeting sequence.[1] Within the mitochondria, the TEMPO moiety of XJB-5-131 acts as a superoxide dismutase (SOD) mimic, detoxifying superoxide radicals.[3] Furthermore, XJB-5-131 has been shown to be a mild uncoupler of oxidative phosphorylation.[3][4] This gentle uncoupling can increase the respiratory rate (OCR) as the mitochondria work to maintain the proton gradient, a phenomenon that can be protective under conditions of oxidative stress. By reducing mitochondrial ROS, XJB-5-131 can also modulate downstream signaling pathways, such as attenuating TGF-β signaling.[6]

Data Presentation

The following tables summarize representative quantitative data from Seahorse XF Mito Stress Test assays investigating the effects of XJB-5-131 on a hypothetical adherent cell line.

Table 1: Effect of XJB-5-131 on Oxygen Consumption Rate (OCR) Parameters

Treatment Group	Basal OCR (pmol/min)	ATP Production (pmol/min)	Proton Leak (pmol/min)	Maximal Respiration (pmol/min)	Spare Respiratory Capacity (%)	Non-Mitochondrial Oxygen Consumption (pmol/min)
Vehicle Control	100 ± 5	75 ± 4	25 ± 2	200 ± 10	100 ± 6	10 ± 1
XJB-5-131 (1 µM)	115 ± 6	78 ± 5	37 ± 3	230 ± 12	115 ± 7	10 ± 1
XJB-5-131 (10 µM)	130 ± 7	80 ± 5	50 ± 4	250 ± 15*	120 ± 8	11 ± 2

*Statistically significant difference from Vehicle Control (p < 0.05). Data are presented as mean ± standard deviation.

Table 2: Effect of XJB-5-131 on Extracellular Acidification Rate (ECAR) Parameters

Treatment Group	Basal ECAR (mpH/min)	Glycolytic Capacity (mpH/min)	Glycolytic Reserve (%)
Vehicle Control	20 ± 2	40 ± 3	100 ± 8
XJB-5-131 (1 µM)	21 ± 2	42 ± 4	100 ± 9
XJB-5-131 (10 µM)	22 ± 3	45 ± 4	105 ± 10

Data are presented as mean ± standard deviation. No statistically significant differences were observed in this representative dataset.

Experimental Protocols

Protocol 1: Seahorse XF Cell Mito Stress Test for Adherent Cells Treated with XJB-5-131

This protocol details the steps for assessing mitochondrial function in adherent cells treated with XJB-5-131 using the Seahorse XF Cell Mito Stress Test Kit.

Materials:

• XJB-5-131

• Seahorse XF Cell Culture Microplates

• Seahorse XF Sensor Cartridge

• Seahorse XF Calibrant

• Complete cell culture medium

• Seahorse XF Base Medium (supplemented with glucose, pyruvate, and glutamine as required for the specific cell line)

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

• Adherent cell line of interest

• Standard cell culture equipment (incubator, centrifuge, etc.)

Procedure:

• Cell Seeding:

  • One day prior to the assay, seed the adherent cells in a Seahorse XF Cell Culture Microplate at a predetermined optimal density (typically 20,000-80,000 cells per well).

  • Ensure even cell distribution and leave the background correction wells empty of cells.

  • Incubate overnight in a CO2 incubator at 37°C.

• Sensor Cartridge Hydration:

  • On the day before the assay, hydrate the Seahorse XF Sensor Cartridge by adding 200 µL of Seahorse XF Calibrant to each well of the utility plate and placing the sensor cartridge on top.

  • Incubate overnight in a non-CO2 incubator at 37°C.

• XJB-5-131 Preparation and Treatment:

  • On the day of the assay, prepare a stock solution of XJB-5-131 in a suitable solvent (e.g., DMSO).

  • Prepare working solutions of XJB-5-131 in pre-warmed Seahorse XF assay medium to the desired final concentrations (e.g., 0.2 µM, 1 µM, 10 µM).

  • Remove the cell culture plate from the incubator and replace the culture medium with the XJB-5-131-containing assay medium or vehicle control medium.

  • Incubate the cells with XJB-5-131 for a predetermined time (e.g., 1-4 hours) in a non-CO2 incubator at 37°C prior to the Seahorse assay.

• Seahorse XF Mito Stress Test:

  • Load the hydrated sensor cartridge with the Seahorse XF Cell Mito Stress Test compounds (Oligomycin, FCCP, and Rotenone/Antimycin A) into the appropriate injection ports according to the manufacturer's instructions.

  • Place the cell culture plate with the XJB-5-131-treated cells into the Seahorse XF Analyzer.

  • Initiate the Mito Stress Test protocol. The instrument will measure baseline OCR and ECAR, followed by sequential injections of the mitochondrial inhibitors and measurement of the cellular response.

• Data Analysis:

  • After the assay is complete, normalize the data to cell number or protein concentration.

  • Analyze the data using the Seahorse Wave software to determine key mitochondrial parameters such as basal respiration, ATP-linked respiration, proton leak, maximal respiration, and spare respiratory capacity.

Visualizations

Caption: Experimental workflow for assessing the effects of XJB-5-131 using the Seahorse XF Analyzer.

Caption: Proposed signaling pathway modulation by XJB-5-131 through mitochondrial ROS scavenging.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. TGF-β Signaling | Cell Signaling Technology [cellsignal.com]
• 3. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in Culture Cells for Assessment of the Energy Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: XJB-5-131 in Ischemia-Reperfusion Injury Models

Audience: Researchers, scientists, and drug development professionals.

Introduction Ischemia-reperfusion injury (IRI) is a paradoxical phenomenon where tissue damage is exacerbated upon the restoration of blood flow to an ischemic area. This process is a significant cause of morbidity and mortality in clinical settings such as organ transplantation, stroke, and myocardial infarction[1][2]. A central event in the pathogenesis of IRI is the massive burst of reactive oxygen species (ROS) generated by mitochondria, which overwhelms endogenous antioxidant defenses and leads to cellular damage and death[3][4]. XJB-5-131 is a novel synthetic antioxidant specifically designed to address this challenge. It consists of a stable nitroxide radical (4-amino-TEMPO) conjugated to a peptide moiety derived from gramicidin S, which targets the molecule directly to the inner mitochondrial membrane, the primary site of ROS production[3][5][6]. This targeted delivery enhances its efficacy in mitigating oxidative stress-related pathologies[7][8].

Mechanism of Action XJB-5-131 exerts its protective effects through a multi-faceted mechanism centered on the mitochondria. Its key to efficacy lies in the mitochondrial targeting function, which enriches its concentration at the mitochondrial membrane approximately 600-fold relative to the cytosol[7].

• ROS and Electron Scavenging: The TEMPO nitroxide moiety is a potent scavenger of ROS and electrons[9][10]. It can directly neutralize superoxide radicals, preventing the formation of more damaging species and protecting critical mitochondrial components like cardiolipin and mitochondrial DNA (mtDNA) from oxidative damage[7][9][11].

• Mild Uncoupling of Oxidative Phosphorylation: XJB-5-131 has been shown to act as a mild uncoupler of the electron transport chain[9][12]. This action slightly increases oxygen consumption, which in turn reduces the mitochondrial membrane potential and decreases the leakage of electrons that form superoxide, all without significantly impairing ATP production[9][12].

• Inhibition of Ferroptosis: Ferroptosis, an iron-dependent form of regulated cell death characterized by lipid peroxidation, is a key contributor to IRI. XJB-5-131 has been demonstrated to inhibit ferroptosis in renal tubular cells following ischemia-reperfusion, thereby preserving cell viability[5][9].

Caption: XJB-5-131 targets mitochondria to scavenge ROS, induce mild uncoupling, and inhibit ferroptosis.

Quantitative Data Summary

The efficacy of XJB-5-131 has been demonstrated across various preclinical models of ischemia-reperfusion injury and related oxidative stress conditions.

Model Type	Species	Dosage & Route	Key Quantitative Outcomes & Effects	Reference
Renal IRI	Mouse	10 mg/kg, Intraperitoneal (IP)	Decreased inflammation; Enhanced regeneration and repair of renal tubular cells; Inhibition of IRI-induced ferroptosis.	[5]
Cardiac IRI	Aged Rat	Not specified	Enhanced cardiac tolerance to oxidative stress; Improved post-ischemic recovery of cardiac function; Inhibited mitochondrial permeability transition pore (mPTP) opening.	[1]
Hemorrhagic Shock	Rat	2 µmol/kg, Intravenous (IV)	Significantly prolonged survival time; Ameliorated peroxidation of mitochondrial cardiolipin; Reduced activation of caspases 3 and 7 in ileal mucosa.	[10]
Huntington's Disease	Mouse	1 mg/kg, IP (3x/week)	Suppressed motor decline and weight loss; Reduced oxidative damage to mtDNA and maintained mtDNA copy number; Improved mitochondrial function.	[8][10]

Experimental Protocols

Below are detailed protocols for inducing IRI in common animal models where a mitochondria-targeted antioxidant like XJB-5-131 would be evaluated.

Protocol 1: Murine Model of Renal Ischemia-Reperfusion Injury

This protocol describes the induction of bilateral renal IRI in mice, a standard model for studying acute kidney injury (AKI).

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• XJB-5-131 solution (e.g., in DMSO/Saline)

• Anesthetics (e.g., Ketamine/Xylazine or Isoflurane)

• Sterile surgical instruments

• Non-traumatic microvascular clamps

• Suture materials

• Heating pad

Procedure:

• Anesthesia and Preparation: Anesthetize the mouse via IP injection or isoflurane inhalation. Place the animal in a supine position on a heating pad to maintain body temperature (37°C). Shave and sterilize the abdominal area.

• XJB-5-131 Administration: Administer XJB-5-131 (e.g., 10 mg/kg) or vehicle control via IP injection 30 minutes prior to the induction of ischemia[5].

• Surgical Procedure: Make a midline laparotomy incision to expose the abdominal cavity. Gently move the intestines to expose both renal pedicles.

• Induction of Ischemia: Occlude both renal pedicles (containing the renal artery and vein) using non-traumatic microvascular clamps for a period of 30-45 minutes. Successful occlusion is confirmed by a change in kidney color to a pale shade.

• Reperfusion: After the ischemic period, carefully remove the clamps to initiate reperfusion. Visually confirm the return of blood flow as the kidneys regain their reddish color.

• Closure and Recovery: Suture the abdominal muscle and skin layers. Administer post-operative analgesics and allow the animal to recover in a clean, warm cage.

• Endpoint Analysis: At a predetermined time point (e.g., 24 hours post-reperfusion), collect blood samples for serum creatinine and blood urea nitrogen (BUN) analysis to assess kidney function[2]. Harvest kidney tissues for histological analysis (e.g., H&E staining for tubular necrosis) and molecular assays (e.g., TUNEL for apoptosis, Western blot for inflammatory markers).

Protocol 2: Rat Model of Myocardial Ischemia-Reperfusion Injury

This protocol involves the temporary ligation of the left anterior descending (LAD) coronary artery in rats, a widely used model of myocardial infarction.

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• XJB-5-131 solution

• Anesthetics

• Ventilator

• Sterile surgical instruments

• Suture (e.g., 6-0 silk)

• Electrocardiogram (ECG) monitor

Procedure:

• Anesthesia and Ventilation: Anesthetize the rat, intubate, and connect to a small animal ventilator. Monitor ECG throughout the procedure.

• XJB-5-131 Administration: Administer XJB-5-131 or vehicle control at the desired dose and route (e.g., IV injection) prior to ischemia or at the onset of reperfusion.

• Thoracotomy: Perform a left thoracotomy at the fourth or fifth intercostal space to expose the heart. Open the pericardium to visualize the LAD coronary artery.

• Induction of Ischemia: Pass a 6-0 silk suture underneath the LAD artery and ligate it. Successful ligation is confirmed by the appearance of a pale, ischemic area in the myocardium and by ST-segment elevation on the ECG[13]. Maintain ischemia for a typical duration of 30 minutes.

• Reperfusion: Release the ligature to allow blood to flow back into the coronary artery, initiating reperfusion.

• Closure and Recovery: Close the chest cavity, evacuate air, and suture the muscle and skin layers. Wean the animal from the ventilator and provide post-operative care.

• Endpoint Analysis: After a set reperfusion period (e.g., 24 hours), re-anesthetize the animal. The heart can be excised for infarct size measurement (e.g., using TTC staining), functional analysis (e.g., Langendorff apparatus), or molecular studies.

Caption: A typical workflow for evaluating XJB-5-131's efficacy in an in vivo IRI model.

Signaling Pathways in Ischemia-Reperfusion Injury

IRI triggers a complex cascade of signaling events that culminate in cell death. Mitochondrial dysfunction is a nexus for these pathways. The reintroduction of oxygen during reperfusion leads to a surge in mitochondrial ROS, which activates downstream death signals.

Caption: XJB-5-131 inhibits mitochondrial ROS, a key upstream event in IRI-induced cell death pathways.

Key pathways affected include:

• MAP Kinase (MAPK) Signaling: All three major MAPKs (ERK, JNK, and p38) are strongly activated during early reoxygenation, contributing to mitochondrial ROS production, Ca2+ overload, and subsequent cell death[4].

• Apoptosis: ROS can trigger the opening of the mitochondrial permeability transition pore (mPTP), leading to the release of cytochrome c and activation of the caspase cascade, resulting in apoptosis[1].

• Ferroptosis: As a direct consequence of ROS-induced lipid peroxidation, ferroptosis is a major form of cell death in IRI that can be effectively inhibited by XJB-5-131[5].

References

• 1. mdpi.com [mdpi.com]
• 2. Protection against renal ischemia–reperfusion injury in vivo by the mitochondria targeted antioxidant MitoQ - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Intracellular signaling pathways control mitochondrial events associated with the development of ischemia/ reperfusion-associated damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidative Stress and Ischemia/Reperfusion Injury in Kidney Transplantation: Focus on Ferroptosis, Mitophagy and New Antioxidants [mdpi.com]
• 6. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]
• 12. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for XJB-5-131 Treatment in Primary Neuronal Cell Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction

XJB-5-131 is a novel synthetic antioxidant specifically designed to target mitochondria, the primary site of cellular oxidative stress.[1][2] This bifunctional molecule consists of a potent nitroxide-based antioxidant, TEMPO, conjugated to a peptide-based targeting moiety derived from gramicidin S.[1][3] This unique design facilitates its accumulation within the inner mitochondrial membrane, allowing for the direct scavenging of reactive oxygen species (ROS) at their source.[1][3] Preclinical studies have demonstrated the neuroprotective effects of XJB-5-131 in models of neurodegenerative diseases, such as Huntington's disease, by reducing oxidative damage, improving mitochondrial function, and enhancing neuronal survival.[2][3][4] These application notes provide detailed protocols for the use of XJB-5-131 in primary neuronal cell cultures to investigate its neuroprotective and mechanistic properties.

Mechanism of Action

XJB-5-131 exerts its neuroprotective effects primarily through its targeted action within mitochondria. The core mechanism involves the reduction of oxidative stress and its downstream consequences.

• Mitochondrial Targeting: The gramicidin S-derived targeting moiety directs XJB-5-131 to the mitochondrial membrane.[1][3]

• ROS Scavenging: The TEMPO component of XJB-5-131 acts as a superoxide dismutase (SOD) mimic, scavenging harmful reactive oxygen species, such as superoxide anions.[5][6] This action reduces oxidative damage to mitochondrial DNA (mtDNA), proteins, and lipids, including the mitochondrial phospholipid cardiolipin.[2][7][8]

• Mild Uncoupling of Oxidative Phosphorylation: XJB-5-131 has been shown to be a mild uncoupler of oxidative phosphorylation.[5][6] This effect can reduce the mitochondrial membrane potential slightly, which in turn decreases the production of ROS by the electron transport chain without significantly impairing ATP synthesis.[5][6]

• Inhibition of Apoptotic Pathways: By mitigating mitochondrial oxidative stress and damage, XJB-5-131 can inhibit the activation of pro-apoptotic pathways that are often triggered by mitochondrial dysfunction, such as the release of cytochrome c.[8]

Data Presentation

The following tables summarize quantitative data from studies investigating the effects of XJB-5-131.

Parameter	Cell/Tissue Type	Concentration/Dose	Duration	Observed Effect	Reference
Neuronal Survival	Primary striatal neurons (HD150KI)	1 µM	7 days	Improved survival of primary striatal neurons.	[3]
Mitochondrial Partitioning	Primary cortical neurons	10 µM	Not specified	Significant partitioning into the mitochondrial fraction.	[8]
In Vivo Brain Accumulation	Rat brain tissue	10 mg/kg (i.v.)	3 hours	16.5 ± 4.3 pmole/gram of tissue.	[8]

Experimental Protocols

Protocol 1: Preparation of XJB-5-131 Stock Solution

• Reconstitution: XJB-5-131 is typically supplied as a solid. Reconstitute the compound in a suitable solvent, such as DMSO, to create a high-concentration stock solution (e.g., 10 mM).[7] Use newly opened, anhydrous DMSO to ensure solubility.[7]

• Aliquotting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term stability.

Protocol 2: Treatment of Primary Neuronal Cultures with XJB-5-131

This protocol provides a general guideline for treating primary neuronal cultures. Optimal concentrations and treatment durations should be determined empirically for each specific cell type and experimental paradigm.

• Primary Neuronal Culture Preparation: Isolate and culture primary neurons (e.g., cortical, hippocampal, or striatal neurons) from embryonic or early postnatal rodents using established protocols. Plate the neurons at a suitable density on plates or coverslips pre-coated with an appropriate substrate, such as poly-D-lysine.[9]

• XJB-5-131 Treatment:

  • Thaw an aliquot of the XJB-5-131 stock solution.

  • Dilute the stock solution in pre-warmed complete neuronal culture medium to the desired final concentration (e.g., 1 µM).[3] It is recommended to perform a dose-response study (e.g., 0.1 µM to 10 µM) to determine the optimal concentration for your specific application.

  • Carefully remove a portion of the existing culture medium from the neuronal cultures and replace it with the medium containing the appropriate concentration of XJB-5-131.

  • For chronic treatment, perform partial media changes every 2-3 days with fresh medium containing XJB-5-131.[9]

• Incubation: Incubate the treated cells for the desired duration (e.g., 24 hours to 7 days) under standard culture conditions (37°C, 5% CO₂).[3][9]

• Control Groups: Include appropriate control groups in your experiment:

  • Vehicle Control: Treat cells with the same concentration of the solvent (e.g., DMSO) used to dissolve XJB-5-131.

  • Untreated Control: Cells cultured in the absence of both XJB-5-131 and the vehicle.

Protocol 3: Assessment of Neuroprotection using a Cell Viability Assay

This protocol describes a method to quantify the neuroprotective effects of XJB-5-131 against a neurotoxic insult.

• Cell Culture and Treatment: Plate primary neurons as described in Protocol 2. Pre-treat the cells with various concentrations of XJB-5-131 for a specified period (e.g., 24 hours).

• Induction of Neurotoxicity: Introduce a neurotoxic stimulus, such as hydrogen peroxide (H₂O₂), glutamate, or a specific neurotoxin relevant to your disease model.

• Co-incubation: Co-incubate the cells with XJB-5-131 and the neurotoxin for the desired duration.

• Cell Viability Assessment: Measure cell viability using a standard assay, such as the MTT, MTS, or PrestoBlue™ assay, according to the manufacturer's instructions.

• Data Analysis: Normalize the viability data to the untreated control group and plot the results as a function of XJB-5-131 concentration to determine the dose-dependent neuroprotective effect.

Protocol 4: Measurement of Mitochondrial Reactive Oxygen Species (ROS)

This protocol outlines the use of a fluorescent probe to measure changes in mitochondrial ROS levels following XJB-5-131 treatment.

• Cell Culture and Treatment: Culture and treat primary neurons with XJB-5-131 as described in Protocol 2.

• ROS Probe Loading: In the final 30 minutes of the treatment period, load the cells with a mitochondria-specific ROS indicator dye, such as MitoSOX™ Red, according to the manufacturer's protocol.

• Induction of Oxidative Stress (Optional): To assess the ability of XJB-5-131 to prevent ROS production, a ROS inducer (e.g., antimycin A or rotenone) can be added during the probe loading period.

• Fluorescence Microscopy or Plate Reader Analysis:

  • Wash the cells with pre-warmed buffer (e.g., HBSS) to remove excess dye.

  • Acquire fluorescent images using a fluorescence microscope or quantify the fluorescence intensity using a microplate reader.

• Data Analysis: Quantify the fluorescence intensity and normalize it to the vehicle-treated control to determine the effect of XJB-5-131 on mitochondrial ROS levels.

Visualizations

Caption: Signaling pathway of XJB-5-131 in neuroprotection.

Caption: Experimental workflow for assessing XJB-5-131 neuroprotection.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Targeting of XJB-5-131 to mitochon ... | Article | H1 Connect [archive.connect.h1.co]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Isolation, Culture, and Characterization of Cortical and Hippocampal Neurons | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for Measuring the Efficacy of XJB-5-131 in Reducing Oxidative Stress

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a synthetic antioxidant specifically designed to target mitochondria, the primary source of cellular oxidative stress. Its unique structure, comprising a gramicidin S-derived targeting moiety and a TEMPO-based radical scavenger, allows it to accumulate within mitochondria and neutralize reactive oxygen species (ROS) at their source.[1][2] These application notes provide a comprehensive guide to measuring the efficacy of XJB-5-131 in reducing oxidative stress, including detailed protocols for key biomarkers and data presentation for comparative analysis.

Mechanism of Action

XJB-5-131 employs a dual mechanism to combat oxidative stress. Firstly, its TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxyl) moiety acts as a potent scavenger of free radicals. Secondly, it functions as a mild uncoupler of oxidative phosphorylation.[3][4] This mild uncoupling slightly increases oxygen consumption, which in turn reduces the mitochondrial membrane potential and decreases the formation of superoxide, a primary ROS. This dual action makes XJB-5-131 a highly effective agent in mitigating oxidative damage.[3]

Quantitative Data on the Efficacy of XJB-5-131

The following tables summarize the quantitative effects of XJB-5-131 on various markers of oxidative stress and related biological molecules, as reported in preclinical studies.

Table 1: Reduction of Mitochondrial Oxidative Stress

Biomarker	Cell/Tissue Type	Stressor	XJB-5-131 Concentration	Observed Effect	Reference
Mitochondrial ROS	Human Corneal Epithelial Cells	tert-butyl hydroperoxide (tBHP)	1 µM	~40% reduction in mitochondrial oxidative stress	[5]

Table 2: Reduction of Oxidative DNA Damage

Biomarker	Model System	Treatment Details	Observed Effect	Reference
8-oxo-7,8-dihydroguanine (8-oxo-dG)	Huntington's Disease Mouse Model (HdhQ150/150)	In vivo treatment	Dramatic reduction in 8-oxo-G staining in brain mitochondrial DNA	[1]

Table 3: Effect on a Downstream Biological Mediator

Biomarker	System	Treatment Details	Observed Effect	Reference
Transforming Growth Factor-beta 2 (TGF-β2)	Porcine Anterior Segment Perfusate	Not specified	Marked 47% reduction in recovered total TGF-β2 protein	[6]

Experimental Protocols

Detailed methodologies for key experiments to assess the efficacy of XJB-5-131 are provided below.

Protocol 1: Measurement of Mitochondrial Superoxide Production using MitoSOX Red

This protocol outlines the use of MitoSOX Red, a fluorescent probe that selectively detects superoxide in the mitochondria of live cells.

Materials:

• MitoSOX Red reagent (e.g., from Thermo Fisher Scientific)

• Cells of interest (e.g., primary neurons, cell lines)

• Culture medium

• XJB-5-131

• Inducer of oxidative stress (e.g., antimycin A, rotenone, or tBHP)

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or plate reader

Procedure:

• Cell Culture and Treatment:

  • Plate cells at a suitable density in a multi-well plate or on coverslips.

  • Allow cells to adhere and grow overnight.

  • Pre-treat cells with the desired concentration of XJB-5-131 for a specified time (e.g., 1-24 hours).

• Induction of Oxidative Stress:

  • Introduce an oxidative stressor to the culture medium at a pre-determined concentration and for a specific duration to induce mitochondrial superoxide production.

• MitoSOX Red Staining:

  • Prepare a 5 µM working solution of MitoSOX Red in warm culture medium.

  • Remove the medium from the cells and add the MitoSOX Red working solution.

  • Incubate the cells for 10-30 minutes at 37°C, protected from light.

• Washing:

  • Gently wash the cells twice with warm PBS to remove excess probe.

• Imaging and Quantification:

  • Image the cells using a fluorescence microscope with the appropriate filter set for red fluorescence (e.g., excitation/emission ~510/580 nm).

  • Alternatively, measure the fluorescence intensity using a microplate reader.

  • Quantify the mean fluorescence intensity per cell or per well to determine the relative levels of mitochondrial superoxide.

Protocol 2: Measurement of Lipid Peroxidation (Malondialdehyde - MDA Assay)

This protocol describes the quantification of malondialdehyde (MDA), a major product of lipid peroxidation, using the thiobarbituric acid reactive substances (TBARS) assay.

Materials:

• Cell or tissue lysates

• XJB-5-131

• Trichloroacetic acid (TCA) solution (20%)

• Thiobarbituric acid (TBA) solution (0.67%)

• Butylated hydroxytoluene (BHT)

• MDA standard

• Spectrophotometer or fluorescence plate reader

Procedure:

• Sample Preparation:

  • Homogenize cells or tissues in a suitable lysis buffer containing BHT to prevent further oxidation during the assay.

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant.

• TCA Precipitation:

  • Add an equal volume of 20% TCA to the supernatant to precipitate proteins.

  • Incubate on ice for 15 minutes.

  • Centrifuge at 1,500 x g for 15 minutes and collect the supernatant.

• Reaction with TBA:

  • Add the TBA solution to the supernatant.

  • Incubate the mixture at 95°C for 60 minutes to allow the formation of the MDA-TBA adduct.

• Measurement:

  • Cool the samples to room temperature.

  • Measure the absorbance of the MDA-TBA adduct at 532 nm using a spectrophotometer or a plate reader.

• Quantification:

  • Prepare a standard curve using known concentrations of MDA.

  • Calculate the MDA concentration in the samples by comparing their absorbance to the standard curve.

Protocol 3: Measurement of Protein Carbonylation

This protocol details the detection of protein carbonyl groups, a hallmark of protein oxidation, using 2,4-dinitrophenylhydrazine (DNPH).

Materials:

• Protein extracts from cells or tissues

• XJB-5-131

• 2,4-dinitrophenylhydrazine (DNPH) solution (10 mM in 2.5 M HCl)

• Trichloroacetic acid (TCA) solution (20%)

• Ethanol/Ethyl acetate (1:1) wash solution

• Guanidine hydrochloride (6 M)

• Spectrophotometer

Procedure:

• Sample Preparation:

  • Extract proteins from control and XJB-5-131-treated cells or tissues.

• Derivatization with DNPH:

  • Incubate the protein samples with the DNPH solution for 1 hour at room temperature in the dark. A parallel sample incubated with 2.5 M HCl alone serves as a blank.

• Protein Precipitation:

  • Add 20% TCA to each sample to precipitate the proteins.

  • Incubate on ice for 10 minutes.

  • Centrifuge to pellet the proteins and discard the supernatant.

• Washing:

  • Wash the protein pellet with the ethanol/ethyl acetate solution to remove any unreacted DNPH. Repeat this step three times.

• Solubilization and Measurement:

  • Resuspend the protein pellet in 6 M guanidine hydrochloride.

  • Measure the absorbance of the derivatized proteins at 370 nm using a spectrophotometer.

• Quantification:

  • Calculate the protein carbonyl content using the molar extinction coefficient of DNPH (22,000 M⁻¹cm⁻¹).

Visualizations

Signaling Pathway of Oxidative Stress

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Antioxidant Activity of XJB-5-131

For Researchers, Scientists, and Drug Development Professionals

Introduction

XJB-5-131 is a novel synthetic antioxidant specifically designed to target mitochondria, the primary site of reactive oxygen species (ROS) production and oxidative damage within the cell.[1] Its unique structure, comprising a gramicidin S-derived targeting moiety and a TEMPO-based radical scavenger, allows for efficient accumulation within the inner mitochondrial membrane.[1][2] XJB-5-131 has demonstrated significant potential in mitigating oxidative stress-related cellular damage in various in vitro and in vivo models.[1][2] These application notes provide detailed protocols for assessing the antioxidant activity of XJB-5-131 using a panel of common in vitro assays.

Mechanism of Action

XJB-5-131 primarily functions as a mitochondria-targeted ROS and electron scavenger.[3][4] It also acts as a mild uncoupler of oxidative phosphorylation, which can help to reduce the generation of ROS.[4] By neutralizing ROS at their source, XJB-5-131 protects critical mitochondrial components, such as cardiolipin, from oxidative damage.[3] This preservation of mitochondrial integrity helps to prevent the initiation of the intrinsic apoptotic cascade.

Data Presentation

The following tables summarize the quantitative data on the antioxidant activity of XJB-5-131 from various in vitro assays.

Assay Type	Cell Line	Oxidative Stressor	XJB-5-131 Concentration	Observed Effect	Reference
Cellular Antioxidant Activity	Human Corneal Epithelial (HCE-T) Cells	tert-butyl hydroperoxide (tBHP)	1 µM	~40% reduction in mitochondrial oxidative stress	[5]
Mitochondrial ROS Scavenging	Isolated Mouse Brain Mitochondria	DMNQ (2,3-dimethoxy-1,4-naphthoquinone)	0.2, 1, and 10 µM	Significant reduction in H₂O₂ levels	[4]
Apoptosis Inhibition	Not Specified	Hemorrhagic Shock (in vivo model, but relevant mechanism)	Not Specified	Ameliorates activation of caspases 3 and 7	[3]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom or electron to the stable DPPH radical, thus neutralizing it. The reduction of DPPH is accompanied by a color change from purple to yellow, which can be measured spectrophotometrically.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol

• XJB-5-131

• Positive control (e.g., Ascorbic acid, Trolox)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

• Preparation of Test Samples: Prepare a stock solution of XJB-5-131 in a suitable solvent (e.g., DMSO) and make serial dilutions in methanol or ethanol. Prepare similar dilutions for the positive control.

• Assay Procedure:

  • Add 100 µL of the DPPH solution to each well of a 96-well plate.

  • Add 100 µL of the serially diluted XJB-5-131 or positive control to the wells.

  • For the blank, add 100 µL of the solvent (methanol or ethanol) to the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the antioxidant required to scavenge 50% of the DPPH radicals) can be determined by plotting the percentage of inhibition against the concentration of XJB-5-131.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+). The reduction of the blue-green ABTS•+ to its colorless neutral form is monitored spectrophotometrically.

Materials:

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid))

• Potassium persulfate

• Phosphate-buffered saline (PBS) or Ethanol

• XJB-5-131

• Positive control (e.g., Trolox)

• 96-well microplate

• Microplate reader

Protocol:

• Preparation of ABTS Radical Cation (ABTS•+) Solution:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

• Preparation of ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 ± 0.02 at 734 nm.

• Preparation of Test Samples: Prepare a stock solution of XJB-5-131 in a suitable solvent and make serial dilutions. Prepare similar dilutions for the positive control.

• Assay Procedure:

  • Add 190 µL of the ABTS•+ working solution to each well of a 96-well plate.

  • Add 10 µL of the serially diluted XJB-5-131 or positive control to the wells.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 6 minutes).

• Measurement: Measure the absorbance at 734 nm.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated similarly to the DPPH assay. The results can be expressed as an IC50 value or in terms of Trolox Equivalent Antioxidant Capacity (TEAC).

Cellular Antioxidant Activity (CAA) Assay

This cell-based assay measures the ability of an antioxidant to inhibit the oxidation of a fluorescent probe, such as 2',7'-dichlorofluorescin diacetate (DCFH-DA), within cells.

Materials:

• Cell line (e.g., Human Corneal Epithelial cells, HepG2)

• Cell culture medium and supplements

• DCFH-DA (2',7'-dichlorofluorescin diacetate)

• Oxidative stressor (e.g., tBHP, AAPH)

• XJB-5-131

• 96-well black, clear-bottom tissue culture plates

• Fluorescence microplate reader

Protocol:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate at an appropriate density and allow them to adhere and reach confluence.

• Cell Treatment:

  • Remove the culture medium and wash the cells with PBS.

  • Load the cells with DCFH-DA (e.g., 25 µM) in serum-free medium for 1 hour at 37°C.

  • Wash the cells with PBS to remove excess probe.

  • Treat the cells with various concentrations of XJB-5-131 in the presence or absence of the oxidative stressor (e.g., 100 µM tBHP).

• Measurement: Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm at different time points using a fluorescence microplate reader.

• Calculation: The antioxidant activity is determined by the reduction in fluorescence in the cells treated with XJB-5-131 compared to the cells treated with the oxidative stressor alone.

Signaling Pathways and Experimental Workflows

Mechanism of XJB-5-131 in Mitigating Oxidative Stress

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]

Application Notes and Protocols: Long-Term Administration of XJB-5-131 in Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction: XJB-5-131 is a novel synthetic antioxidant specifically designed to target mitochondria, the primary source and target of cellular oxidative damage.[1] Its unique structure, comprising a stable nitroxide radical scavenger, allows it to cross the blood-brain barrier and concentrate in mitochondria.[1] There, it acts as a bi-functional agent, scavenging reactive oxygen species (ROS) and electrons to mitigate oxidative stress-induced pathology.[2][3] Preclinical studies have demonstrated its efficacy in various animal models of neurodegenerative diseases, aging, and acute injury, making it a promising therapeutic candidate.[2][4] These notes provide a summary of findings and detailed protocols for the long-term administration of XJB-5-131 in key animal models.

Mechanism of Action: XJB-5-131 exerts its protective effects through a multi-faceted mechanism centered on mitochondrial health. It functions as a potent electron scavenger and antioxidant, directly neutralizing ROS within the mitochondria.[2][3] This action breaks the cycle of oxidative damage that contributes to cellular dysfunction and death.[2] Furthermore, XJB-5-131 has been identified as a mild uncoupler of oxidative phosphorylation.[5] This property helps to reduce the generation of superoxide anions by preventing electron leakage from the electron transport chain, thereby diminishing ROS-induced damage without significantly impairing energy production.[5][6] The nitroxide moiety can also act as a superoxide dismutase mimic, participating in redox reactions to protect the cell.[5]

Mechanism of XJB-5-131 in mitigating mitochondrial oxidative stress.

Application 1: Neuroprotection in Huntington's Disease (HD) Models

Long-term administration of XJB-5-131 has shown significant therapeutic effects in mouse models of Huntington's Disease (HD), attenuating disease progression even when treatment is initiated after the onset of symptoms.[1]

Quantitative Data Summary

Animal Model	Treatment Regimen	Key Outcomes	Reference
HdhQ(150/150) Mice	2 mg/kg, IP, 3x/week for up to 60 weeks	Promoted an average 11.4% weight gain in males; attenuated neuronal loss in the striatum; reduced formation of ubiquitin-positive inclusions; prevented decline in motor performance.	[1]
HD150KI Mice	1 mg/kg, IP, 3x/week for up to 57 weeks	Increased average body mass by 22%; prevented ~70% decline in rotarod performance; improved grip strength (85% of treated mice passed vs. 5% of untreated).	[7][8]
R6/2 Mice	Not specified	Reduced weight loss and improved motor functions, particularly in male mice.	[3]

Experimental Protocols

1. Animal Models and Treatment

• Models: HdhQ(150/150) or HD150KI knock-in mouse models of HD.[1][7]

• Groups: Mice are typically divided into three groups: wild-type littermates (WT), HD model vehicle-treated (HD-vh), and HD model XJB-5-131-treated (HD-tr).[1]

• Compound Preparation: XJB-5-131 is dissolved in a suitable vehicle such as phosphate-buffered saline (PBS).

• Administration: Administer XJB-5-131 via intraperitoneal (IP) injection at a dose of 1-2 mg/kg.[1][8]

• Frequency: Injections are performed three times per week.[1][8]

• Duration: Treatment can be maintained long-term, for periods ranging from 25 to 60 weeks, to assess effects on disease progression.[1]

2. Behavioral Testing

• Rotarod Test:

  • Acclimate mice to the rotarod apparatus.

  • Place mice on the rotating rod, which gradually accelerates.

  • Record the latency to fall for each mouse.

  • Conduct multiple trials and average the results.

  • Testing should be performed at regular intervals (e.g., 9, 28, and 57 weeks) to monitor motor coordination and learning over time.[3]

• Grip Strength Test:

  • Allow the mouse to grasp a horizontal bar connected to a force gauge.

  • Gently pull the mouse backward by the tail until its grip is released.

  • The peak force exerted by the mouse is recorded.

  • Perform multiple trials to ensure reliability.[7]

3. Post-Mortem Tissue Analysis

• Neuronal Viability:

  • Perfuse animals and collect brain tissue.

  • Prepare coronal sections of the striatum.

  • Perform immunofluorescence staining with anti-NeuN antibody to label neurons and DAPI to stain nuclei.[1]

  • Quantify neuronal number and density using microscopy and image analysis software.

• Inclusion Body Quantification:

  • Prepare brain sections as described above.

  • Stain with an anti-ubiquitin antibody to identify protein aggregates (inclusions).[1]

  • Quantify the signal intensity or number of inclusions per field of view in the striatum.[1]

• Oxidative Damage Assessment:

  • Isolate mitochondrial DNA (mtDNA) from brain tissue.

  • Use techniques such as quantitative PCR (qPCR) to measure the level of oxidative lesions in mtDNA.

  • Determine the mtDNA copy number relative to nuclear DNA to assess mitochondrial maintenance.[8][9]

Experimental workflow for long-term XJB-5-131 studies in HD mice.

Application 2: Amelioration of Age-Related Intervertebral Disc Degeneration (IDD)

XJB-5-131 has been shown to counter the negative effects of ROS in a mouse model of accelerated aging, suggesting its potential in treating age-related degenerative conditions.[4]

Quantitative Data Summary

Animal Model	Treatment Regimen	Key Outcomes	Reference
Ercc1-/Δ Mice	2 mg/kg, IP, 3x/week from 5 to 18-20 weeks of age	Delayed onset of age-associated disorders; significantly improved intervertebral disc total glycosaminoglycan (GAG) content; increased proteoglycan (PG) synthesis.	[4]

Experimental Protocols

1. Animal Model and Treatment

• Model: Ercc1-/Δ mice, a model of accelerated aging.[4]

• Treatment Initiation: Begin administration at a pre-symptomatic stage (e.g., 5 weeks of age) before significant pathology develops.[4]

• Administration: Administer XJB-5-131 (2 mg/kg, IP) or vehicle three times per week.[4]

• Duration: Continue treatment until animals reach 18-20 weeks of age.[4]

2. Disc Matrix Analysis

• Histology:

  • Isolate the spinal column post-mortem.

  • Fix, decalcify, and embed the tissue in paraffin.

  • Section the intervertebral discs.

  • Stain with Safranin O to visualize proteoglycan content.

  • Assess cellularity and matrix integrity in the nucleus pulposus (NP) and annulus fibrosus (AF) regions.[4]

• Biochemical Assays:

  • Harvest intervertebral discs.

  • Digest the tissue to extract glycosaminoglycans (GAGs).

  • Quantify total GAG content using a colorimetric assay (e.g., DMMB assay).

  • To measure proteoglycan synthesis, perform an ex vivo radiolabeling experiment by incubating freshly isolated discs with a radiolabeled precursor (e.g., 35S-sulfate) and measuring its incorporation.[4]

Application 3: Improved Survival in Hemorrhagic Shock

In an acute injury model, XJB-5-131 administration significantly improves survival, highlighting its potential in treating conditions involving severe oxidative stress and mitochondrial damage.

Quantitative Data Summary

Animal Model	Treatment Regimen	Key Outcomes	Reference
Sprague-Dawley Rats	2 μmol/kg, IV (single dose)	Significantly prolonged survival following profound blood loss; ameliorated peroxidation of the mitochondrial phospholipid cardiolipin.	[8]

Experimental Protocols

1. Animal Model and Treatment

• Model: Male Sprague-Dawley rats subjected to a lethal hemorrhagic shock protocol (e.g., controlled blood loss of ~33.5 mL/kg).[8]

• Administration: Administer a single intravenous (IV) dose of XJB-5-131 (2 μmol/kg) using a syringe pump.[8] This is often done concurrently with minimal fluid resuscitation.

• Endpoint: The primary endpoint is survival time over a defined observation period (e.g., 6 hours).[8]

2. Tissue Analysis

• Lipid Peroxidation:

  • Collect tissue samples (e.g., ileal mucosa) from a subset of animals.

  • Isolate mitochondria.

  • Analyze the mitochondrial phospholipid cardiolipin for evidence of peroxidation using mass spectrometry-based techniques.[8]

• Apoptosis Markers:

  • Prepare tissue lysates.

  • Measure the activity of pro-apoptotic enzymes, such as caspases 3 and 7, using commercially available assay kits.[8]

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial-derived reactive oxygen species (ROS) play a causal role in aging-related intervertebral disc degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting XJB-5-131 solubility issues in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming solubility challenges with XJB-5-131 in aqueous solutions for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for creating a stock solution of XJB-5-131?

A1: For optimal solubility and stability, it is highly recommended to prepare stock solutions of XJB-5-131 in dimethyl sulfoxide (DMSO).[1] A concentration of 10 mM in DMSO is a commonly used starting point.

Q2: I observed precipitation when diluting my DMSO stock solution of XJB-5-131 into an aqueous buffer. What should I do?

A2: Precipitation upon dilution into aqueous buffers is a common issue with hydrophobic compounds like XJB-5-131. Here are several steps you can take to mitigate this:

• Final DMSO Concentration: Ensure the final concentration of DMSO in your aqueous solution is as low as possible, ideally below 1% (v/v), as higher concentrations can be toxic to cells.

• Gradual Dilution: Add the aqueous buffer to your DMSO stock solution slowly and with continuous vortexing or stirring. This gradual change in solvent polarity can help keep the compound in solution.

• Sonication: If precipitation persists, brief sonication of the solution can help to redissolve the compound.[1][2]

• Warming: Gently warming the solution to 37°C may aid in dissolution. However, be cautious with temperature-sensitive assays.

Q3: Can I prepare and store aqueous solutions of XJB-5-131?

A3: It is generally recommended to prepare fresh aqueous working solutions of XJB-5-131 on the day of use. Due to its hydrophobic nature, XJB-5-131 may not be stable in aqueous solutions for extended periods and can be prone to aggregation or precipitation. Stock solutions in DMSO, however, can be stored at -20°C or -80°C for longer durations.[1]

Q4: What is the expected solubility of XJB-5-131 in aqueous buffers like PBS?

Troubleshooting Guide for XJB-5-131 Solubility

This guide provides a systematic approach to addressing solubility issues with XJB-5-131 in aqueous solutions for in vitro experiments.

Problem: Precipitate Formation During Preparation of Aqueous Working Solution

Quantitative Data Summary: Recommended Solvent Formulations

Formulation Component	Stock Solution (for storage)	Working Solution for in vivo studies (example)
Solvent	DMSO	DMSO, PEG300, Tween-80, Saline
Concentration	10 mM	≥ 2.08 mg/mL
Storage	-20°C or -80°C	Prepare fresh

This table is based on manufacturer recommendations for in vivo studies and may need to be adapted for specific in vitro experiments.[1]

Experimental Workflow for Preparing an Aqueous Solution

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. iscabiochemicals.com [iscabiochemicals.com]
• 3. jpt.com [jpt.com]
• 4. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]

XJB-5-131 Technical Support Center: Troubleshooting Potential Off-Target Effects

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding potential off-target effects of XJB-5-131 in cellular models. The information is presented in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for XJB-5-131?

A1: XJB-5-131 is primarily known as a mitochondria-targeted antioxidant. It is a bifunctional molecule composed of a nitroxide radical (TEMPO) conjugated to a peptide moiety (hemigramicidin S) that facilitates its accumulation within the inner mitochondrial membrane. Its principal on-target effects are the scavenging of reactive oxygen species (ROS) and acting as a mild uncoupler of oxidative phosphorylation, which can help reduce mitochondrial oxidative stress without significantly compromising ATP production.

Q2: Is XJB-5-131 cytotoxic? At what concentrations should I be concerned about toxicity?

A2: XJB-5-131 has been shown to be non-cytotoxic at concentrations up to 1 µM in human corneal epithelial cells following a 24-hour exposure. However, at higher concentrations, evidence of cytotoxicity has been observed. For instance, a small but significant increase in lactate dehydrogenase (LDH) release was noted at 5 µM (15.9% increase) and 10 µM (34.5% increase) in the same cell line. It is crucial to determine the optimal, non-toxic concentration range for your specific cell model and experimental duration.

Q3: Can XJB-5-131 affect signaling pathways other than those directly related to oxidative stress?

A3: Yes, there is evidence to suggest that XJB-5-131 can modulate signaling pathways beyond direct ROS scavenging. Specifically, it has been shown to markedly attenuate transforming growth factor-beta 2 (TGF-β2) induced profibrotic gene expression. This suggests a potential interaction with or downstream effect on the TGF-β signaling cascade, which is involved in processes like fibrosis, cell proliferation, and inflammation.

Troubleshooting Guides

Issue 1: Unexpected Changes in Cell Morphology or Proliferation

Symptoms:

• You observe alterations in cell shape, size, or adherence after treatment with XJB-5-131.

• You notice an unexpected increase or decrease in the rate of cell proliferation in your cultures.

Potential Causes and Troubleshooting Steps:

• Cytotoxicity at High Concentrations: As mentioned in the FAQ, concentrations above 1 µM may induce cytotoxic effects in some cell lines.

  • Troubleshooting: Perform a dose-response curve to determine the IC50 value for your specific cell line. Use a concentration well below the cytotoxic threshold for your experiments. Consider using a lower concentration for longer incubation periods.

• Off-Target Effects on Proliferation Pathways: While not extensively documented, the modulation of signaling pathways like TGF-β could indirectly influence cell proliferation and morphology.

  • Troubleshooting:

    • Assess the phosphorylation status of key proteins in proliferation-related pathways (e.g., Smad proteins for the TGF-β pathway, or components of the MAPK/ERK pathway).

    • Perform cell cycle analysis (e.g., by flow cytometry with propidium iodide staining) to see if XJB-5-131 is causing cell cycle arrest at a specific phase.

Issue 2: Formation of Intracellular Aggregates or Inclusions

Symptoms:

• You observe the formation of protein aggregates or inclusion bodies within your cells that are not characteristic of your experimental model.

Potential Causes and Troubleshooting Steps:

• Modulation of Protein Homeostasis: In a mouse model of Huntington's disease, XJB-5-131 treatment was found to suppress the rise in intracellular inclusions. This suggests that XJB-5-131 may influence protein aggregation dynamics. While beneficial in the context of Huntington's, it could have unintended consequences in other models.

  • Troubleshooting:

    • Characterize the nature of the observed aggregates using techniques like immunofluorescence with antibodies against common aggregation-prone proteins (e.g., ubiquitin, p62).

    • Investigate the unfolded protein response (UPR) by measuring the expression of key UPR markers (e.g., BiP, CHOP) to determine if XJB-5-131 is inducing cellular stress.

Quantitative Data Summary

Cell Line	Concentration	Exposure Time	Observed Effect	Reference
Human Corneal Epithelial (HCE-T)	Up to 1 µM	24 hours	No significant cytotoxicity observed.
Human Corneal Epithelial (HCE-T)	5 µM	24 hours	15.9% increase in LDH release.
Human Corneal Epithelial (HCE-T)	10 µM	24 hours	34.5% increase in LDH release.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is a general guideline and should be optimized for your specific cell line and experimental conditions.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a range of XJB-5-131 concentrations (e.g., 0.1 µM to 20 µM) and a vehicle control (e.g., DMSO). Incubate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the vehicle-treated control.

Visualizations

Caption: On-target vs. potential off-target effects of XJB-5-131.

Caption: Troubleshooting workflow for unexpected phenotypes with XJB-5-131.

Technical Support Center: Optimizing XJB-5-131 Concentration to Avoid Cytotoxicity

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the experimental concentration of the mitochondria-targeted antioxidant, XJB-5-131, to maximize its therapeutic effects while minimizing cytotoxicity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for XJB-5-131 in in vitro experiments?

A1: Based on available data, a starting concentration in the range of 0.2 µM to 1 µM is recommended for most cell types. Studies on human corneal epithelial (HCE-T) cells have shown no cytotoxicity at concentrations up to 1 µM following 24-hour exposure[1]. For primary neurons, protective effects against injury-induced death have been observed at concentrations of 5, 10, and 25 µM[2]. However, it is crucial to perform a dose-response experiment for your specific cell line to determine the optimal non-toxic concentration.

Q2: At what concentrations does XJB-5-131 typically start to show cytotoxic effects?

A2: Cytotoxicity is cell-type dependent. In human corneal epithelial (HCE-T) cells, a small but significant increase in cytotoxicity was observed at 5 µM, with a more pronounced effect at 10 µM, as measured by LDH release[1]. It is essential to empirically determine the cytotoxic threshold in your experimental model.

Q3: What is the underlying mechanism of XJB-5-131-induced cytotoxicity at high concentrations?

A3: While XJB-5-131 is designed to protect mitochondria, high concentrations may disrupt normal mitochondrial function. As a mild uncoupler of oxidative phosphorylation, excessive concentrations could potentially lead to a significant decrease in ATP production and disrupt the mitochondrial membrane potential, ultimately triggering apoptotic pathways[3][4].

Q4: How can I assess the cytotoxicity of XJB-5-131 in my cell line?

A4: Standard cytotoxicity assays such as the MTT assay (measures metabolic activity), LDH assay (measures membrane integrity), and Annexin V/Propidium Iodide staining (detects apoptosis) are recommended. Detailed protocols for these assays are provided in the "Experimental Protocols" section of this guide.

Q5: What are the signs of cytotoxicity I should look for in my cell cultures?

A5: Visual signs of cytotoxicity under a microscope include changes in cell morphology (e.g., rounding, detachment from the culture plate), a decrease in cell density, and the appearance of floating dead cells. These observations should be quantified using the assays mentioned in Q4.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpectedly high cell death at low concentrations of XJB-5-131.	The specific cell line may be particularly sensitive to mitochondrial uncoupling.	Perform a more granular dose-response curve starting from a lower concentration (e.g., 0.01 µM). Ensure the solvent (e.g., DMSO) concentration is consistent across all conditions and is at a non-toxic level.
Inconsistent results between different cytotoxicity assays.	The assays measure different aspects of cell death. For example, the LDH assay detects membrane damage (necrosis or late apoptosis), while the Annexin V assay detects early apoptosis.	Use a combination of assays to get a comprehensive picture of the mode of cell death. For instance, co-staining with Annexin V and a viability dye like propidium iodide can distinguish between early apoptotic, late apoptotic, and necrotic cells.
Protective effects of XJB-5-131 are not observed.	The concentration of XJB-5-131 may be too low to counteract the induced stress, or the timing of administration may be suboptimal.	Titrate the concentration of XJB-5-131 in your model of cellular stress. Also, consider pre-incubating the cells with XJB-5-131 before inducing stress to allow for mitochondrial uptake.

Quantitative Data on XJB-5-131 Cytotoxicity

The following table summarizes the available quantitative data on the cytotoxicity of XJB-5-131 in a specific cell line. Researchers are strongly encouraged to generate similar data for their own experimental systems.

Cell Line	Assay	Concentration	Incubation Time	Result	Reference
Human Corneal Epithelial (HCE-T) Cells	LDH	1 µM	24 hours	No significant cytotoxicity	[1]
Human Corneal Epithelial (HCE-T) Cells	LDH	5 µM	24 hours	15.9% increase in LDH release	[1]
Human Corneal Epithelial (HCE-T) Cells	LDH	10 µM	24 hours	34.5% increase in LDH release	[1]
Primary Cortical Neurons	Cell Death Assay	5, 10, 25 µM	-	Attenuated stretch-induced neuronal death	[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below.

MTT Assay for Cell Viability

This protocol assesses cell viability by measuring the metabolic activity of mitochondria.

Materials:

• Cells of interest

• XJB-5-131

• 96-well culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of XJB-5-131 in culture medium.

• Remove the old medium from the cells and add 100 µL of the medium containing different concentrations of XJB-5-131. Include a vehicle control (medium with the same concentration of solvent used to dissolve XJB-5-131, e.g., DMSO).

• Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubate the plate for 2-4 hours at 37°C until purple formazan crystals are visible.

• Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

LDH Cytotoxicity Assay

This protocol quantifies cytotoxicity by measuring the activity of lactate dehydrogenase (LDH) released from damaged cells into the culture medium.

Materials:

• Cells of interest

• XJB-5-131

• 96-well culture plates

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• Microplate reader

Procedure:

• Follow steps 1-4 of the MTT assay protocol.

• After the incubation period, carefully collect a portion of the cell culture supernatant from each well.

• Follow the instructions of the commercial LDH assay kit to measure the LDH activity in the collected supernatants.

• Measure the absorbance at the wavelength specified by the kit manufacturer.

• Calculate the percentage of cytotoxicity relative to a positive control (cells lysed to achieve maximum LDH release).

Annexin V/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells of interest

• XJB-5-131

• 6-well culture plates

• Annexin V-FITC (or another fluorophore) Apoptosis Detection Kit

• Propidium Iodide (PI)

• Binding Buffer

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with different concentrations of XJB-5-131 as described previously.

• After the desired incubation time, collect both adherent and floating cells.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Visualizations

Signaling Pathway of XJB-5-131 in Preventing Cytotoxicity

Caption: XJB-5-131's mechanism in preventing apoptosis.

Experimental Workflow for Optimizing XJB-5-131 Concentration

Caption: Workflow for determining the optimal XJB-5-131 concentration.

Troubleshooting Logic for Unexpected Cytotoxicity

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. researchgate.net [researchgate.net]
• 3. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of XJB-5-131 in solution over time

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of XJB-5-131 in solution over time. It includes frequently asked questions (FAQs) and troubleshooting guides to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of XJB-5-131?

A1: Proper preparation and storage of stock solutions are critical for maintaining the stability and activity of XJB-5-131. It is recommended to reconstitute lyophilized XJB-5-131 in dimethyl sulfoxide (DMSO).[1][2][3] Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q2: What are the recommended storage conditions and stability timelines for XJB-5-131 stock solutions?

A2: The stability of your XJB-5-131 stock solution is dependent on the storage temperature. For optimal long-term stability, store aliquots at -80°C. At -20°C, the stability is reduced. It is crucial to use the stock solution within the recommended timeframe to ensure the integrity of your experiments.[4]

Table 1: Recommended Storage Conditions for XJB-5-131 Stock Solutions in DMSO

Storage Temperature	Recommended Storage Duration
-80°C	Up to 6 months[4]
-20°C	Up to 1 month[4]

Q3: How stable is XJB-5-131 in aqueous solutions like PBS or cell culture media?

A3: XJB-5-131's stability in aqueous solutions is a critical consideration for experimental design. For in vivo studies, it is strongly recommended to prepare fresh working solutions daily by diluting the DMSO stock solution in a suitable buffer such as phosphate-buffered saline (PBS).[1] The stability of the active nitroxide moiety in aqueous environments can be influenced by factors such as pH, temperature, and the presence of reducing or oxidizing agents. While specific quantitative data on the degradation kinetics of XJB-5-131 in aqueous solutions over extended periods is limited, the general principle for nitroxide radicals is that their stability can be compromised in biological media over time.

Q4: What is the mechanism of action of XJB-5-131 and how does it relate to its stability?

A4: XJB-5-131 is a mitochondria-targeted antioxidant.[2][4] Its efficacy is derived from a TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl) nitroxide moiety, which is a stable free radical.[2][3] This nitroxide group acts as a scavenger of reactive oxygen species (ROS) by undergoing redox cycling.[5] The stability of XJB-5-131 is directly linked to the integrity of this nitroxide radical. The compound exists in equilibrium between its radical form (nitroxide), a reduced form (hydroxylamine), and an oxidized form (oxoammonium cation).[5] This equilibrium is influenced by the cellular redox environment. Therefore, maintaining the compound in its active radical state is crucial for its antioxidant function.

Figure 1. Redox cycling of the XJB-5-131 nitroxide moiety in the presence of ROS.

Troubleshooting Guide

Issue 1: Inconsistent or weaker than expected experimental results.

• Possible Cause 1: Degraded XJB-5-131 stock solution.

  • Troubleshooting Step: Verify the age and storage conditions of your stock solution. If it has been stored longer than the recommended duration or subjected to multiple freeze-thaw cycles, it is advisable to prepare a fresh stock solution.

• Possible Cause 2: Instability of XJB-5-131 in the experimental medium.

  • Troubleshooting Step: For cell-based assays, prepare fresh dilutions of XJB-5-131 in your cell culture medium immediately before each experiment. Avoid pre-incubating the compound in the medium for extended periods before adding it to the cells. For in vivo experiments, prepare the dosing solution fresh on the day of administration.[1]

• Possible Cause 3: Interaction with components in the cell culture medium.

  • Troubleshooting Step: Some components in cell culture media, such as certain antioxidants or reducing agents, could potentially interact with the nitroxide radical of XJB-5-131.[6] Review the composition of your medium. If you suspect an interaction, consider a simpler, defined medium for your experiment if possible.

Issue 2: Observing cellular toxicity at expected non-toxic concentrations.

• Possible Cause 1: Impurities in the XJB-5-131 sample.

  • Troubleshooting Step: Ensure you are using a high-purity grade of XJB-5-131. If in doubt, you can assess the purity of your compound using High-Performance Liquid Chromatography (HPLC).

• Possible Cause 2: Solvent toxicity.

  • Troubleshooting Step: Ensure that the final concentration of the solvent (e.g., DMSO) in your experimental setup is below the threshold for cellular toxicity. Run a vehicle control with the same concentration of the solvent to rule out its toxic effects.

Experimental Protocols

Protocol for Assessing XJB-5-131 Stability using Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a direct method to measure the concentration of the stable nitroxide radical of XJB-5-131. A decrease in the EPR signal intensity over time indicates a loss of the active compound.

Methodology:

• Sample Preparation:

  • Prepare a solution of XJB-5-131 at the desired concentration in the solvent of interest (e.g., PBS, cell culture medium).

  • Transfer a precise volume of the solution into an EPR-compatible capillary tube.

• EPR Measurement:

  • Record the EPR spectrum of the sample at time zero.

  • Incubate the remaining solution under the desired experimental conditions (e.g., 37°C).

  • At various time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the solution and record its EPR spectrum under the same instrument settings.

• Data Analysis:

  • The concentration of the nitroxide radical is proportional to the double integral of the EPR signal.

  • Plot the normalized signal intensity against time to determine the stability of XJB-5-131 in the chosen solution.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell culture, oxidative stress, and antioxidants: avoiding pitfalls - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the bioavailability of XJB-5-131 for in vivo research

Technical Support Center: XJB-5-131 In Vivo Applications

Welcome to the technical support center for XJB-5-131. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on improving the bioavailability and efficacy of XJB-5-131 in in vivo research models.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, formulation, and mechanism of XJB-5-131.

Q1: What is XJB-5-131 and what is its primary mechanism of action?

A1: XJB-5-131 is a synthetic, bi-functional antioxidant specifically designed to target mitochondria.[1][2] Its structure consists of two key parts:

• A mitochondrial targeting moiety derived from the antibiotic gramicidin S, which allows the molecule to cross cellular and mitochondrial membranes and accumulate within the mitochondria.[2][3]

• An antioxidant moiety , 2,2,6,6-tetramethyl piperidine-1-oxyl (TEMPO), which is a potent scavenger of reactive oxygen species (ROS) and electrons.[2]

By delivering the antioxidant directly to the primary site of ROS production, XJB-5-131 effectively reduces oxidative damage to mitochondrial DNA, proteins, and lipids, thereby enhancing cell survival and function.[1][4][5] It has also been shown to be a mild uncoupler of oxidative phosphorylation, which may contribute to its protective effects.[6][7]

Figure 1. XJB-5-131 targets mitochondria to neutralize ROS at its source.

Q2: XJB-5-131 is a hydrophobic compound. What are the recommended vehicles for in vivo administration?

A2: Due to its poor water solubility, XJB-5-131 requires a vehicle containing co-solvents for effective dissolution. The choice of vehicle depends on the route of administration and the desired concentration. It is recommended to prepare a stock solution in 100% DMSO and then dilute it with other co-solvents.[1] Working solutions for in vivo experiments should be prepared fresh daily.[1]

Table 1: Recommended Vehicle Formulations for XJB-5-131

Formulation Components	Volumetric Ratio	Max Solubility	Route of Administration	Notes
DMSO, PEG300, Tween-80, Saline	10% / 40% / 5% / 45%	≥ 2.08 mg/mL	Intraperitoneal (IP), Intravenous (IV)	A common formulation for systemic delivery. Ensure clarity before injection.[1]
DMSO, Corn Oil	10% / 90%	≥ 2.08 mg/mL	Intraperitoneal (IP), Oral Gavage (PO)	Suitable for longer-term studies; provides slower release.[1]

| DMSO | 100% (for stock) | ~125 mg/mL | Not for direct injection | Used to create a concentrated stock solution for further dilution.[8] |

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[1]

Q3: What are the typical dosage ranges and administration routes used in preclinical models?

A3: The dosage and route are highly dependent on the animal model and disease context. However, published studies provide a general guideline. Intraperitoneal (IP) and intravenous (IV) injections are common for achieving systemic exposure.

• Huntington's Disease Mouse Model: 1 mg/kg, administered intraperitoneally three times a week.[1][8]

• Hemorrhagic Shock Rat Model: 2 µmol/kg (approx. 1.92 mg/kg), administered intravenously.[1][8]

• Brain Injury Rat Model: 10 mg/kg, administered intravenously to achieve brain penetration.[9]

Researchers should perform dose-response studies to determine the optimal dosage for their specific model.

Section 2: Troubleshooting Guide

This section provides solutions to specific problems researchers may encounter when working with XJB-5-131 in vivo.

Problem 1: Low or undetectable plasma/tissue concentration of XJB-5-131 after administration.

This is a common bioavailability issue that can stem from several factors. Follow this workflow to diagnose and solve the problem.

Figure 2. Decision workflow for troubleshooting low XJB-5-131 bioavailability.

Problem 2: The prepared XJB-5-131 formulation is cloudy or contains precipitate.

• Cause: XJB-5-131 has likely fallen out of solution due to insufficient co-solvent, incorrect solvent ratios, or temperature changes.

• Solution:

  • Gently warm the solution to 37°C and use a bath sonicator to facilitate re-dissolution.[1]

  • Ensure the solvents are added sequentially, starting with DMSO to fully dissolve the compound before adding aqueous components.[1]

  • For future preparations, consider slightly increasing the proportion of organic co-solvents like PEG300 or using a different vehicle system, such as corn oil, if compatible with your study design.[1]

Problem 3: No therapeutic effect is observed despite detectable plasma levels.

• Cause A: Insufficient Target Site Accumulation. While plasma levels may be adequate, the concentration at the target organ (e.g., the brain) may be insufficient. XJB-5-131 has been shown to cross the blood-brain barrier, but delivery can be a limiting factor.[9]

  • Solution: Consider a higher dose or a more direct route of administration if feasible (e.g., intracerebroventricular injection for CNS studies, though this is highly invasive).

• Cause B: Rapid Metabolism/Clearance. The compound may be cleared before it can exert a sustained therapeutic effect.

  • Solution: Increase the dosing frequency (e.g., from once daily to twice daily) or switch to a formulation that provides sustained release, such as a corn oil-based vehicle.

• Cause C: Advanced Disease State. In some models, treatment may need to begin before significant pathological changes occur.[2]

  • Solution: Review the literature for your specific disease model and consider initiating treatment at an earlier stage of disease progression.

Section 3: Experimental Protocols

This section provides detailed methodologies for common procedures associated with XJB-5-131 in vivo research.

Protocol 1: Preparation of XJB-5-131 for Intraperitoneal (IP) Injection

This protocol is for a final concentration of 2 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

• Calculate Required Mass: Determine the total volume of dosing solution needed. For a 2 mg/mL solution, weigh out 2 mg of XJB-5-131 for every 1 mL of final solution required.

• Initial Dissolution: Add 10% of the final volume as 100% DMSO to the weighed XJB-5-131 powder. Vortex or sonicate until the powder is completely dissolved and the solution is clear.

• Add Co-solvents: Sequentially add 40% of the final volume as PEG300, followed by 5% of the final volume as Tween-80. Mix thoroughly after each addition.

• Final Dilution: Add the remaining 45% of the final volume as sterile saline. The solution should remain clear.

• Sterilization: Filter the final solution through a 0.22 µm syringe filter into a sterile vial.

• Administration: Use immediately. Do not store the final working solution for more than 24 hours.

Protocol 2: Pharmacokinetic (PK) Blood Sampling

This protocol outlines a sparse sampling method for determining the plasma concentration of XJB-5-131 over time in mice.

• Animal Preparation: Acclimate animals and divide them into time-point groups (e.g., 5 min, 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr).

• Compound Administration: Administer the prepared XJB-5-131 formulation via the desired route (e.g., IV or IP).

• Blood Collection: At each designated time point, collect blood from the corresponding group of animals via submandibular or saphenous vein puncture into tubes containing an anticoagulant (e.g., EDTA).

• Plasma Separation: Centrifuge the blood samples at 2,000 x g for 15 minutes at 4°C.

• Sample Storage: Carefully collect the supernatant (plasma) and transfer it to a new, labeled microcentrifuge tube. Store immediately at -80°C until analysis by a validated method like LC-MS/MS.[9]

Table 2: Illustrative Pharmacokinetic Data for Different Formulations

The following table presents example data to illustrate how different vehicle formulations might affect the pharmacokinetic profile of XJB-5-131 after a 2 mg/kg IP dose. Actual results may vary.

Parameter	Formulation A (DMSO/PEG300/Tween/Saline)	Formulation B (DMSO/Corn Oil)
Cmax (ng/mL)	~850	~450
Tmax (hours)	~0.5	~2.0
AUC (0-24h) (ng*h/mL)	~3200	~4500
Half-life (t½) (hours)	~3.5	~7.0

This data is for illustrative purposes only and is not derived from a specific publication. It demonstrates how an aqueous-based formulation (A) might lead to a faster absorption and higher peak concentration (Cmax), while an oil-based formulation (B) could result in slower absorption, a longer half-life, and a greater overall exposure (AUC).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting of XJB-5-131 to mitochon ... | Article | H1 Connect [archive.connect.h1.co]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. glpbio.com [glpbio.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: XJB-5-131 Synthesis and Quality Assessment

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the synthesized mitochondrial-targeted antioxidant, XJB-5-131.

Frequently Asked Questions (FAQs)

Q1: What is the expected purity of synthesized XJB-5-131?

A1: The expected purity of synthesized XJB-5-131 should be ≥95%, as determined by High-Performance Liquid Chromatography (HPLC). Commercial suppliers often provide purities of 99% or higher.

Q2: What is the typical appearance of pure XJB-5-131?

A2: Pure XJB-5-131 is typically a white to beige film or powder.

Q3: How should I store synthesized XJB-5-131?

A3: For long-term storage, the solid compound should be stored at 2-8°C. Stock solutions of XJB-5-131 can be stored at -20°C for up to one month or at -80°C for up to six months. It is crucial to prevent repeated freeze-thaw cycles to avoid degradation.

Q4: What is the molecular weight of XJB-5-131, and what mass should I expect in mass spectrometry analysis?

A4: The molecular weight of XJB-5-131 is 959.24 g/mol . In positive-mode Time-of-Flight Mass Spectrometry (TOF-MS), you may observe the lithium adduct of its hydroxylamine form at an m/z of 966.

Q5: What is the primary mechanism of action of XJB-5-131?

A5: XJB-5-131 is a mitochondria-targeted antioxidant. It functions as a superoxide dismutase (SOD) mimic, scavenging reactive oxygen species (ROS) within the mitochondria. It also acts as a mild uncoupler of oxidative phosphorylation, which can help reduce the generation of ROS.[1][2]

Troubleshooting Guides

Synthesis and Purification Issues

Problem 1: Low yield of the final XJB-5-131 product.

• Possible Cause: Incomplete coupling reactions during the solid-phase peptide synthesis (SPPS) of the peptide backbone.

• Solution: Ensure the use of a sufficient excess of amino acids and coupling reagents. Monitor the completion of each coupling step using a qualitative test like the ninhydrin test.

• Possible Cause: Inefficient conjugation of the TEMPO moiety to the peptide.

• Solution: Optimize the reaction conditions for the conjugation step, including the choice of coupling agents (e.g., EDC/NHS), solvent, and reaction time. Ensure that the primary amine on the peptide is available for reaction.

• Possible Cause: Loss of product during purification.

• Solution: Optimize the purification protocol. For reversed-phase HPLC (RP-HPLC), carefully select the column, mobile phase gradient, and fraction collection parameters to ensure good separation and recovery.

Problem 2: Presence of significant impurities after purification.

• Possible Cause: Formation of deletion or truncated peptide sequences during SPPS.

• Solution: Implement a capping step after each coupling reaction using an acetylating agent (e.g., acetic anhydride) to terminate unreacted peptide chains.

• Possible Cause: Side reactions involving the amino acid side chains.

• Solution: Ensure that all reactive side chains of the amino acids are properly protected with appropriate protecting groups that are stable throughout the synthesis and are cleanly removed during the final cleavage step.

• Possible Cause: Degradation of the TEMPO radical during synthesis or purification.

• Solution: Avoid harsh acidic or basic conditions and prolonged exposure to high temperatures that could lead to the degradation of the nitroxide radical.

Quality Assessment and Purity Issues

Problem 3: HPLC analysis shows a broad peak or multiple peaks for XJB-5-131.

• Possible Cause: The compound is not fully dissolved or is aggregating.

• Solution: Ensure complete dissolution of the sample in an appropriate solvent before injection. Sonication may aid in dissolution.

• Possible Cause: The HPLC method is not optimized for XJB-5-131.

• Solution: Develop a robust HPLC method with an appropriate column (e.g., C18) and a suitable mobile phase gradient (e.g., water/acetonitrile with a modifier like trifluoroacetic acid) to achieve sharp, symmetrical peaks.

• Possible Cause: The sample has degraded.

• Solution: Check the storage conditions and age of the sample. If degradation is suspected, re-purify the compound if possible or synthesize a fresh batch.

Problem 4: Mass spectrometry data does not show the expected molecular ion peak.

• Possible Cause: Ionization issues or fragmentation of the molecule.

• Solution: Optimize the mass spectrometer settings, including the ionization source and collision energy. Look for expected adducts (e.g., with sodium or lithium) or the protonated molecule.

• Possible Cause: The compound has been reduced or oxidized.

• Solution: The nitroxide radical of XJB-5-131 can exist in different redox states. Look for mass peaks corresponding to the hydroxylamine or oxoammonium forms.

Quantitative Data Summary

Parameter	Expected Value	Analytical Method
Purity	≥95%	HPLC
Appearance	White to beige film or powder	Visual Inspection
Molecular Weight	959.24 g/mol	Mass Spectrometry
Mass (m/z)	966 [M+Li]+ (Hydroxylamine form)	TOF-MS (Positive Mode)
Storage (Solid)	2-8°C	-
Storage (Stock Solution)	-20°C (1 month), -80°C (6 months)	-

Experimental Protocols

Synthesis of XJB-5-131 (General Workflow)

The synthesis of XJB-5-131 involves the solid-phase synthesis of the peptide backbone followed by the solution-phase conjugation of the TEMPO moiety. The following is a generalized protocol based on the synthesis of similar hemigramicidin-TEMPO conjugates.

Materials:

• Fmoc-protected amino acids

• Rink Amide resin

• Coupling reagents (e.g., HBTU, HOBt, DIPEA)

• Piperidine in DMF (for Fmoc deprotection)

• Cleavage cocktail (e.g., TFA/TIS/H₂O)

• 4-Amino-TEMPO

• EDC, NHS

• Solvents (DMF, DCM, acetonitrile, etc.)

Procedure:

• Peptide Synthesis: The peptide backbone is synthesized on a solid support (e.g., Rink Amide resin) using standard Fmoc-based solid-phase peptide synthesis (SPPS).

• Cleavage and Deprotection: The synthesized peptide is cleaved from the resin and all protecting groups are removed using a cleavage cocktail.

• Crude Peptide Purification: The crude peptide is purified by reversed-phase HPLC (RP-HPLC).

• TEMPO Conjugation: The purified peptide is reacted with 4-Amino-TEMPO in solution using a coupling agent like EDC/NHS to form the final XJB-5-131 conjugate.

• Final Purification: The final product is purified by RP-HPLC to yield the pure XJB-5-131.

Purity and Quality Assessment of XJB-5-131

a) High-Performance Liquid Chromatography (HPLC)

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile

• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 220 nm

• Acceptance Criteria: Purity ≥95%

b) Mass Spectrometry (MS)

• Technique: Electrospray Ionization Time-of-Flight Mass Spectrometry (ESI-TOF MS)

• Mode: Positive ion mode

• Analysis: Confirm the presence of the molecular ion peak corresponding to the calculated mass of XJB-5-131 (959.24 g/mol ) and its common adducts (e.g., [M+H]⁺, [M+Na]⁺, [M+Li]⁺). The hydroxylamine form may also be observed.

c) Nuclear Magnetic Resonance (NMR) Spectroscopy

• Technique: ¹H NMR and ¹³C NMR

• Solvent: Deuterated solvent such as DMSO-d₆ or CDCl₃

• Analysis: The NMR spectra should be consistent with the proposed structure of XJB-5-131. The presence of characteristic peaks for the peptide backbone, the TEMPO moiety, and protecting groups (if any remain) should be confirmed.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of XJB-5-131 as a mitochondria-targeted antioxidant.

Caption: General workflow for the synthesis and purification of XJB-5-131.

Caption: XJB-5-131 inhibits ferroptosis by reducing mitochondrial ROS.[3][4][5]

References

• 1. Mitochondrial Reactive Oxygen Species Regulate Transforming Growth Factor-β Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial reactive oxygen species regulate transforming growth factor-β signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. XJB-5-131 inhibited ferroptosis in tubular epithelial cells after ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Optimizing incubation times for XJB-5-131 in cell-based assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing XJB-5-131 in cell-based assays. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and visual aids to optimize your experiments.

Troubleshooting Guide

Encountering issues in your experiments with XJB-5-131? This guide provides solutions to common problems.

Problem	Potential Cause	Recommended Solution
Inconsistent or non-reproducible results	1. Variability in cell health and density: Differences in cell passage number, confluency, or viability can significantly impact results. 2. Inconsistent incubation times: Precise timing is crucial for time-dependent effects. 3. Pipetting errors: Inaccurate dispensing of the compound or reagents.	1. Standardize cell culture conditions: Use cells within a consistent passage number range and ensure a uniform seeding density. Always perform a cell viability check before starting the experiment. 2. Use a calibrated timer: Ensure consistent incubation periods across all experimental replicates. 3. Calibrate pipettes regularly: Use appropriate pipetting techniques to ensure accuracy.
Apparent lack of XJB-5-131 efficacy	1. Suboptimal concentration: The concentration of XJB-5-131 may be too low to elicit a response in your specific cell line or assay. 2. Inappropriate incubation time: The incubation period may be too short for the compound to exert its protective effects. 3. High levels of oxidative stress: The induced oxidative stress may be too severe for the tested concentration of XJB-5-131 to overcome. 4. Compound degradation: Improper storage or handling of the XJB-5-131 stock solution.	1. Perform a dose-response experiment: Test a range of concentrations (e.g., 100 nM to 10 µM) to determine the optimal concentration for your experimental setup. 2. Optimize incubation time: Test different incubation periods (e.g., 1, 6, 12, 24 hours) to identify the optimal window for observing the desired effect. 3. Adjust the stressor concentration: If using an inducing agent (e.g., H₂O₂, tert-butyl hydroperoxide), consider reducing its concentration. 4. Store XJB-5-131 properly: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light.
Observed cytotoxicity	1. High concentration of XJB-5-131: While generally having low toxicity at effective concentrations, high concentrations can be cytotoxic to some cell lines.[1] 2. Extended incubation period: Prolonged exposure to higher concentrations may lead to cell death. 3. DMSO toxicity: The final concentration of DMSO in the culture medium may be too high.	1. Titrate down the concentration: Determine the EC50 and use a concentration within the therapeutic window. For example, in human corneal epithelial cells, cytotoxicity was not observed at concentrations up to 1 µM for 24 hours.[1] 2. Reduce the incubation time: If a higher concentration is necessary, a shorter incubation period may be sufficient. 3. Maintain a low final DMSO concentration: Ensure the final DMSO concentration in the culture medium is below 0.5%, and preferably below 0.1%. Include a vehicle control (DMSO alone) in your experiments.
Precipitation of XJB-5-131 in culture medium	1. Poor solubility in aqueous solutions: XJB-5-131 is hydrophobic and may precipitate when diluted in culture medium. 2. High final concentration: The concentration of XJB-5-131 may exceed its solubility limit in the medium.	1. Prepare fresh dilutions: Prepare working solutions of XJB-5-131 immediately before use. Briefly vortex or sonicate if necessary to aid dissolution. 2. Use a lower concentration: If precipitation persists, try working with lower concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of XJB-5-131?

A1: XJB-5-131 is a mitochondria-targeted antioxidant. It consists of a peptide moiety that directs it to the inner mitochondrial membrane and a nitroxide (TEMPO) moiety that scavenges reactive oxygen species (ROS).[2] It acts as a superoxide dismutase mimic and a mild uncoupler of oxidative phosphorylation, which helps to reduce ROS production without significantly impairing ATP synthesis.[3]

Q2: How should I prepare and store XJB-5-131 stock solutions?

A2: XJB-5-131 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare a concentrated stock solution (e.g., 10 mM). This stock solution should be aliquoted into smaller volumes and stored at -20°C or -80°C to minimize freeze-thaw cycles. When preparing working solutions, dilute the stock solution in pre-warmed cell culture medium immediately before use.

Q3: What is a typical working concentration and incubation time for XJB-5-131?

A3: The optimal concentration and incubation time are highly dependent on the cell type and the specific assay. A good starting point for many cell lines is a concentration range of 100 nM to 1 µM. For incubation times, this can range from as short as 10-40 minutes for assessing immediate effects on mitochondrial function to 24 hours or longer for cell viability or protection assays.[1][3] It is strongly recommended to perform a dose-response and time-course experiment to determine the optimal conditions for your specific experimental setup.

Q4: Can I use XJB-5-131 as a pre-treatment or co-treatment?

A4: Yes, XJB-5-131 can be used in both pre-treatment and co-treatment regimens. Pre-treatment (e.g., 1-2 hours before inducing oxidative stress) allows the compound to accumulate in the mitochondria and exert its protective effects. Co-treatment involves adding XJB-5-131 at the same time as the stressor. The choice between pre-treatment and co-treatment will depend on the specific experimental question.

Q5: Is a vehicle control necessary when using XJB-5-131?

A5: Absolutely. Since XJB-5-131 is dissolved in DMSO, it is essential to include a vehicle control in all experiments. This control should contain the same final concentration of DMSO as the highest concentration of XJB-5-131 used. This will help to distinguish the effects of the compound from any potential effects of the solvent.

Experimental Protocols

Here are detailed protocols for common cell-based assays, optimized for use with XJB-5-131.

Protocol 1: Cell Viability (MTT) Assay

This protocol assesses the effect of XJB-5-131 on cell viability or its ability to protect against a cytotoxic agent.

Materials:

• Cells of interest

• Complete culture medium

• 96-well clear flat-bottom plates

• XJB-5-131

• Cytotoxic agent (e.g., H₂O₂, tert-butyl hydroperoxide)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Treatment:

  • Protective Effect: Pre-incubate cells with varying concentrations of XJB-5-131 (e.g., 100 nM, 500 nM, 1 µM) for 1-4 hours. Then, add the cytotoxic agent at a pre-determined toxic concentration and incubate for the desired period (e.g., 24 hours).

  • Direct Cytotoxicity: Treat cells with varying concentrations of XJB-5-131 for 24-48 hours.

  • Include appropriate controls: untreated cells, cells with vehicle (DMSO) alone, and cells with the cytotoxic agent alone.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well.

• Absorbance Measurement: Incubate the plate in the dark at room temperature for at least 2 hours on an orbital shaker to ensure complete dissolution of the formazan crystals. Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Measurement of Intracellular ROS (DCFDA Assay)

This protocol measures the ability of XJB-5-131 to reduce intracellular reactive oxygen species.

Materials:

• Cells of interest

• Phenol red-free culture medium

• 96-well black, clear-bottom plates

• XJB-5-131

• Oxidative stress inducer (e.g., H₂O₂, tert-butyl hydroperoxide)

• 2',7'-dichlorofluorescin diacetate (DCFDA)

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Seeding: Seed cells in a 96-well black, clear-bottom plate and allow them to adhere overnight.

• DCFDA Loading: Wash the cells with warm PBS and then incubate with 10-20 µM DCFDA in phenol red-free medium for 30-45 minutes at 37°C in the dark.[4][5]

• Washing: Remove the DCFDA solution and wash the cells twice with warm PBS.

• Treatment: Add phenol red-free medium containing different concentrations of XJB-5-131 and/or the oxidative stress inducer.

• Fluorescence Measurement: Immediately measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[6] For kinetic studies, take readings at regular intervals over a period of 1-2 hours.

Protocol 3: Apoptosis Detection (Annexin V Staining)

This protocol determines if XJB-5-131 can prevent apoptosis induced by an external stimulus.

Materials:

• Cells of interest

• 6-well plates

• XJB-5-131

• Apoptosis-inducing agent

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to adhere. Treat the cells with the apoptosis-inducing agent in the presence or absence of XJB-5-131 for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and discard the supernatant.

• Washing: Wash the cells twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.[7]

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[8]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[7]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within one hour.[7]

Data Presentation

The following tables summarize typical quantitative data obtained from experiments with XJB-5-131.

Table 1: Effect of XJB-5-131 on Cell Viability under Oxidative Stress

Cell Line	Stressor	XJB-5-131 Conc.	Incubation Time	% Increase in Cell Viability (compared to stressor alone)
Human Corneal Epithelial (HCE-T)	tert-butyl hydroperoxide (tBHP)	1 µM	24 hours	Shifts EC50 from 193 µM to 302 µM[1]
Mouse Embryonic Cells	-	Not specified	Not specified	Enhances cell survival[9]

Table 2: Effect of XJB-5-131 on Reactive Oxygen Species (ROS) Levels

Cell System	Stressor	XJB-5-131 Conc.	Incubation Time	% Reduction in ROS
Isolated Brain Mitochondria	DMNQ (ROS inducer)	0.2, 1, 10 µM	10 minutes	Significant reduction at all concentrations[3]
Human Corneal Epithelial (HCE-T)	tert-butyl hydroperoxide (tBHP)	1 µM	Not specified	~40% reduction in mitochondrial oxidative stress[1]

Signaling Pathways and Experimental Workflows

Signaling Pathways

The following diagrams illustrate the signaling pathways modulated by XJB-5-131.

Experimental workflow for assessing the protective effects of XJB-5-131.

XJB-5-131 inhibits ferroptosis by scavenging mitochondrial ROS.

XJB-5-131 attenuates TGF-β signaling by reducing mitochondrial ROS.

References

• 1. iovs.arvojournals.org [iovs.arvojournals.org]
• 2. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 5. content.abcam.com [content.abcam.com]
• 6. scribd.com [scribd.com]
• 7. bdbiosciences.com [bdbiosciences.com]
• 8. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 9. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of XJB-5-131 and MitoQ for Mitochondrial Reactive Oxygen Species Scavenging

For Researchers, Scientists, and Drug Development Professionals

Mitochondrial oxidative stress, stemming from the overproduction of reactive oxygen species (ROS), is a key pathological driver in a host of diseases, including neurodegenerative disorders, cardiovascular conditions, and age-related pathologies. Consequently, the development of mitochondria-targeted antioxidants has become a focal point of therapeutic research. This guide provides an in-depth comparison of two prominent mitochondria-targeted ROS scavengers: XJB-5-131 and MitoQ.

At a Glance: Key Differences

Feature	XJB-5-131	MitoQ
Antioxidant Moiety	TEMPO (a stable nitroxide radical)	Ubiquinone (an analogue of Coenzyme Q10)
Targeting Moiety	A peptide mimetic of Gramicidin S	Triphenylphosphonium (TPP+) cation
Mechanism of Mitochondrial Accumulation	Independent of mitochondrial membrane potential	Dependent on mitochondrial membrane potential
Primary Research Focus	Neurodegenerative diseases (e.g., Huntington's disease)[1], traumatic brain injury, and radiation exposure.	Broad spectrum, including cardiovascular disease[2], metabolic disorders[2], and kidney disease[3].
Clinical Development	Preclinical	Phase II clinical trials for Parkinson's disease and hepatitis C-related liver damage have been conducted[4].

Mechanism of Action and Mitochondrial Targeting

Both XJB-5-131 and MitoQ are engineered to accumulate within the mitochondria, the primary site of ROS production. However, they achieve this through distinct targeting strategies and employ different antioxidant moieties.

XJB-5-131 is a bifunctional molecule composed of a TEMPO (4-hydroxy-2,2,6,6-tetramethyl piperidine-1-oxyl) nitroxide radical scavenger conjugated to a peptide mimetic of the antibiotic gramicidin S.[5] This targeting moiety facilitates its accumulation within the mitochondrial inner membrane, independent of the mitochondrial membrane potential.[5][6] This is a crucial advantage, as many disease states are characterized by depolarized mitochondria. Once localized, the TEMPO moiety acts as a superoxide dismutase (SOD) mimic, scavenging ROS through redox cycling.[7][8]

MitoQ (mitoquinone mesylate) consists of a ubiquinone antioxidant moiety attached to a lipophilic triphenylphosphonium (TPP+) cation via a ten-carbon alkyl chain.[6] The positive charge of the TPP+ cation drives its accumulation within the negatively charged mitochondrial matrix, a process dependent on the mitochondrial membrane potential.[5] Inside the mitochondria, the ubiquinone portion is reduced to its active antioxidant form, ubiquinol, which then neutralizes ROS. The oxidized ubiquinone is subsequently regenerated by the electron transport chain.[7]

Figure 1. Mitochondrial targeting and mechanism of action for XJB-5-131 and MitoQ.

Quantitative Performance in ROS Scavenging

Compound	Cell/Tissue Type	ROS Inducer	Concentration	% Reduction in Mitochondrial ROS (relative to induced control)	Reference
XJB-5-131	Human Corneal Epithelial Cells	tert-butyl hydroperoxide (tBHP)	1 µM	~40%	[9]
XJB-5-131	Isolated Mouse Brain Mitochondria	2,3-dimethoxy-1,4-naphthoquinone (DMNQ)	1 µM	Statistically significant reduction	[7]
MitoQ	Human iPSC-derived Cardiomyocytes	Hydrogen Peroxide (H₂O₂)	1 µM	Statistically significant reduction	[10]
MitoQ	OLI-neu (Oligodendrocyte cell line)	Ferrous Chloride (FeCl₂)	400 nM	Statistically significant reduction

While both compounds have demonstrated efficacy in attenuating TGF-β induced profibrotic gene expression by blocking mitochondrial ROS, the specific quantitative comparison was not provided in the available literature.[2]

Signaling Pathways and Therapeutic Implications

Mitochondrial ROS can activate downstream signaling pathways that contribute to cellular damage and apoptosis. A key pathway implicated in oxidative stress-induced cell death is the intrinsic apoptotic pathway.

Figure 2. Inhibition of the intrinsic apoptosis pathway by mitochondrial ROS scavengers.

By scavenging mitochondrial ROS at its source, both XJB-5-131 and MitoQ can prevent the initiation of this apoptotic cascade, thereby promoting cell survival. This mechanism underlies their therapeutic potential in a range of diseases. For instance, XJB-5-131 has shown remarkable efficacy in preclinical models of Huntington's disease by reducing oxidative DNA damage, suppressing motor decline, and enhancing neuronal survival.[1] MitoQ has demonstrated benefits in improving vascular function in older adults by reducing mitochondrial ROS and has been investigated for its neuroprotective effects in models of intracerebral hemorrhage.

Experimental Protocols

The assessment of mitochondrial ROS scavenging activity is critical for evaluating the efficacy of compounds like XJB-5-131 and MitoQ. Below are summaries of common experimental protocols used in the cited literature.

Measurement of Mitochondrial Superoxide with MitoSOX Red

This protocol is widely used for the specific detection of superoxide in the mitochondria of live cells.

• Cell Culture and Treatment: Plate cells at an appropriate density and culture overnight. Treat cells with XJB-5-131 or MitoQ for the desired duration.

• Induction of Oxidative Stress: Introduce a ROS-inducing agent (e.g., H₂O₂, FeCl₂, or DMNQ) to the cells.

• MitoSOX Red Staining: Remove the culture medium and incubate the cells with 5 µM MitoSOX Red in a suitable buffer (e.g., HBSS) for 10-30 minutes at 37°C, protected from light.[10]

• Washing: Gently wash the cells with a warm buffer to remove excess probe.

• Analysis: Quantify the fluorescence intensity using a fluorescence microscope, plate reader, or flow cytometer. An increase in red fluorescence indicates an increase in mitochondrial superoxide.

Measurement of Mitochondrial Hydrogen Peroxide with Amplex Red

This assay is used to quantify the release of hydrogen peroxide (H₂O₂) from isolated mitochondria.

• Isolation of Mitochondria: Isolate mitochondria from tissues or cells using differential centrifugation.

• Assay Buffer Preparation: Prepare an assay buffer containing Amplex Red reagent (e.g., 10 µM) and horseradish peroxidase (HRP) (e.g., 4 U/ml).[7]

• Treatment: Add the isolated mitochondria to the assay buffer, followed by the addition of XJB-5-131 or MitoQ.

• Initiation of H₂O₂ Production: Add respiratory substrates (e.g., succinate) or a ROS-inducing agent to stimulate H₂O₂ production.

• Fluorometric Measurement: Monitor the increase in fluorescence (excitation ~560 nm, emission ~590 nm) over time. HRP catalyzes the reaction between H₂O₂ and Amplex Red to produce the highly fluorescent product, resorufin. The rate of fluorescence increase is proportional to the rate of H₂O₂ production.[7]

Figure 3. A generalized experimental workflow for assessing mitochondrial ROS scavenging.

Conclusion

Both XJB-5-131 and MitoQ are potent mitochondria-targeted antioxidants with significant therapeutic potential. Their key distinction lies in their targeting mechanisms, with XJB-5-131's membrane potential-independent accumulation offering a potential advantage in disease states with compromised mitochondrial function. While direct quantitative comparisons of their ROS scavenging capabilities are lacking, both have demonstrated robust efficacy in various preclinical models. The choice between these compounds for research or therapeutic development may depend on the specific disease model, the state of mitochondrial health, and the desired pharmacokinetic properties. Further head-to-head studies are warranted to definitively establish their comparative efficacy.

References

• 1. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. mdpi.com [mdpi.com]
• 5. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. iovs.arvojournals.org [iovs.arvojournals.org]
• 9. MitoQ Protects Against Oxidative Stress-Induced Mitochondrial Dysregulation in Human Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inhibition of Mitochondrial ROS by MitoQ Alleviates White Matter Injury and Improves Outcomes after Intracerebral Haemorrhage in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of XJB-5-131 and JP4-039: Mitochondria-Targeted Antioxidants in Disease Therapy

A detailed examination of two structurally related, yet functionally distinct, mitochondria-targeted antioxidants, XJB-5-131 and JP4-039, reveals nuances in their therapeutic potential across different disease models. This guide provides a comprehensive comparison of their performance, supported by experimental data, to inform researchers, scientists, and drug development professionals.

Both XJB-5-131 and JP4-039 are at the forefront of therapeutic strategies aimed at mitigating mitochondrial dysfunction, a key pathological feature in a wide range of diseases. Their core design consists of a Gramicidin S-derived peptide that facilitates localization to the mitochondria, coupled with a TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxyl) nitroxide moiety that acts as a potent scavenger of reactive oxygen species (ROS).[1][2] Despite this shared foundation, differences in the length of their targeting peptide result in distinct mitochondrial accumulation and efficacy profiles in various preclinical settings.

Performance Data Summary

The following tables summarize the key quantitative data from preclinical studies of XJB-5-131 and JP4-039, highlighting their differential efficacy in various disease models.

Table 1: Physicochemical and Targeting Properties

Property	XJB-5-131	JP4-039	Reference
Mitochondrial Enrichment (relative to cytosol)	~600-fold	~30 to 32-fold	[1][3]
Key Structural Feature	Longer peptide targeting sequence	Shortened alkene dipeptide isostere	[3]
Solubility	Lower aqueous solubility	Higher aqueous solubility	[2]

Table 2: Efficacy in Neuroprotection (Huntington's Disease Model)

Parameter	XJB-5-131 Treatment	Control (Untreated)	Reference
Motor Performance (Rotarod)	No significant decline over 57 weeks	~70% decrease by 57 weeks
Weight Loss	Suppressed	Significant weight loss
Neuronal Survival	Enhanced	Neuronal loss	[4]

Table 3: Efficacy in Cardioprotection (Myocardial Infarction Model)

Parameter	JP4-039 Treatment	Control (Vehicle)	Reference
Infarction Size Reduction	35% reduction	-
Left Ventricular Ejection Fraction	57% increase	-
Capillary Density in Ischemic Myocardium	39% increase	-

Table 4: Efficacy in Radiation Mitigation (Total Body Irradiation Model)

Parameter	XJB-5-131 Treatment	JP4-039 Treatment	Control (Irradiation only)	Reference
35-Day Survival Rate (9.5 Gy TBI)	20%	33%	<5%	[3]
Median Survival (days)	17	20	Not specified	[3]

Table 5: Comparative Antioxidant Activity (VLCAD-Deficient Fibroblasts)

Condition	XJB-5-131 (200 nM)	JP4-039 (200 nM)	Reference
Superoxide Anion Radical Generation (relative to untreated diseased cells)	Decreased	Decreased	[5]

Signaling Pathways and Mechanisms of Action

Both compounds exert their therapeutic effects primarily by reducing oxidative stress within the mitochondria. This fundamental action has downstream consequences on various signaling pathways, most notably those involved in apoptosis (programmed cell death) and inflammation.

By scavenging ROS at its source, XJB-5-131 and JP4-039 prevent the oxidation of critical mitochondrial components like cardiolipin, which can trigger the intrinsic apoptotic cascade.[4] This involves preventing the release of cytochrome c from the mitochondria into the cytosol, a key event in the activation of caspases, the executioner enzymes of apoptosis.

Furthermore, the reduction of oxidative stress can dampen inflammatory responses. ROS can act as signaling molecules that activate pro-inflammatory transcription factors such as NF-κB. By neutralizing ROS, these compounds can indirectly suppress the production of inflammatory cytokines and reduce the recruitment of immune cells to sites of injury.[6][7]

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Effectiveness of Analogs of the GS-Nitroxide, JP4-039, as Total Body Irradiation Mitigators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. JP4-039, a Mitochondria-Targeted Nitroxide, Mitigates the Effect of Apoptosis and Inflammatory Cell Migration in the Irradiated Mouse Retina - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JP4-039, a Mitochondria-Targeted Nitroxide, Mitigates the Effect of Apoptosis and Inflammatory Cell Migration in the Irradiated Mouse Retina - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Mitochondria-Targeted Antioxidants: XJB-5-131 versus Leading Alternatives

For Immediate Release

[City, State] – [Date] – In the competitive landscape of mitochondrial medicine, the quest for potent and specific antioxidants is paramount. This guide offers a comprehensive comparison of XJB-5-131 against other prominent mitochondria-targeted antioxidants, including MitoQ, SS-31, and JP4-039. The following analysis is tailored for researchers, scientists, and drug development professionals, providing a synthesis of available experimental data to inform strategic research and development decisions.

Executive Summary

Mitochondrial oxidative stress is a key pathological driver in a host of debilitating diseases, ranging from neurodegenerative disorders to ischemia-reperfusion injury. The development of antioxidants that specifically accumulate within the mitochondria represents a significant therapeutic advancement. This report details the comparative efficacy of XJB-5-131, a novel nitroxide-based antioxidant, against other well-established and emerging mitochondria-targeted agents. The comparison is based on their mechanisms of action, and available in vitro and in vivo efficacy data.

Mechanism of Action: A Tale of Two Strategies

The efficacy of mitochondria-targeted antioxidants is intrinsically linked to their chemical nature and the mechanism by which they neutralize reactive oxygen species (ROS).

XJB-5-131 and JP4-039: These compounds belong to a class of nitroxide-based antioxidants. XJB-5-131 is composed of a TEMPO (2,2,6,6-tetramethyl piperidine-1-oxyl) nitroxide moiety conjugated to a peptide mimetic derived from gramicidin S, which facilitates its accumulation within the inner mitochondrial membrane.[1] This targeting is independent of the mitochondrial membrane potential, a crucial advantage in disease states where mitochondrial function is compromised. XJB-5-131 acts as a superoxide dismutase (SOD) mimic, catalytically detoxifying superoxide radicals.[2][3] It can also reduce the formation of superoxide by preventing electron leakage from the electron transport chain.[2][3] Furthermore, it has been shown to be a mild uncoupler of oxidative phosphorylation, which can reduce ROS production without significantly impairing ATP synthesis.[2][3] JP4-039 is a smaller analog of XJB-5-131 with a shorter peptide-targeting sequence, resulting in a lower but still significant mitochondrial enrichment.[4]

MitoQ: This antioxidant utilizes a different targeting strategy. It consists of a ubiquinone moiety, the active component of Coenzyme Q10, attached to a lipophilic triphenylphosphonium (TPP+) cation.[5] The positive charge of the TPP+ group drives its accumulation within the negatively charged mitochondrial matrix, a process dependent on the mitochondrial membrane potential.[6] Once inside, the ubiquinol form of MitoQ neutralizes ROS and is subsequently regenerated by the electron transport chain.[5]

SS-31 (Elamipretide): This small, water-soluble tetrapeptide has a unique mechanism of action. It selectively targets the inner mitochondrial membrane by binding to cardiolipin, a phospholipid crucial for the structure and function of the electron transport chain complexes.[1] By interacting with cardiolipin, SS-31 is thought to protect it from peroxidation and optimize the electron flow, thereby reducing electron leakage and subsequent ROS production.[1]

Quantitative Efficacy: A Comparative Overview

Direct, head-to-head comparisons of these antioxidants across a wide range of standardized models are limited. However, by collating data from various studies, a comparative picture of their efficacy emerges.

Antioxidant	Model System	Key Efficacy Data	Reference
XJB-5-131	Human Corneal Epithelial Cells (in vitro)	Protected against tert-butyl hydroperoxide (tBHP) insult, shifting the EC50 for LDH release from 193 µM to 302 µM. Reduced tBHP-induced mitochondrial oxidative stress by ~40%.	[7]
Huntington's Disease Mouse Model (in vivo)	Treatment with 1 mg/kg three times a week suppressed the decline in motor function and weight loss over 57 weeks.	[8][9]
MitoQ	Sperm Cryopreservation (in vitro)	Optimal concentrations of 50-150 nM improved post-thaw sperm viability, motility, and membrane integrity. Higher doses showed pro-oxidant effects.	[5]
Traumatic Brain Injury Model (in vivo)	A dose of 4 mg/kg attenuated oxidative stress by mitigating malondialdehyde (MDA) levels and improving superoxide dismutase (SOD) and glutathione peroxidase (GPx) activity.	[10]
SS-31	Spinal Cord Injury Model (in vitro)	Reduced rotenone- and glutamate-induced neuronal death in a dose-dependent manner.	[11]
Spinal Cord Injury Mouse Model (in vivo)	Dose-dependently improved BMS locomotor scores up to 6 weeks post-injury.	[11]
JP4-039 vs. XJB-5-131	Total Body Irradiation Mouse Model (in vivo)	Both compounds significantly increased survival compared to control. JP4-039 showed a trend towards better median survival, though not statistically significant over XJB-5-131.	[12]

Experimental Methodologies

The assessment of mitochondrial antioxidant efficacy relies on a variety of sophisticated experimental protocols.

In Vitro Efficacy Assessment

• Cell Viability Assays: To determine the protective effects of the antioxidants against oxidative stress-induced cell death, standard assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and LDH (lactate dehydrogenase) release assays are commonly employed.[7]

• Measurement of Mitochondrial ROS: Specific fluorescent probes are used to quantify mitochondrial superoxide levels. MitoSOX Red is a widely used probe that selectively targets mitochondria and fluoresces upon oxidation by superoxide.[13]

• Assessment of Mitochondrial Function: The Seahorse XF Analyzer is a key tool for measuring mitochondrial respiration in real-time.[2] It allows for the determination of key parameters such as basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity. By sequentially injecting pharmacological agents that target different components of the electron transport chain (e.g., oligomycin, FCCP, and rotenone/antimycin A), a comprehensive profile of mitochondrial function can be obtained.[2]

In Vivo Efficacy Assessment

• Animal Models of Disease: A wide range of animal models are utilized to test the therapeutic potential of these antioxidants in a more complex biological system. These include models of neurodegenerative diseases (e.g., Huntington's disease), traumatic brain injury, and ischemia-reperfusion injury.[6][10]

• Behavioral Tests: In models of neurological disorders, behavioral tests are crucial for assessing functional outcomes. For instance, the rotarod test is used to evaluate motor coordination and balance in rodents.[9]

• Biochemical and Histological Analysis: Following in vivo studies, tissues are often harvested for further analysis. This can include measuring markers of oxidative stress (e.g., MDA, 8-OHdG), the activity of antioxidant enzymes (e.g., SOD, GPx), and histological examination to assess tissue damage and cell death.[10]

Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental processes involved, the following diagrams are provided.

References

• 1. SS-31, a Mitochondria-Targeting Peptide, Ameliorates Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Targeting Mitochondrial Reactive Oxygen Species: JP4-039’s Potential as a Cardiovascular Therapeutic [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. iovs.arvojournals.org [iovs.arvojournals.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. Mitochondrial-targeted antioxidant MitoQ provides neuroprotection and reduces neuronal apoptosis in experimental traumatic brain injury possibly via the Nrf2-ARE pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Effectiveness of Analogs of the GS-Nitroxide, JP4-039, as Total Body Irradiation Mitigators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Head-to-Head Comparison of XJB-5-131 and SS-31 in Neuroprotection

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of neuroprotective strategies, targeting mitochondrial dysfunction has emerged as a promising therapeutic avenue. Among the novel molecules designed to preserve mitochondrial integrity and function, XJB-5-131 and SS-31 have garnered significant attention. Both are mitochondria-targeted antioxidants, yet they possess distinct chemical structures and mechanisms of action. This guide provides an objective, data-driven comparison of their neuroprotective capabilities, drawing from preclinical studies.

At a Glance: XJB-5-131 vs. SS-31

Feature	XJB-5-131	SS-31 (Elamipretide)
Chemical Structure	A bifunctional molecule composed of the antioxidant nitroxide TEMPO conjugated to a peptide mimetic of gramicidin S for mitochondrial targeting.	A small, water-soluble tetrapeptide (D-Arg-dimethylTyr-Lys-Phe-NH2).
Mitochondrial Targeting	The gramicidin S mimetic moiety facilitates accumulation within the mitochondrial membrane, independent of membrane potential.	The peptide's alternating aromatic and cationic residues allow it to selectively bind to cardiolipin in the inner mitochondrial membrane.
Primary Mechanism	Acts as a potent reactive oxygen species (ROS) and electron scavenger and a mild uncoupler of oxidative phosphorylation.	Functions as a ROS scavenger, stabilizes the mitochondrial membrane by interacting with cardiolipin, and inhibits the mitochondrial permeability transition pore (mPTP).
Key Neuroprotective Effects	Reduces oxidative DNA damage, enhances neuronal survival, improves mitochondrial function, and suppresses motor decline in models of neurodegenerative diseases.	Attenuates apoptosis, reverses mitochondrial dysfunction, reduces neuroinflammation, and improves cognitive and motor functions in various neurological injury models.

Quantitative Data Comparison

The following tables summarize quantitative data from various preclinical studies, offering a glimpse into the comparative efficacy of XJB-5-131 and SS-31 in different models of neurological damage. It is important to note that these studies were not direct head-to-head comparisons, and experimental conditions vary.

Table 1: Neuroprotection in Traumatic Brain Injury (TBI) Models

Parameter	Model	XJB-5-131	SS-31	Source
Neuronal Apoptosis	Mouse TBI	Not explicitly quantified	Reduced apoptotic index by ~50% (from ~40% to ~19.2%) in the cortical contusion area.
Oxidative Stress	Mouse TBI	Not explicitly quantified	Significantly decreased mitochondrial ROS production.
Motor Function	Mouse TBI	Not explicitly quantified	Significantly improved grip test score.

Table 2: Neuroprotection in Huntington's Disease (HD) Models

Parameter	Model	XJB-5-131	SS-31	Source
Motor Function	HdhQ(150/150) mice	Suppressed motor decline and prevented performance decline in multiple motor tests.	Data not available
Neuronal Loss	HdhQ(150/150) mice	Attenuated neuronal loss in the striatum, with neuronal numbers similar to wild-type controls.	Data not available
Oxidative Damage	HdhQ(150/150) mice	Reduced oxidative damage to mitochondrial DNA.	Data not available
Weight Loss	HdhQ(150/150) mice	Inhibited weight loss, a common pathology in HD.	Data not available

Table 3: In Vitro Neuroprotection

Parameter	Model	XJB-5-131	SS-31	Source
Cell Viability	Human Corneal Epithelial Cells (tBHP insult)	Increased EC50 from 193 µM to 302 µM.	Data not available
Cell Death	Primary Spinal Cord Neurons (Glutamate excitotoxicity)	Data not available	Dose-dependently reduced LDH release.
Mitochondrial Dysfunction	Primary Spinal Cord Neurons (Rotenone-induced)	Data not available	Dose-dependently reversed the reduction in mitochondrial membrane potential.

Signaling Pathways and Mechanisms of Action

The neuroprotective effects of XJB-5-131 and SS-31 are mediated through their influence on key mitochondrial signaling pathways.

XJB-5-131 Signaling Pathway

XJB-5-131 primarily acts by directly mitigating oxidative stress within the mitochondria. Its dual function as a ROS scavenger and a mild uncoupler helps to reduce the mitochondrial proton gradient slightly, which in turn decreases the production of superoxide by the electron transport chain.

Caption: XJB-5-131's mechanism of neuroprotection.

SS-31 Signaling Pathway

SS-31's mechanism is multifaceted. It not only scavenges ROS but also stabilizes the inner mitochondrial membrane by binding to cardiolipin. This interaction is crucial for maintaining the integrity of the electron transport chain complexes and preventing the release of pro-apoptotic factors like cytochrome c.

XJB-5-131: A Superior Mitochondria-Targeted Antioxidant for Neurodegenerative Disease Research

A comprehensive analysis of XJB-5-131 reveals significant advantages over other TEMPO-conjugated compounds in mitigating oxidative stress, particularly in the context of neurodegenerative diseases. Its unique molecular design facilitates superior mitochondrial targeting and a dual mechanism of action, offering enhanced therapeutic potential.

Developed for researchers, scientists, and drug development professionals, this guide provides an objective comparison of XJB-5-131 with other TEMPO-based antioxidants, supported by experimental data. We will delve into its mechanism of action, comparative efficacy, and detailed experimental protocols to demonstrate its superior performance.

Key Advantages of XJB-5-131

XJB-5-131 is a bi-functional molecule composed of a potent antioxidant, a nitroxide radical (4-amino-TEMPO), conjugated to a mitochondrial targeting moiety. This targeting component is a peptide isostere derived from gramicidin S, which facilitates its accumulation within the inner mitochondrial membrane.[1] This strategic design underpins its primary advantages:

• Exceptional Mitochondrial Targeting: The gramicidin S-based peptide enables XJB-5-131 to be highly concentrated within mitochondria, the primary source of cellular reactive oxygen species (ROS).[1] This targeted delivery is significantly more effective than that of untargeted antioxidants.

• Dual Mechanism of Action: XJB-5-131 functions as both a potent ROS scavenger and an electron scavenger.[2] The TEMPO moiety acts as a superoxide dismutase (SOD) mimic, effectively neutralizing superoxide radicals.[2]

• Mild Uncoupling of Oxidative Phosphorylation: A key differentiator is that XJB-5-131 acts as a mild uncoupler of oxidative phosphorylation. This allows it to reduce mitochondrial ROS production without significantly impairing ATP synthesis, a critical factor for cellular energy homeostasis.[2]

• Independence from Mitochondrial Membrane Potential: Unlike many other mitochondria-targeted antioxidants, such as MitoQ, the uptake of XJB-5-131 is not dependent on the mitochondrial membrane potential.[3] This is a crucial advantage as the membrane potential is often compromised in pathological conditions, ensuring the continued efficacy of XJB-5-131 in diseased cells.[3]

• Broad Therapeutic Potential: Extensive preclinical studies have demonstrated the efficacy of XJB-5-131 in various disease models, including Huntington's disease, traumatic brain injury, and hemorrhagic shock, as well as providing protection against radiation-induced damage.[3][4]

Comparative Performance Data

While direct head-to-head studies with a wide array of TEMPO-conjugated compounds are limited, existing data highlights the superior mitochondrial accumulation of XJB-5-131.

Compound	Targeting Moiety	Mitochondrial Enrichment (relative to cytosol)	Key Distinguishing Feature	Reference
XJB-5-131	Gramicidin S peptide isostere	~600-fold	High mitochondrial accumulation; mild uncoupler	[1]
JP4-039	Shorter gramicidin S analog	~32-fold	Lower mitochondrial accumulation than XJB-5-131	[5]
MitoQ	Triphenylphosphonium (TPP) cation	Dependent on membrane potential	Uptake is reliant on mitochondrial membrane potential	[6]
MitoTEMPO	Triphenylphosphonium (TPP) cation	Dependent on membrane potential	Uptake is reliant on mitochondrial membrane potential	[6]

Mechanism of Action and Experimental Workflow

To understand the function and evaluation of XJB-5-131, the following diagrams illustrate its mechanism of action and a typical experimental workflow for assessing its impact on mitochondrial respiration.

Caption: Mechanism of XJB-5-131 in mitigating mitochondrial oxidative stress.

Caption: Workflow for evaluating the effects of XJB-5-131 on mitochondrial function.

Experimental Protocols

Assessment of Mitochondrial Respiration using Seahorse XF Analyzer

This protocol outlines the measurement of oxygen consumption rate (OCR) in isolated mitochondria to assess the impact of XJB-5-131.

Materials:

• Isolated mitochondria

• XJB-5-131

• Seahorse XFe96 or similar analyzer

• Mitochondrial Assay Solution (MAS): 70 mM sucrose, 220 mM mannitol, 10 mM KH2PO4, 5 mM MgCl2, 2 mM HEPES, 1.0 mM EGTA, and 0.2% (w/v) fatty acid-free BSA, pH 7.2.

• Substrates (e.g., pyruvate, malate, succinate)

• Inhibitors (e.g., rotenone, antimycin A, oligomycin, FCCP)

Procedure:

• Prepare Mitochondria: Isolate mitochondria from cells or tissues using standard differential centrifugation protocols. Determine protein concentration using a BCA assay.

• Plate Mitochondria: Add 5-10 µg of mitochondrial protein per well of a Seahorse XF plate in MAS. Centrifuge the plate to adhere the mitochondria to the bottom.

• Treatment: Add XJB-5-131 at desired concentrations to the appropriate wells. Include vehicle-only wells as a control.

• Seahorse Assay:

  • Initiate the Seahorse XF protocol.

  • Sequentially inject substrates and inhibitors to measure different respiratory states:

    • State 2 (Basal): Add substrates (e.g., pyruvate and malate).

    • State 3 (Active): Add ADP to stimulate ATP synthesis.

    • State 4 (Resting): Add oligomycin to inhibit ATP synthase.

    • Uncoupled Respiration: Add FCCP, a chemical uncoupler, to measure maximal respiration.

    • Inhibited Respiration: Add rotenone and antimycin A to inhibit Complex I and III, respectively.

• Data Analysis: Analyze the OCR data to determine the effects of XJB-5-131 on basal respiration, ATP-linked respiration, proton leak, and maximal respiratory capacity.[7][8][9]

Measurement of Mitochondrial Superoxide with MitoSOX Red

This protocol describes the use of MitoSOX Red, a fluorescent probe, to specifically detect superoxide within the mitochondria of live cells.

Materials:

• Live cells

• XJB-5-131

• MitoSOX Red reagent

• Hank's Balanced Salt Solution (HBSS) or other suitable buffer

• Fluorescence microscope or plate reader

Procedure:

• Cell Culture and Treatment: Culture cells to the desired confluency. Treat the cells with XJB-5-131 at various concentrations for the desired time. Include a positive control (e.g., a known inducer of mitochondrial ROS) and a vehicle control.

• MitoSOX Red Staining:

  • Prepare a 5 µM working solution of MitoSOX Red in HBSS.

  • Remove the culture medium from the cells and wash with warm HBSS.

  • Add the MitoSOX Red working solution to the cells and incubate for 10-30 minutes at 37°C, protected from light.

• Wash: Remove the MitoSOX Red solution and wash the cells three times with warm HBSS.

• Imaging and Quantification:

  • Image the cells using a fluorescence microscope with an appropriate filter set (e.g., excitation/emission ~510/580 nm).

  • Alternatively, quantify the fluorescence intensity using a microplate reader.

• Data Analysis: Compare the fluorescence intensity between the different treatment groups to determine the effect of XJB-5-131 on mitochondrial superoxide levels.[10][11][12]

Conclusion

XJB-5-131 stands out as a highly promising TEMPO-conjugated compound for research in oxidative stress-related diseases. Its superior mitochondrial targeting, dual mechanism of action, and favorable interaction with the electron transport chain provide a distinct advantage over other compounds. The experimental data and protocols provided in this guide offer a framework for researchers to further explore the therapeutic potential of XJB-5-131 in their specific models of disease.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes (Journal Article) | OSTI.GOV [osti.gov]
• 5. Effectiveness of Analogs of the GS-Nitroxide, JP4-039, as Total Body Irradiation Mitigators - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protective Effect of Mitochondria-Targeted Antioxidants against Inflammatory Response to Lipopolysaccharide Challenge: A Review [mdpi.com]
• 7. Analyzing oxygen consumption of isolated mitochondria using the Seahorse XFe96 analyzer [protocols.io]
• 8. agilent.com [agilent.com]
• 9. Assessing Mitochondrial Bioenergetics in Isolated Mitochondria from Various Mouse Tissues Using Seahorse XF96 Analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apexbt.com [apexbt.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. medchemexpress.com [medchemexpress.com]

Validating the mitochondrial targeting of XJB-5-131 using fluorescence microscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mitochondrial targeting capabilities of the novel antioxidant XJB-5-131 against other well-established mitochondria-targeted antioxidants. We present supporting experimental data and detailed protocols for validating mitochondrial localization using fluorescence microscopy.

Performance Comparison of Mitochondria-Targeted Antioxidants

The efficacy of mitochondria-targeted antioxidants is critically dependent on their ability to accumulate within the mitochondrial matrix. While direct, side-by-side comparative studies under identical conditions are limited, the available literature provides strong evidence for the mitochondrial accumulation of XJB-5-131 and other common alternatives.

Table 1: Comparison of Mitochondrial Accumulation of Selected Antioxidants

Compound	Targeting Moiety	Estimated Mitochondrial Accumulation	Data Source
XJB-5-131	Gramicidin S-derived peptide isostere	~600-fold enrichment relative to the cytosol	[1]
MitoQ	Triphenylphosphonium (TPP+) cation	Several hundred-fold higher than in the cytosol	[2]
Mito-TEMPO	Triphenylphosphonium (TPP+) cation	100-500 times accumulation in mitochondria	[3][4]

Note: The data presented is compiled from different studies and may not be directly comparable due to variations in experimental systems and methodologies.

Validating Mitochondrial Targeting of XJB-5-131 using Fluorescence Microscopy

Fluorescence microscopy is a powerful technique to visually confirm the subcellular localization of therapeutic compounds. A common approach is to use a fluorescently labeled version of the compound of interest and co-localize it with a known organelle-specific dye. For validating the mitochondrial targeting of XJB-5-131, a fluorescent conjugate such as BODIPY-FL-XJB-5-131 can be used in conjunction with a mitochondrial marker like MitoTracker Red CMXRos.[5]

Experimental Protocol: Co-localization of BODIPY-FL-XJB-5-131 and MitoTracker Red CMXRos

This protocol outlines the steps for staining live cells to visualize the co-localization of a fluorescently labeled XJB-5-131 with mitochondria.

Materials:

• BODIPY-FL-XJB-5-131

• MitoTracker Red CMXRos (e.g., from Cell Signaling Technology)

• Live cells in culture (e.g., HeLa, SH-SY5Y)

• Cell culture medium

• Phosphate-Buffered Saline (PBS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Confocal microscope with appropriate filter sets

Procedure:

• Cell Culture: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy and allow them to adhere and grow to the desired confluency.

• Reagent Preparation:

  • Prepare a 1 mM stock solution of MitoTracker Red CMXRos by dissolving 50 µg in 94.1 µl of high-quality anhydrous DMSO.

  • Prepare a stock solution of BODIPY-FL-XJB-5-131 in DMSO at a suitable concentration (e.g., 1 mM).

  • Note: Protect fluorescent dye stock solutions from light and store at -20°C. Avoid repeated freeze-thaw cycles.

• Staining with BODIPY-FL-XJB-5-131:

  • Dilute the BODIPY-FL-XJB-5-131 stock solution in pre-warmed cell culture medium to the desired final concentration (typically in the low micromolar range, to be optimized for the specific cell type).

  • Remove the existing medium from the cells and add the medium containing BODIPY-FL-XJB-5-131.

  • Incubate the cells for a predetermined time (e.g., 30-60 minutes) at 37°C in a CO2 incubator.

• Co-staining with MitoTracker Red CMXRos:

  • During the last 15-45 minutes of the BODIPY-FL-XJB-5-131 incubation, add MitoTracker Red CMXRos directly to the culture medium to a final concentration of 50-200 nM.

  • Continue to incubate at 37°C.

• Washing:

  • Remove the staining solution and wash the cells twice with pre-warmed PBS or fresh culture medium to remove excess dyes.

• Imaging:

  • Immediately image the live cells using a confocal microscope.

  • Acquire images in separate channels for BODIPY-FL (Excitation/Emission ~505/513 nm) and MitoTracker Red CMXRos (Excitation/Emission ~579/599 nm).

  • Acquire a differential interference contrast (DIC) or brightfield image to visualize the cell morphology.

• Image Analysis:

  • Merge the fluorescent channels to visualize co-localization (areas of overlap will appear yellow/orange).

  • Quantify the degree of co-localization using image analysis software (e.g., ImageJ/Fiji with the Coloc 2 plugin). Calculate the Pearson's Correlation Coefficient (PCC) to determine the statistical significance of the co-localization. A PCC value close to +1 indicates strong positive correlation.

Caption: Experimental workflow for validating mitochondrial targeting of XJB-5-131.

Signaling Pathway and Logical Relationship Diagrams

To further illustrate the underlying principles of this experimental approach, the following diagrams depict the signaling pathway of mitochondrial staining and the logical relationship of co-localization analysis.

Caption: Mechanism of mitochondrial accumulation for fluorescent probes.

Caption: Logical flow of fluorescence co-localization analysis.

References

• 1. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Mitochondria-Targeted Antioxidants: A Step towards Disease Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. Molecular Strategies for Targeting Antioxidants to Mitochondria: Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]

A comparative study of the uncoupling effects of XJB-5-131 and FCCP

A Comparative Guide to the Uncoupling Effects of XJB-5-131 and FCCP

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the uncoupling effects of the novel mitochondria-targeted antioxidant XJB-5-131 and the classical protonophore uncoupler, Carbonyl Cyanide p-(trifluoromethoxy)phenylhydrazone (FCCP). The information presented herein is supported by experimental data to assist researchers in selecting the appropriate tool for their studies on mitochondrial function and dysfunction.

Introduction

Mitochondrial uncoupling, the dissociation of substrate oxidation in the electron transport chain from ATP synthesis, is a critical process in cellular bioenergetics. Chemical uncouplers are invaluable tools for studying these processes. FCCP is a potent, widely used uncoupler that acts as a protonophore, rapidly dissipating the mitochondrial membrane potential. XJB-5-131, in contrast, is a novel synthetic antioxidant designed to target mitochondria, which also exhibits mild uncoupling properties through a distinct mechanism of action.[1][2] This guide compares the effects of these two compounds on key mitochondrial functions.

Mechanism of Action

XJB-5-131: This molecule is comprised of a nitroxide radical scavenger (a TEMPO derivative) conjugated to a mitochondrial targeting moiety.[3][4] Its primary role is to scavenge reactive oxygen species (ROS) within the mitochondria.[5][6][7] The uncoupling effect of XJB-5-131 is considered mild and is attributed to its redox-cycling nitroxide moiety, which can act as a superoxide dismutase mimic.[1][2] This activity is thought to prevent electron leakage from the electron transport chain, thereby reducing superoxide formation while modestly increasing oxygen consumption.[1][2] Importantly, XJB-5-131 is charge-neutral and its entry into mitochondria is not dependent on the mitochondrial membrane potential.[8]

FCCP: As a classical protonophore, FCCP is a weak acid that readily diffuses across the inner mitochondrial membrane.[9][10] It functions by picking up protons in the intermembrane space and releasing them into the mitochondrial matrix, thereby dissipating the proton gradient that is essential for ATP synthesis by ATP synthase.[9][11][12][13] This leads to a rapid and potent uncoupling of oxidative phosphorylation.[14]

Figure 1. Mechanisms of XJB-5-131 and FCCP.

Comparative Performance Data

The following tables summarize the differential effects of XJB-5-131 and FCCP on key mitochondrial parameters based on available experimental data.

Parameter	XJB-5-131	FCCP
Primary Function	Mitochondria-targeted antioxidant, mild uncoupler[1][2][6]	Potent protonophore uncoupler[9][13]
Uncoupling Potency	Mild[1][2]	Potent, dose-dependent[12][15]
Mitochondrial Targeting	Specific targeting via a peptide moiety[3][4][8]	General diffusion across mitochondrial membranes[9][12]
Charge	Neutral[8]	Anionic in its protonated form[9]

Table 1. General characteristics of XJB-5-131 and FCCP.

Parameter	Effect of XJB-5-131	Effect of FCCP
Mitochondrial Membrane Potential (ΔΨm)	Does not significantly affect or depend on ΔΨm for uptake[8]	Dose-dependently dissipates ΔΨm, leading to depolarization[15][16][17][18]
Oxygen Consumption Rate (OCR)	Mildly increases OCR[1]	Significantly increases OCR in a dose-dependent manner[12][15]
ATP Production	Does not affect ATP production at effective antioxidant concentrations[1]	Markedly decreases or inhibits ATP synthesis by disrupting the proton gradient[11][12][13]
Reactive Oxygen Species (ROS) Production	Reduces cellular and mitochondrial ROS[1][4][5]	Can induce ROS at low concentrations, but this effect is complex and context-dependent.
Cytotoxicity	Low cytotoxicity at effective concentrations.[19] Protective against various insults.[19][20]	Can induce apoptosis and cytotoxicity at higher concentrations due to severe energy depletion.[11][13]

Table 2. Comparative effects on mitochondrial function.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Measurement of Mitochondrial Membrane Potential (JC-1 Assay)

The JC-1 assay is a widely used method to determine mitochondrial membrane potential. JC-1 is a cationic dye that accumulates in mitochondria in a potential-dependent manner. In healthy cells with a high mitochondrial membrane potential, JC-1 forms aggregates that emit red fluorescence. In cells with a low membrane potential, JC-1 remains as monomers and emits green fluorescence. The ratio of red to green fluorescence is used to quantify the mitochondrial membrane potential.

Protocol Outline:

• Cell Preparation: Plate cells in a suitable format (e.g., 96-well plate, coverslips) and allow them to adhere.

• JC-1 Staining: Prepare a JC-1 staining solution (typically 1-10 µM in cell culture medium).[21] Remove the culture medium from the cells and add the JC-1 staining solution.

• Incubation: Incubate the cells at 37°C for 15-30 minutes in a CO2 incubator.[21][22][23]

• Washing: After incubation, wash the cells with an assay buffer to remove the staining solution.[22][24]

• Analysis: The fluorescence can be analyzed using a fluorescence microscope, flow cytometer, or a fluorescence plate reader.[22][23]

  • Healthy cells (high ΔΨm): Red fluorescence (J-aggregates), detected around 590 nm emission.[23][24]

  • Apoptotic/unhealthy cells (low ΔΨm): Green fluorescence (monomers), detected around 530 nm emission.[23][24]

• Positive Control: FCCP or CCCP can be used as a positive control to induce mitochondrial depolarization.[23]

Figure 2. JC-1 Assay Workflow.

Measurement of Oxygen Consumption Rate (Seahorse XF Analysis)

The Seahorse XF Analyzer measures the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) of live cells in real-time. This technology allows for the assessment of mitochondrial respiration and glycolysis. A typical "Mito Stress Test" involves the sequential injection of mitochondrial inhibitors and uncouplers.

Protocol Outline:

• Cell Seeding: Seed cells in a Seahorse XF microplate and allow them to form a monolayer.[25]

• Cartridge Hydration: Hydrate the sensor cartridge with calibrant overnight in a non-CO2 incubator at 37°C.[26][27]

• Assay Medium: On the day of the assay, replace the culture medium with a non-buffered assay medium and incubate the cells in a non-CO2 incubator for 30-60 minutes before the assay.[25]

• Drug Loading: Load the injection ports of the sensor cartridge with the compounds to be tested (e.g., oligomycin, FCCP, rotenone/antimycin A).[25][27]

• Seahorse XF Assay: Place the cell plate in the Seahorse XF Analyzer and initiate the protocol. The instrument will measure baseline OCR and ECAR before sequentially injecting the compounds and measuring the subsequent changes in rates.[25]

  • Oligomycin: Inhibits ATP synthase, revealing ATP-linked respiration.

  • FCCP: Uncouples the proton gradient, revealing maximal respiration.

  • Rotenone/Antimycin A: Inhibit Complex I and III, shutting down mitochondrial respiration and revealing non-mitochondrial oxygen consumption.[28]

Figure 3. Seahorse XF Mito Stress Test Workflow.

Measurement of ATP Levels (Luciferase-Based Assay)

ATP levels can be quantified using a luciferase-based bioluminescence assay. The enzyme firefly luciferase catalyzes the oxidation of luciferin in an ATP-dependent reaction that produces light. The amount of light produced is directly proportional to the amount of ATP present in the sample.

Protocol Outline:

• Cell Culture: Culture cells in a 96-well opaque plate suitable for luminescence measurements.[29]

• Cell Lysis: Add a reagent that lyses the cells and releases ATP. Many commercial kits offer a one-step reagent that combines lysis and the luciferase reaction.[29][30]

• Reagent Addition: Add the ATP detection cocktail containing luciferase and luciferin to the cell lysates.[30][31]

• Incubation: Incubate for a short period at room temperature to allow the enzymatic reaction to stabilize.[29]

• Luminescence Measurement: Measure the luminescence using a luminometer.[30]

• Standard Curve: Generate a standard curve with known concentrations of ATP to quantify the ATP levels in the samples.

References

• 1. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Mitochondria-Targeted Antioxidants: A Step towards Disease Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The molecular mechanism of action of the proton ionophore FCCP (carbonylcyanide p-trifluoromethoxyphenylhydrazone) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The molecular mechanism of action of the proton ionophore FCCP (carbonylcyanide p-trifluoromethoxyphenylhydrazone) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. apexbt.com [apexbt.com]
• 13. FCCP | Uncoupler of mitochondrial oxidative phosphorylation | Hello Bio [hellobio.com]
• 14. academic.oup.com [academic.oup.com]
• 15. academic.oup.com [academic.oup.com]
• 16. researchgate.net [researchgate.net]
• 17. FCCP is cardioprotective at concentrations that cause mitochondrial oxidation without detectable depolarisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. FCCP depolarizes plasma membrane potential by activating proton and Na+ currents in bovine aortic endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. iovs.arvojournals.org [iovs.arvojournals.org]
• 20. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 22. 101.200.202.226 [101.200.202.226]
• 23. Analysis of the Mitochondrial Membrane Potential Using the Cationic JC-1 Dyeas a Sensitive Fluorescent Probe - PMC [pmc.ncbi.nlm.nih.gov]
• 24. chem-agilent.com [chem-agilent.com]
• 25. pubcompare.ai [pubcompare.ai]
• 26. researchgate.net [researchgate.net]
• 27. protocols.io [protocols.io]
• 28. A practical guide for the analysis, standardization, and interpretation of oxygen consumption measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Firefly Luciferase ATP Assay Kit | Cell Signaling Technology [cellsignal.com]
• 30. sigmaaldrich.com [sigmaaldrich.com]
• 31. ATP Cell Viability Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Navigating the Landscape of Mitochondrial Oxidative Stress: A Comparative Guide to XJB-5-131 Alternatives

For researchers, scientists, and drug development professionals studying the critical role of mitochondrial oxidative stress in disease, the landscape of available tools is continually evolving. While XJB-5-131 has been a valuable compound for these investigations, a range of alternatives offers distinct advantages in terms of mechanism, potency, and experimental applicability. This guide provides an objective comparison of prominent mitochondria-targeted antioxidants, supported by experimental data, to aid in the selection of the most appropriate tool for your research needs.

Mitochondrial reactive oxygen species (ROS) are increasingly recognized as key players in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The development of antioxidants that specifically accumulate within the mitochondria has provided researchers with powerful tools to dissect the roles of mitochondrial oxidative stress. XJB-5-131, a synthetic antioxidant, has demonstrated significant efficacy in various models of oxidative damage. However, a growing arsenal of alternative compounds, each with unique properties, warrants careful consideration. This guide focuses on a comparative analysis of four key alternatives: MitoQ, MitoTEMPO, SkQ1, and JP4-039.

At a Glance: Comparing Mitochondria-Targeted Antioxidants

The following table summarizes the key characteristics of XJB-5-131 and its alternatives, providing a snapshot of their mechanisms, efficacy, and mitochondrial targeting capabilities.

Compound	Targeting Moiety	Antioxidant Moiety	Primary ROS Scavenged	Mitochondrial Accumulation	Reported EC50/Effective Concentration	Potential Off-Target Effects
XJB-5-131	Hemigramicidin S analog	TEMPO (nitroxide)	Superoxide, Alkyl radicals	~600-fold vs. cytosol[1][2]	Shifts EC50 of tBHP from 193 µM to 302 µM in HCE-T cells[3]	Mild uncoupler of oxidative phosphorylation[4]
MitoQ	Triphenylphosphonium (TPP⁺)	Ubiquinone	Peroxyl radicals, Superoxide	100- to 1000-fold vs. cytosol[5]	50 nM for inhibition of 6-OHDA-induced mitochondrial fragmentation[6]	Can induce mitochondrial swelling and depolarization at higher concentrations[7]
MitoTEMPO	Triphenylphosphonium (TPP⁺)	TEMPO (nitroxide)	Superoxide	Several hundred-fold accumulation[8]	IC50 of ~10 µM for superoxide scavenging in a cell-free assay[9]	May have inconsistent effects in certain disease models[5][10]
SkQ1	Triphenylphosphonium (TPP⁺)	Plastoquinone	Peroxyl radicals	High mitochondrial accumulation	500 nM showed antioxidant efficacy in chondrocytes[7]	May exacerbate mortality in certain sepsis models[10]; generally well-tolerated in other studies[11][12]
JP4-039	Hemigramicidin S analog (shorter than XJB-5-131)	TEMPO (nitroxide)	Superoxide, other ROS	~30-fold vs. cytosol[13]	5 µM significantly decreased mitochondrial ROS in HCAECs[14]	Favorable safety profile in preclinical models with no reported adverse effects[13]

Delving Deeper: Mechanisms of Action and Experimental Evidence

Targeting the Powerhouse: How They Get There

The ability of these antioxidants to concentrate within mitochondria is crucial to their efficacy. Two primary strategies are employed:

• Triphenylphosphonium (TPP⁺) Cation: MitoQ, MitoTEMPO, and SkQ1 utilize the lipophilic TPP⁺ cation. The large negative membrane potential across the inner mitochondrial membrane drives the accumulation of these positively charged molecules within the mitochondrial matrix.

• Hemigramicidin S Analogs: XJB-5-131 and JP4-039 employ a peptide-based targeting moiety derived from the antibiotic gramicidin S. This moiety facilitates the localization of the antioxidant to the mitochondrial membrane.

The choice of targeting moiety can influence the degree of accumulation. For instance, XJB-5-131 exhibits a significantly higher mitochondrial enrichment (around 600-fold) compared to its shorter analog, JP4-039 (approximately 30-fold)[2][13]. This difference may be a critical factor in experimental design and interpretation.

Targeting strategies for mitochondrial antioxidants.

Quenching the Fire: Antioxidant Moieties in Action

The "business end" of these molecules is the antioxidant moiety responsible for neutralizing ROS.

• TEMPO (nitroxide): Found in XJB-5-131, JP4-039, and MitoTEMPO, this stable radical can catalytically scavenge superoxide and other radicals.

• Ubiquinone: The antioxidant component of MitoQ is a derivative of coenzyme Q10 and is particularly effective against peroxyl radicals.

• Plastoquinone: SkQ1 utilizes this plant-derived antioxidant, which also targets peroxyl radicals.

The specific ROS scavenging profile of each compound should be considered in the context of the experimental model of oxidative stress being investigated.

Core antioxidant moieties and their function.

Experimental Protocols: A Guide to Key Assays

To facilitate the direct comparison of these compounds in your own research, detailed protocols for essential assays are provided below.

Measurement of Mitochondrial Superoxide Production using MitoSOX Red

This protocol describes the use of the fluorescent probe MitoSOX Red to specifically detect superoxide within the mitochondria of live cells.

Materials:

• MitoSOX Red reagent (e.g., Thermo Fisher Scientific, M36008)

• Hank's Balanced Salt Solution (HBSS) or other suitable buffer

• Cell culture medium

• Black-walled, clear-bottom 96-well plates

• Fluorescence microplate reader or fluorescence microscope

Protocol for Microplate Reader:

• Cell Seeding: Seed cells in a black-walled, clear-bottom 96-well plate at a density that will result in 80-90% confluency on the day of the assay.

• Compound Treatment: Treat cells with the desired concentrations of mitochondria-targeted antioxidants or vehicle control for the appropriate duration.

• MitoSOX Red Loading:

  • Prepare a 5 µM working solution of MitoSOX Red in pre-warmed HBSS or serum-free medium.

  • Remove the treatment medium from the cells and wash once with pre-warmed HBSS.

  • Add 100 µL of the 5 µM MitoSOX Red working solution to each well.

• Incubation: Incubate the plate for 10-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells three times with pre-warmed HBSS.

• Fluorescence Measurement: Add 100 µL of pre-warmed HBSS or phenol red-free medium to each well. Measure fluorescence using a microplate reader with excitation at ~510 nm and emission at ~580 nm[15][16].

Protocol for Flow Cytometry:

• Cell Treatment and Harvesting: Treat cells in suspension or in culture plates. After treatment, harvest the cells and prepare a single-cell suspension.

• MitoSOX Red Staining:

  • Resuspend the cells at a concentration of 1 x 10⁶ cells/mL in pre-warmed HBSS or serum-free medium.

  • Add MitoSOX Red to a final concentration of 5 µM.

• Incubation: Incubate for 15-30 minutes at 37°C, protected from light.

• Washing: Wash the cells twice with pre-warmed HBSS.

• Analysis: Resuspend the cells in a suitable buffer for flow cytometry and analyze immediately using the appropriate laser and filter combination (e.g., PE channel).

Workflow for MitoSOX Red plate reader assay.

Assessment of Mitochondrial Membrane Potential (ΔΨm) using TMRM

This protocol utilizes the potentiometric dye Tetramethylrhodamine, Methyl Ester (TMRM) to measure the mitochondrial membrane potential.

Materials:

• TMRM (e.g., Thermo Fisher Scientific, T668)

• FCCP (carbonyl cyanide 4-(trifluoromethoxy)phenylhydrazone) as a mitochondrial uncoupler (positive control)

• HBSS or other suitable buffer

• Fluorescence microscope or flow cytometer

Protocol for Flow Cytometry:

• Cell Preparation: Prepare a single-cell suspension of treated and control cells at a concentration of 1 x 10⁶ cells/mL in pre-warmed culture medium or HBSS.

• TMRM Staining: Add TMRM to the cell suspension to a final concentration of 20-100 nM.

• Incubation: Incubate for 20-30 minutes at 37°C, protected from light.

• Positive Control: For a positive control for depolarization, treat a separate aliquot of cells with 5-10 µM FCCP for 5-10 minutes before analysis.

• Analysis: Analyze the cells by flow cytometry using an appropriate laser for excitation (e.g., 543 nm) and an emission filter (e.g., 575 nm).

Protocol for Fluorescence Microscopy:

• Cell Culture: Grow cells on glass-bottom dishes or coverslips.

• Treatment: Treat cells with the compounds of interest.

• TMRM Staining: Replace the medium with pre-warmed medium containing 20-100 nM TMRM and incubate for 20-30 minutes at 37°C.

• Imaging: Image the cells using a fluorescence microscope with the appropriate filter set for rhodamine. A decrease in TMRM fluorescence intensity indicates mitochondrial depolarization.

Analysis of Mitochondrial Respiration using the Seahorse XF Analyzer

The Seahorse XF Cell Mito Stress Test is a standard method to assess mitochondrial function by measuring the oxygen consumption rate (OCR).

Materials:

• Seahorse XF Analyzer (e.g., Agilent Seahorse XFe96)

• Seahorse XF Cell Culture Microplates

• Seahorse XF Calibrant

• Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

• Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and Rotenone/Antimycin A)

Protocol Overview:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere and grow to the desired confluency.

• Compound Treatment: Treat cells with the mitochondria-targeted antioxidants for the desired duration.

• Assay Preparation:

  • Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO₂ incubator at 37°C.

  • On the day of the assay, replace the cell culture medium with pre-warmed Seahorse XF assay medium and incubate in a non-CO₂ incubator at 37°C for 1 hour.

• Seahorse XF Assay:

  • Load the hydrated sensor cartridge with the compounds from the Mito Stress Test Kit (Oligomycin, FCCP, and Rotenone/Antimycin A) into the designated ports.

  • Place the cell plate into the Seahorse XF analyzer and initiate the assay protocol.

  • The instrument will sequentially inject the compounds and measure the OCR at baseline and after each injection.

• Data Analysis: Analyze the OCR data to determine key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial respiration.

Quantification of Mitochondrial DNA (mtDNA) Damage using qPCR

This method quantifies mtDNA damage by assessing the inhibition of long-fragment DNA amplification by PCR.

Materials:

• DNA extraction kit

• Primers for a long (~10 kb) and a short (~100-200 bp) fragment of the mitochondrial genome

• Long-range PCR enzyme mix

• qPCR instrument and reagents

Protocol Overview:

• DNA Extraction: Extract total genomic DNA from treated and control cells.

• qPCR Amplification:

  • Perform qPCR using two sets of primers: one pair that amplifies a long fragment of mtDNA and another that amplifies a short fragment.

  • The amplification of the short fragment is used to normalize for the amount of mtDNA template.

• Data Analysis:

  • DNA damage will inhibit the amplification of the long fragment more than the short fragment.

  • The relative amplification of the long fragment in treated samples compared to control samples is used to calculate the extent of mtDNA damage, often expressed as lesions per 10 kb.

Conclusion: Selecting the Right Tool for the Job

The choice of a mitochondria-targeted antioxidant will depend on the specific research question, the experimental model, and the desired balance between efficacy and potential off-target effects.

• For maximum mitochondrial accumulation , XJB-5-131 remains a potent option, though its mild uncoupling effect should be considered.

• JP4-039 offers a similar mechanism to XJB-5-131 but with lower mitochondrial enrichment, which may be advantageous in certain contexts to reduce potential mitochondrial-specific toxicity.

• MitoQ , a widely studied compound, is effective but can have off-target effects on mitochondrial morphology and membrane potential at higher concentrations.

• MitoTEMPO provides a TPP-targeted delivery of the well-characterized TEMPO antioxidant, though its efficacy can be model-dependent.

• SkQ1 is another potent TPP-based antioxidant, but its safety profile may require careful consideration in specific inflammatory models.

By carefully evaluating the comparative data and utilizing the provided experimental protocols, researchers can make informed decisions to advance our understanding of the intricate role of mitochondrial oxidative stress in health and disease.

References

• 1. Hepatoprotective Effect of Mitochondria-Targeted Antioxidant Mito-TEMPO against Lipopolysaccharide-Induced Liver Injury in Mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. iovs.arvojournals.org [iovs.arvojournals.org]
• 4. XJB-5-131 Is a Mild Uncoupler of Oxidative Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. The targeted anti‐oxidant MitoQ causes mitochondrial swelling and depolarization in kidney tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | mito-TEMPO Attenuates Oxidative Stress and Mitochondrial Dysfunction in Noise-Induced Hearing Loss via Maintaining TFAM-mtDNA Interaction and Mitochondrial Biogenesis [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Mitochondria-Targeted Antioxidants SkQ1 and MitoTEMPO Failed to Exert a Long-Term Beneficial Effect in Murine Polymicrobial Sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alzdiscovery.org [alzdiscovery.org]
• 12. Therapeutic Targeting of Mitochondrial Superoxide in Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. MitoQ regulates autophagy by inducing a pseudo-mitochondrial membrane potential - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy of XJB-5-131 in Preclinical Disease Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the therapeutic effects of the mitochondria-targeted antioxidant, XJB-5-131, across various preclinical disease models. It offers an objective comparison with other alternative compounds, supported by experimental data, detailed methodologies, and visual representations of the underlying biological pathways and experimental workflows.

Executive Summary

Mitochondrial dysfunction and the resultant oxidative stress are key pathological features in a range of debilitating diseases. XJB-5-131, a synthetic antioxidant specifically designed to accumulate in mitochondria, has demonstrated significant therapeutic potential in preclinical studies. This guide synthesizes the available data on its efficacy in models of Huntington's disease, traumatic brain injury, and radiation-induced damage, offering a comparative perspective with other mitochondria-targeted antioxidants where data is available.

Data Presentation: Quantitative Comparison of XJB-5-131 and Alternatives

The following tables summarize the key quantitative findings from preclinical studies of XJB-5-131 and other relevant compounds. Due to a lack of head-to-head trials, comparisons are drawn from studies employing similar models and outcome measures.

Table 1: Efficacy in Huntington's Disease (HD) Mouse Models

Compound	Animal Model	Key Efficacy Readout	Quantitative Results	Reference
XJB-5-131	HdhQ(150/150) Knock-in Mice	Motor Performance (Rotarod)	At 57 weeks, XJB-5-131 treated mice showed minimal decline in rotarod performance, similar to wild-type animals, while untreated HD mice showed a significant decline.[1][2]	[1][2][3]
XJB-5-131	HdhQ(150/150) Knock-in Mice	Oxidative DNA Damage (8-oxo-dG) in mtDNA	XJB-5-131 treatment significantly reduced the levels of 8-oxo-dG in the brains of aged HD mice.[4]	[4]
XJB-5-131	HdhQ(150/150) Knock-in Mice	Neuronal Survival	Attenuated neuronal loss in the striatum of aged HD mice.	[4]
XJB-5-131	HdhQ(150/150) Knock-in Mice	Body Weight	Suppressed weight loss, with treated HD mice showing an 18% increase in average body mass compared to untreated.[2]	[2]
Creatine	HD Transgenic Mice	Motor Performance & Survival	Improved motor performance and extended survival.	[4]
Coenzyme Q10	HD Mouse Models	Motor Deficits	Improved early motor deficits.	[4]

Table 2: Efficacy in Traumatic Brain Injury (TBI) Models

Compound	Animal Model	Key Efficacy Readout	Quantitative Results	Reference
XJB-5-131	Rat Model of TBI	Neuronal Death & Cardiolipin Oxidation	Reduced neuronal death and prevented cardiolipin oxidation.
SS-31 (Elamipretide)	Mouse Model of TBI	Neurological Deficits & Apoptosis	Significantly attenuated neurological deficits, brain water content, DNA damage, and neural apoptosis.[5][6]	[5][6]
SS-31 (Elamipretide)	Mouse Model of TBI	Oxidative Stress Markers (ROS, SOD, MDA)	Directly decreased ROS content, restored superoxide dismutase (SOD) activity, and decreased malondialdehyde (MDA) levels.[5][6]	[5][6]

Table 3: Efficacy in Radiation Mitigation

Compound	Model	Key Efficacy Readout	Quantitative Results	Reference
XJB-5-131	Mouse Model of Radiation Mitigation	Survival & Hematopoietic Stem/Progenitor Cell Colony Formation	Mitigated radiation-induced lethal effects and preserved colony formation.
Amifostine	Clinical (Head and Neck Cancer Radiotherapy)	Xerostomia	Reduces xerostomia.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate replication and further research.

Rotarod Test for Motor Coordination in Huntington's Disease Mouse Models

Objective: To assess motor coordination and balance.

Apparatus: Accelerating Rotarod (e.g., Ugo Basile, Italy).

Procedure:

• Acclimation: Mice are acclimated to the testing room for at least 30 minutes before the test.

• Training (Optional but recommended): Mice can be trained for 2-3 consecutive days with 2-3 trials per day on the rotarod at a constant speed (e.g., 4 rpm) for 60 seconds.

• Testing:

  • The rotarod is set to accelerate from a low speed (e.g., 4 rpm) to a high speed (e.g., 40 rpm) over a set period (e.g., 300 seconds).

  • Each mouse is placed on a separate lane of the rotating rod.

  • The latency to fall from the rod is automatically recorded by a photobeam break.

  • The trial ends when the mouse falls or after a predetermined cut-off time (e.g., 300 seconds).

  • Multiple trials (typically 3) are conducted with an inter-trial interval of at least 15 minutes.

• Data Analysis: The average latency to fall across the trials is calculated for each mouse.

Quantification of 8-oxo-7,8-dihydro-2'-deoxyguanosine (8-oxo-dG) in Brain Tissue

Objective: To measure oxidative DNA damage.

Method: Quantitative Polymerase Chain Reaction (qPCR) or Immunohistochemistry (IHC).

qPCR Protocol Outline:

• DNA Extraction: Isolate mitochondrial DNA (mtDNA) from brain tissue homogenates.

• qPCR Amplification: Amplify a long fragment (e.g., 10 kb) and a short fragment (e.g., 116 bp) of mtDNA. The presence of 8-oxo-dG lesions will inhibit the amplification of the long fragment more than the short fragment.

• Quantification: The relative amplification of the long fragment compared to the short fragment is used to calculate the lesion frequency.[4]

IHC Protocol Outline:

• Tissue Preparation: Brain tissue is fixed, paraffin-embedded, and sectioned.

• Antigen Retrieval: Sections are treated to unmask the 8-oxo-dG epitope.

• Immunostaining: Sections are incubated with a primary antibody specific for 8-oxo-dG, followed by a secondary antibody conjugated to a detectable marker (e.g., a fluorescent dye or an enzyme for colorimetric detection).

• Imaging and Analysis: The intensity of the staining is quantified using microscopy and image analysis software.[4]

Neuronal Apoptosis Assay

Objective: To quantify the extent of programmed cell death in neuronal cultures or brain tissue.

Method: Caspase-3/7 Activity Assay or TUNEL Staining.

Caspase-3/7 Activity Assay Protocol Outline:

• Cell Lysis: Prepare cell lysates from neuronal cultures or brain tissue.

• Assay Reaction: Incubate the lysates with a fluorogenic substrate for activated caspase-3 and -7.

• Fluorescence Measurement: Measure the fluorescence intensity, which is proportional to the caspase activity.

TUNEL (Terminal deoxynucleotidyl transferase dUTP nick end labeling) Staining Protocol Outline:

• Tissue/Cell Preparation: Prepare brain sections or cultured neurons on slides.

• Permeabilization: Treat the samples to allow the labeling enzyme to access the nuclear DNA.

• Labeling: Incubate with a solution containing TdT enzyme and labeled dUTPs (e.g., fluorescently labeled). The TdT enzyme will add the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA, a hallmark of apoptosis.

• Imaging and Analysis: Visualize and quantify the number of TUNEL-positive (apoptotic) cells using fluorescence microscopy.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways implicated in the therapeutic action of XJB-5-131 and a typical experimental workflow.

Signaling Pathway of XJB-5-131 in Mitigating Oxidative Stress

Caption: XJB-5-131's mechanism in reducing mitochondrial ROS and downstream cellular damage.

General Experimental Workflow for Preclinical Efficacy Testing

Caption: A streamlined workflow for evaluating the efficacy of XJB-5-131 in preclinical models.

Concluding Remarks

The available preclinical data strongly support the therapeutic potential of XJB-5-131 in mitigating the pathological consequences of mitochondrial oxidative stress in various disease contexts, most notably in Huntington's disease. Its ability to improve motor function, reduce oxidative damage, and enhance neuronal survival underscores its promise. While direct comparative studies with other mitochondria-targeted antioxidants are limited, this guide provides a foundational overview for researchers to assess the current landscape and design future investigations. Further head-to-head comparative studies are warranted to definitively establish the relative efficacy of XJB-5-131 against other emerging therapeutic candidates.

References

• 1. escholarship.org [escholarship.org]
• 2. A Double-Pronged Sword: XJB-5-131 Is a Suppressor of Somatic Instability and Toxicity in Huntington’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting of XJB-5-131 to mitochondria suppresses oxidative DNA damage and motor decline in a mouse model of Huntington’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mitochondrial targeting of XJB-5-131 attenuates or improves pathophysiology in HdhQ150 animals with well-developed disease phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. SS-31 Provides Neuroprotection by Reversing Mitochondrial Dysfunction after Traumatic Brain Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SS-31 Provides Neuroprotection by Reversing Mitochondrial Dysfunction after Traumatic Brain Injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the antioxidant potency of XJB-5-131 against established standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of the mitochondria-targeted antioxidant, XJB-5-131, against established antioxidant standards. The following sections detail its mechanism of action, comparative cellular efficacy, and the experimental protocols used to evaluate its potency.

Introduction to XJB-5-131

XJB-5-131 is a synthetic antioxidant specifically designed to accumulate within mitochondria, the primary site of reactive oxygen species (ROS) production in most cells.[1][2] Its unique structure consists of a potent nitroxide-based antioxidant moiety (a derivative of 2,2,6,6-tetramethylpiperidine-1-oxyl, or TEMPO) conjugated to a peptide that facilitates its transport across the mitochondrial membrane.[3] This targeted delivery enhances its efficacy in mitigating oxidative stress at its source.

Mechanism of Action

XJB-5-131 exhibits a multi-faceted mechanism of action that contributes to its potent antioxidant effects:

• Direct ROS Scavenging: The nitroxide component of XJB-5-131 directly scavenges a variety of ROS, including superoxide radicals.[3]

• Superoxide Dismutase (SOD) Mimetic Activity: The nitroxide moiety can act as a SOD mimic, catalytically converting superoxide to hydrogen peroxide, which is then neutralized by other cellular antioxidant systems.[3]

• Mild Uncoupling of Oxidative Phosphorylation: XJB-5-131 has been shown to be a mild uncoupler of oxidative phosphorylation. This process can reduce the mitochondrial membrane potential slightly, which in turn can decrease the rate of ROS production by the electron transport chain.[3]

These mechanisms collectively contribute to a significant reduction in mitochondrial oxidative stress, thereby protecting cellular components from damage.

Comparative Cellular Efficacy

One such study evaluated the ability of XJB-5-131 to protect human corneal epithelial cells from injury induced by tert-butyl hydroperoxide (tBHP), a potent inducer of oxidative stress. The half-maximal effective concentration (EC50) for this protective effect was determined to be 302 ± 36.0 µM .

For comparison, while direct EC50 values for other antioxidants under identical experimental conditions are not available, their general cellular antioxidant activities are summarized in the table below.

Antioxidant	Targeting	Primary Mechanism of Action	Cellular Protective Effects
XJB-5-131	Mitochondria	Direct ROS scavenging, SOD mimetic, mild uncoupling	Protects against tBHP-induced cell injury with an EC50 of 302 ± 36.0 µM.
MitoQ	Mitochondria	Ubiquinone antioxidant, reduces lipid peroxidation	Accumulates in mitochondria and reduces oxidative damage.[4]
Tempol	Cellular	SOD mimetic, general redox cycler	Exhibits antioxidant effects in a variety of cell types, with IC50 values for growth inhibition in the millimolar range.
Trolox	Cellular	Chain-breaking antioxidant (Vitamin E analog)	Shows antioxidant activity at lower concentrations (2.5–15 µM) but can become pro-oxidant at higher concentrations in some cell lines.

Experimental Protocols

Seahorse XF Mito Stress Test

This assay is used to assess mitochondrial function by measuring the oxygen consumption rate (OCR) in real-time.

Methodology:

• Cell Seeding: Plate cells in a Seahorse XF cell culture microplate at a predetermined optimal density.

• Incubation: Allow cells to adhere and form a monolayer overnight in a CO2 incubator at 37°C.

• Assay Medium: On the day of the assay, replace the growth medium with pre-warmed Seahorse XF base medium supplemented with substrates (e.g., glucose, pyruvate, glutamine) and incubate in a non-CO2 incubator at 37°C for one hour.

• Compound Loading: Load the injector ports of the Seahorse XF sensor cartridge with the compounds to be tested (e.g., XJB-5-131, oligomycin, FCCP, rotenone/antimycin A).

• Assay Execution: Place the cell culture plate in the Seahorse XF Analyzer and initiate the Mito Stress Test protocol. The instrument will sequentially inject the compounds and measure the corresponding changes in OCR.

• Data Analysis: Analyze the resulting OCR data to determine key parameters of mitochondrial respiration, including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory capacity.

Quantification of Mitochondrial DNA (mtDNA) Damage by Quantitative PCR (qPCR)

This method quantifies mtDNA damage by assessing the inhibition of DNA amplification by lesions.

Methodology:

• DNA Extraction: Isolate total DNA from control and treated cells or tissues.

• qPCR Primers: Use two sets of primers: one that amplifies a long fragment of mtDNA (e.g., >8 kb) and another that amplifies a short fragment of mtDNA (e.g., <250 bp).

• qPCR Reaction: Perform qPCR using a DNA polymerase with proofreading activity. The reaction mixture should contain the extracted DNA, primers, dNTPs, and a fluorescent dye (e.g., SYBR Green).

• Thermal Cycling: The thermal cycling protocol typically includes an initial denaturation step, followed by multiple cycles of denaturation, annealing, and extension.

• Data Acquisition: Monitor the fluorescence signal at each cycle.

• Data Analysis: The amount of amplification of the long mtDNA fragment is inversely proportional to the amount of DNA damage. A greater number of lesions will result in less amplification. The amplification of the short fragment serves as a control for the amount of mtDNA. The relative amplification of the long fragment compared to the short fragment is used to calculate the lesion frequency.

Signaling Pathways and Experimental Workflows

Oxidative Stress Signaling and XJB-5-131 Intervention

Caption: Oxidative stress signaling and the point of intervention for XJB-5-131.

Experimental Workflow for Assessing Cellular Protection

Caption: General experimental workflow for evaluating the cellular protective effects of XJB-5-131.

References

• 1. Tempol differently affects cellular redox changes and antioxidant enzymes in various lung-related cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mitoq.com [mitoq.com]
• 3. Intracellular scavenging activity of Trolox (6-hydroxy-2,5,7,8-tetramethylchromane-2-carboxylic acid) in the fission yeast, Schizosaccharomyces pombe - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]

Safety & Regulatory Compliance

Safeguarding Research: Proper Disposal Procedures for XJB-5-131

For researchers, scientists, and drug development professionals, ensuring laboratory safety and proper chemical handling is paramount. This document provides essential guidance on the proper disposal procedures for XJB-5-131, a mitochondria-targeted antioxidant. Adherence to these protocols is critical for environmental protection and personnel safety, given the compound's potential hazards.

Hazard and Safety Summary

XJB-5-131 is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting effects.[1] Therefore, preventing its release into the environment is a primary concern. The following table summarizes the key hazard information.

Hazard Classification	GHS Code	Description
Acute Oral Toxicity	H302	Harmful if swallowed.[1]
Acute Aquatic Toxicity	H400	Very toxic to aquatic life.[1]
Chronic Aquatic Toxicity	H410	Very toxic to aquatic life with long lasting effects.[1]

Incompatible Materials: Strong acids/alkalis, strong oxidizing/reducing agents.[1]

Personal Protective Equipment (PPE)

Before handling XJB-5-131, especially during disposal, ensure the following personal protective equipment is used:

• Eye Protection: Safety goggles with side-shields.[1]

• Hand Protection: Protective gloves.[1]

• Skin and Body Protection: Impervious clothing.[1]

• Respiratory Protection: A suitable respirator should be used.[1]

Step-by-Step Disposal Protocol

The primary directive for the disposal of XJB-5-131 is to use an approved waste disposal plant.[1] Do not dispose of this chemical down the drain or in regular trash.

Experimental Protocol for Waste Collection:

• Segregation: Designate a specific, clearly labeled, and sealed waste container for XJB-5-131 and any materials contaminated with it (e.g., pipette tips, gloves, empty vials).

• Container Labeling: The waste container must be labeled with the full chemical name "XJB-5-131," the relevant hazard pictograms (e.g., harmful, environmental hazard), and the date of waste accumulation.

• Spillage Management: In case of a spill, collect the spillage to prevent it from entering drains or water courses.[1] The collected material should be placed in the designated waste container.

• Rinsing: After handling, thoroughly wash skin that may have come into contact with the substance.[1]

• Storage of Waste: Store the sealed waste container in a cool, well-ventilated area, away from direct sunlight and sources of ignition, and incompatible materials.[1]

• Final Disposal: Arrange for the collection of the waste container by a licensed chemical waste disposal service. Provide them with the Safety Data Sheet (SDS) for XJB-5-131.

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of XJB-5-131.

Caption: Workflow for the safe disposal of XJB-5-131.

References

• 1. XJB-5-131|866404-31-1|MSDS [dcchemicals.com]

Personal protective equipment for handling XJB-5-131

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of XJB-5-131, a mitochondria-targeted antioxidant. The following procedures are designed to ensure the safe and effective use of this compound in a laboratory setting.

Compound Information

XJB-5-131 is a synthetic, bi-functional antioxidant designed to scavenge reactive oxygen species (ROS) and electrons specifically within the mitochondria.[1] Its targeted action makes it a valuable tool in research focused on oxidative stress-related pathologies.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) with detailed PPE requirements is not publicly available, the following standard laboratory PPE is mandatory when handling XJB-5-131 to minimize exposure and ensure personal safety.

PPE Category	Recommended Equipment	Rationale
Eye Protection	ANSI-approved safety glasses or goggles	Protects eyes from potential splashes of XJB-5-131 solutions.
Hand Protection	Nitrile or other chemically resistant gloves	Prevents direct skin contact with the compound.
Body Protection	Standard laboratory coat	Protects skin and personal clothing from accidental spills.
Respiratory	Use in a well-ventilated area or a chemical fume hood	Recommended when handling the powdered form to avoid inhalation of airborne particles.

Storage and Handling

Proper storage and handling are critical to maintain the stability and efficacy of XJB-5-131.

Condition	Specification	Notes
Storage Temperature	Stock Solution: -80°C (up to 6 months) or -20°C (up to 1 month)	Store in a sealed container, protected from moisture.[1]
Handling	Handle in a designated area for chemical synthesis or cell culture.	Avoid cross-contamination with other reagents.
Form	Available as a solid or in a DMSO solution.[1]	Exercise caution when preparing solutions from the solid form.

Experimental Workflow for Handling XJB-5-131

The following diagram outlines the standard procedure for preparing and using XJB-5-131 in a research setting.

Caption: Workflow for the safe handling of XJB-5-131.

Disposal Plan

All materials that come into contact with XJB-5-131, including pipette tips, tubes, gloves, and excess solutions, should be considered chemical waste.

• Solid Waste: Collect all contaminated solid waste in a designated, sealed chemical waste container.

• Liquid Waste: Collect all XJB-5-131 solutions in a clearly labeled, sealed container for chemical waste disposal.

• Disposal Route: All waste must be disposed of in accordance with your institution's and local regulations for chemical waste. Do not dispose of XJB-5-131 down the drain or in regular trash.

By adhering to these guidelines, researchers can safely and effectively utilize XJB-5-131 in their work while minimizing risks to themselves and the environment.

References

• 1. medchemexpress.com [medchemexpress.com]